Methoxymethanol

• CAS: 4461-52-3

Core Science & Biosynthesis

Methoxymethanol in the Cosmos: A Technical Guide to its Formation in the Interstellar Medium

For Immediate Release

[City, State] – [Date] – The detection of complex organic molecules (COMs) in the interstellar medium (ISM) continues to fuel the quest to understand the origins of life. Among these, methoxymethanol (CH₃OCH₂OH), a molecule containing both ether and alcohol functional groups, has emerged as a significant species of interest. This technical guide provides an in-depth analysis of the current understanding of methoxymethanol formation in the ISM, tailored for researchers, scientists, and drug development professionals.

Methoxymethanol has been detected in various star-forming regions, including the high-mass star-forming region NGC 6334I and the low-mass protostar IRAS 16293-2422 B.[1][2] Its presence in these environments, often at abundances higher than predicted by astrochemical models, points to efficient formation pathways that are crucial to unravel.[3][4]

Core Formation Pathways: A Tale of Two Radicals

The prevailing theory for methoxymethanol formation in the ISM centers on the recombination of two key radical species: the methoxy (B1213986) radical (CH₃O) and the hydroxymethyl radical (CH₂OH).[1][3][4][5][6][7] These radicals are themselves products of the rich chemistry occurring on the surfaces of icy dust grains, primarily through the hydrogenation of carbon monoxide (CO) and formaldehyde (B43269) (H₂CO), and the photodissociation or electron-induced dissociation of methanol (B129727) (CH₃OH).[1][3][8]

Both gas-phase and grain-surface reactions are considered plausible routes, with grain-surface chemistry in cold, dense molecular clouds believed to be a significant contributor.[1][2][3] Energetic processing of methanol-containing ices by UV radiation or cosmic rays can also lead to the formation of the necessary radical precursors.[2]

A competing reaction channel to the formation of methoxymethanol from the CH₃O and CH₂OH radicals is the production of methanol and formaldehyde (CH₃OH + H₂CO).[1][2] The branching ratios of these reactions are critical for accurately modeling the observed abundances of methoxymethanol.

Primary formation pathway of methoxymethanol in the interstellar medium.

Quantitative Data Summary

The following tables summarize the key quantitative data from observational and experimental studies on methoxymethanol.

Table 1: Observational Data for Methoxymethanol

Source	Column Density (cm⁻²)	Abundance relative to CH₃OH	Excitation Temperature (K)
NGC 6334I MM1	4(2) x 10¹⁸	~1/34	200
IRAS 16293B	-	~3 times higher than experimental	-

Data sourced from McGuire et al. (2017) and Manigand et al. (2020) as cited in He et al. (2022).[1][3]

Table 2: Experimental and Modeling Results for Methoxymethanol Formation

Study Type	Method	Resulting MM:CH₃OH Ratio	Key Findings
Laboratory Experiment	Co-deposition of CO/H₂CO with H atoms	~0.05	Formation via CH₃O + CH₂OH recombination confirmed, but efficiency is lower than observed.[1][2][5][6][7][9]
Astrochemical Modeling	Monte Carlo simulations	0.03 - 0.06	Agrees with experimental findings, suggesting the primary channel alone is insufficient to explain observations.[1][2][5][6][7][9]

Experimental Protocols

The laboratory investigation of methoxymethanol formation under astrophysically relevant conditions is crucial for validating theoretical models. A common experimental approach involves the co-deposition of precursor molecules and atoms onto an ultra-high vacuum (UHV) chamber's cold substrate, mimicking interstellar ice mantles.

General Experimental Workflow for Solid-State Methoxymethanol Formation:

• Preparation of Ice Mantle: A substrate, typically a gold-plated surface, is cooled to cryogenic temperatures (e.g., 10-20 K) within a UHV chamber. A layer of water (H₂O) ice is often pre-deposited to simulate a realistic grain mantle.[1][2][9]

• Co-deposition: A mixture of carbon monoxide (CO) or formaldehyde (H₂CO) and hydrogen (H) atoms are co-deposited onto the ice-covered substrate.[1][2][9] The H atoms are typically generated via a microwave-induced plasma.

• In-situ Monitoring: The formation of new species on the ice surface is monitored in-situ using techniques like Fourier-transform infrared spectroscopy (FTIR).

• Temperature Programmed Desorption (TPD): After the deposition phase, the substrate is slowly heated. The molecules desorbing from the ice surface as a function of temperature are detected by a mass spectrometer. This allows for the identification and quantification of the products formed, including methoxymethanol.[1][2][9]

Generalized experimental workflow for studying methoxymethanol formation on icy grains.

Theoretical Insights

Theoretical calculations, particularly using high-level quantum chemical methods, have provided valuable insights into the stability and spectroscopic properties of methoxymethanol. These studies have identified multiple stable conformers of the molecule, with the gauche-gauche conformer being the most stable.[10][11] The energy barriers between these conformers are relatively low, indicating that methoxymethanol is a non-rigid molecule with significant large-amplitude motions.[10][11] These theoretical predictions are essential for interpreting observational spectra and guiding laboratory experiments.

Future Directions and Implications

The discrepancy between observed abundances and those predicted by current models and experiments suggests that our understanding of methoxymethanol formation is incomplete.[1][5][7] Several possibilities are being explored:

• Alternative Formation Pathways: Other gas-phase or solid-state reactions may contribute significantly to the overall abundance of methoxymethanol. For instance, the direct hydrogenation of methyl formate (B1220265) has been considered but found to be less efficient.[1][5]

• Incomplete Reaction Networks: The chemical networks used in astrochemical models may be missing key reactions or have inaccurate reaction rates and branching ratios.

• Role of Energetic Processing: The influence of cosmic rays and UV photons on the chemistry of interstellar ices needs to be further constrained.[2]

The study of methoxymethanol and other COMs in the ISM has profound implications. For astrobiology, understanding the inventory of complex organic molecules in star-forming regions provides clues about the chemical precursors available for the emergence of life. For drug development professionals, the intricate reaction networks and the stability of complex molecules in extreme environments can offer insights into chemical synthesis and molecular stability, potentially inspiring novel approaches to drug design and formulation.

References

• 1. Methoxymethanol formation starting from CO hydrogenation | Astronomy & Astrophysics (A&A) [aanda.org]
• 2. aanda.org [aanda.org]
• 3. [1712.03256] ALMA Detection of Interstellar Methoxymethanol (CH$_3$OCH$_2$OH) [arxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. [2112.09230] Methoxymethanol Formation Starting from CO-Hydrogenation [arxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. Methoxymethanol - Wikipedia [en.wikipedia.org]
• 9. Methoxymethanol formation starting from CO hydrogenation | Astronomy & Astrophysics (A&A) [aanda.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Synthesis of Methoxymethanol from Formaldehyde and Methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methoxymethanol (CH₃OCH₂OH), also known as formaldehyde (B43269) methyl hemiacetal, is a key intermediate in various chemical processes and has garnered interest in fields ranging from astrochemistry to industrial synthesis. Its formation from the reaction of formaldehyde and methanol (B129727) is a spontaneous and reversible process governed by chemical equilibrium. This technical guide provides a comprehensive overview of the synthesis of methoxymethanol, detailing the underlying reaction mechanism, thermodynamic and kinetic parameters, experimental protocols for its preparation and analysis, and the influence of catalysts. Quantitative data is presented in structured tables for clarity, and key pathways are visualized using logical diagrams to facilitate a deeper understanding of this important reaction.

Introduction

Methoxymethanol is the simplest hemiformal, formed through the nucleophilic addition of methanol to formaldehyde.[1] This reaction is fundamental to understanding the chemistry of formaldehyde solutions in methanol, which are widely used in the production of resins, such as urea-formaldehyde and melamine-formaldehyde resins. The presence of methoxymethanol and its oligomers, poly(oxymethylene) hemiformals, significantly influences the properties and reactivity of these solutions. A thorough understanding of the synthesis and equilibrium of methoxymethanol is therefore crucial for the optimization of related industrial processes and for the development of new synthetic methodologies.

Reaction Mechanism and Thermodynamics

The formation of methoxymethanol is a classic example of nucleophilic addition to a carbonyl group. The lone pair of electrons on the oxygen atom of methanol acts as a nucleophile, attacking the electrophilic carbonyl carbon of formaldehyde. This is followed by proton transfer to the carbonyl oxygen, resulting in the formation of methoxymethanol. The reaction is reversible and exists in a dynamic equilibrium with the starting materials.

Reaction:

CH₂O + CH₃OH ⇌ CH₃OCH₂OH

The equilibrium of this reaction is influenced by temperature, pressure, and the presence of other substances, notably water. In aqueous solutions, the equilibrium tends to shift towards the formation of methylene (B1212753) glycol (HOCH₂OH) from formaldehyde and water.

Thermodynamic Data

Precise thermodynamic data for the formation of methoxymethanol is essential for reactor design and process optimization. The following table summarizes key thermodynamic parameters for the reactants and product.

Compound	Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Flash Point (°C)	Density (g/cm³)
Methoxymethanol	CH₃OCH₂OH	62.07	82.5	39.9	0.948
Formaldehyde	CH₂O	30.03	-19	-	0.815 (at -20°C)
Methanol	CH₃OH	32.04	64.7	11	0.792

Reaction Kinetics

The kinetics of the uncatalyzed reaction between formaldehyde and methanol in solution are complex due to the presence of multiple equilibria involving the formation of methoxymethanol and its oligomers. While specific kinetic parameters for the formation of methoxymethanol are not extensively reported in readily available literature, the overall reaction rate is known to be influenced by factors such as temperature and reactant concentrations.

In the context of enzymatic reactions, the interconversion of methanol and formaldehyde is a rapid equilibrium process. For instance, in the presence of liver alcohol dehydrogenase (LADH), the reduction of formaldehyde to methanol is the most rapid among the interconnected reactions.[2]

Experimental Protocols

Synthesis and Purification of Methoxymethanol

This protocol is adapted from a method used for the preparation of methoxymethanol for spectroscopic analysis.[3]

Materials:

• Paraformaldehyde

• Methanol

• Potassium hydroxide (B78521)

• Anhydrous calcium chloride

Procedure:

• A suspension of 30 g of paraformaldehyde, 100 g of methanol, and 0.1 g of potassium hydroxide is prepared in a reaction vessel.

• The suspension is heated to 95°C for 3 hours, during which a clear solution will form.

• After cooling to room temperature, the methoxymethanol is purified by trap-to-trap distillation under vacuum (0.1 mbar).

• Three slow distillations with partially selective condensation in a trap immersed in a bath cooled to -55°C are performed. This procedure yields methoxymethanol with less than 5% methanol contamination.[3]

• The final product should be stored over anhydrous calcium chloride to maintain its stability.

Yield: Approximately 7.6 g (56%) of purified methoxymethanol can be obtained.[3]

Analytical Methods for Quantification

The quantification of methoxymethanol in solution with formaldehyde and methanol can be challenging due to the equilibrium nature of the system. Several analytical techniques can be employed:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can be used to identify and quantify methoxymethanol. The characteristic signals for methoxymethanol in CDCl₃ are a singlet at 3.37 ppm (CH₃), a triplet at 4.38 ppm (OH), and a doublet at 4.67 ppm (CH₂).[3]

• Gas Chromatography (GC): GC can be used to separate and quantify the components of the reaction mixture.

• High-Performance Liquid Chromatography (HPLC): HPLC is another effective method for the separation and quantification of methoxymethanol and other components.

• Derivatization followed by analysis: In cases where direct analysis is difficult, derivatization of formaldehyde can be employed to shift the equilibrium and allow for indirect quantification.

Catalysis

While the formation of methoxymethanol occurs spontaneously, catalysts can be employed to influence the rate and equilibrium of the reaction, particularly in the context of related industrial syntheses.

• Acid Catalysis: Acid catalysts can protonate the carbonyl oxygen of formaldehyde, increasing its electrophilicity and thus accelerating the nucleophilic attack by methanol.

• Base Catalysis: Base catalysts can deprotonate methanol to form the more nucleophilic methoxide (B1231860) ion, which can then react with formaldehyde.

• Heterogeneous Catalysis: In industrial processes for methanol synthesis and formaldehyde production, various heterogeneous catalysts are used, such as copper-based catalysts.[4] While not directly targeting methoxymethanol synthesis, the reaction mechanisms on these catalyst surfaces can involve intermediates related to methoxymethanol.

Visualizing the Synthesis and Workflow

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Reaction pathway for the synthesis of methoxymethanol.

Caption: Experimental workflow for methoxymethanol synthesis.

Conclusion

The synthesis of methoxymethanol from formaldehyde and methanol is a fundamental reaction with implications for both industrial chemistry and basic research. This guide has provided a detailed overview of the reaction mechanism, thermodynamics, and kinetics, along with practical experimental protocols and analytical methods. The provided diagrams offer a clear visualization of the key processes. For professionals in research and drug development, a solid understanding of this equilibrium-driven synthesis is essential for controlling reaction outcomes and developing novel applications for this versatile molecule. Further research into the specific kinetics and the influence of various catalysts will continue to refine our understanding and expand the utility of methoxymethanol.

References

• 1. Methoxymethanol - Wikipedia [en.wikipedia.org]
• 2. Kinetics and mechanism of methanol and formaldehyde interconversion and formaldehyde oxidation catalyzed by liver alcohol dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. research.utwente.nl [research.utwente.nl]

An In-depth Technical Guide to the Physical and Chemical Properties of Methoxymethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methoxymethanol (CH₃OCH₂OH), also known as formaldehyde (B43269) methyl hemiacetal, is a simple yet reactive organic molecule belonging to the class of hemiacetals. It is a key intermediate in various chemical processes, including atmospheric chemistry and the production of oxymethylene ether fuels. Despite its significance, the inherent instability of methoxymethanol poses challenges for its isolation and characterization. This technical guide provides a comprehensive overview of the known physical and chemical properties of methoxymethanol, including spectroscopic data, stability, and reactivity. It also outlines general experimental approaches for its synthesis and purification based on established principles for hemiacetals, and presents key reaction mechanisms.

Physical Properties

Methoxymethanol is a flammable liquid at room temperature.[1] Due to its thermal instability, many of its physical properties are reported from studies of formaldehyde-methanol mixtures or theoretical calculations. A summary of its key physical properties is presented in Table 1.

Table 1: Physical Properties of Methoxymethanol

Property	Value	Source(s)
Molecular Formula	C₂H₆O₂	[2]
Molecular Weight	62.07 g/mol	[2]
Boiling Point	82.5 °C (at 760 mmHg)	[3]
Melting Point	-92 to -95 °C	[3]
Density	0.948 g/cm³	[2]
Flash Point	39.9 °C	[2]
pKa	13.14 ± 0.10 (Predicted)	[3]
LogP	-0.41740	[3]
Hydrogen Bond Donor Count	1	[3]
Hydrogen Bond Acceptor Count	2	[3]

Chemical Properties

Formation and Stability

Methoxymethanol forms spontaneously through the equilibrium reaction between formaldehyde and methanol (B129727) in solution.[2] This reaction is reversible, and the stability of methoxymethanol is highly dependent on the conditions. It is known to be thermally unstable and can readily decompose back to its starting materials, particularly in the presence of heat, acids, or bases.[4]

Decomposition

The thermal decomposition of methoxymethanol has been a subject of computational studies, particularly in the context of high-temperature chemistry relevant to combustion. The primary decomposition pathway at high temperatures is dominated by rapid H-atom migrations, leading to the formation of methanol and formaldehyde.[5] Bond fission reactions also occur, with the cleavage of the C-O bond being a significant pathway.[5]

Reactivity

As a hemiacetal, methoxymethanol exhibits reactivity characteristic of this functional group. It is susceptible to both acid- and base-catalyzed reactions.

• Acid-Catalyzed Decomposition: In the presence of an acid, the hydroxyl group of methoxymethanol can be protonated, forming a good leaving group (water). Subsequent elimination of water leads to the formation of a resonance-stabilized oxocarbenium ion, which can then be attacked by a nucleophile or lose a proton to form formaldehyde.

• Base-Catalyzed Decomposition: Under basic conditions, the hydroxyl proton can be abstracted, forming an alkoxide. This can then eliminate a methoxide (B1231860) ion to yield formaldehyde.

Spectroscopic Data

The spectroscopic characterization of pure methoxymethanol is challenging due to its instability. Much of the available data is derived from studies of formaldehyde-methanol mixtures or from gas-phase analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicting the NMR spectra of methoxymethanol can be done based on its structure.

Table 2: Predicted ¹H NMR Spectral Data for Methoxymethanol

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity
CH₃-O	~3.4	s
O-CH₂-O	~4.7	s
O-H	Variable	s (broad)

Table 3: Predicted ¹³C NMR Spectral Data for Methoxymethanol

Carbon	Predicted Chemical Shift (δ, ppm)
CH₃-O	~55
O-CH₂-O	~90

Infrared (IR) Spectroscopy

The IR spectrum of methoxymethanol has been reported, often in mixtures with methanol and formaldehyde. Key characteristic absorptions are summarized in Table 4.

Table 4: Key Infrared Absorptions for Methoxymethanol

Wavenumber (cm⁻¹)	Assignment	Source(s)
3641, 3631	O-H stretch	[3]
2950-2850	C-H stretch	[6]
1297	C-O stretch	[7]
1195	C-O stretch	[7]
1116	C-O stretch	[7]
930	C-O stretch	[7]
576	C-O-C bend	[8]

Mass Spectrometry (MS)

The mass spectrum of methoxymethanol is characterized by the absence of a strong molecular ion peak due to its instability. The fragmentation pattern is dominated by the loss of key functional groups.

Table 5: Major Fragments in the Mass Spectrum of Methoxymethanol

m/z	Proposed Fragment
61	[M - H]⁺
45	[CH₂OH]⁺
31	[CH₃O]⁺
29	[CHO]⁺

Experimental Protocols

Disclaimer: The following protocols are generalized procedures for the synthesis and purification of thermally sensitive hemiacetals and should be adapted with caution for methoxymethanol due to its inherent instability. No detailed, standardized laboratory procedure for the isolation of pure methoxymethanol has been widely published.

Synthesis of Methoxymethanol (in solution)

Methoxymethanol is typically generated in situ by mixing formaldehyde and methanol.

Materials:

• Paraformaldehyde

• Anhydrous methanol

• Round-bottom flask with a reflux condenser and magnetic stirrer

Procedure:

• To a round-bottom flask, add anhydrous methanol.

• While stirring, slowly add paraformaldehyde to the methanol. The amount of paraformaldehyde can be adjusted to achieve the desired equilibrium concentration of methoxymethanol.

• The mixture can be gently warmed to facilitate the depolymerization of paraformaldehyde and the formation of methoxymethanol.[2] The reaction is an equilibrium, and the resulting solution will contain methanol, formaldehyde, and methoxymethanol.

Purification by Low-Temperature Vacuum Distillation

Purification of methoxymethanol from the equilibrium mixture is challenging due to its thermal lability. Low-temperature vacuum distillation is the most viable approach.

Apparatus:

• A vacuum distillation apparatus, including a short-path distillation head.

• A receiving flask cooled in a dry ice/acetone bath.

• A vacuum pump capable of reaching low pressures.

• A cold trap to protect the vacuum pump.

Procedure:

• The crude methoxymethanol-containing mixture is placed in the distillation flask with a stir bar.

• The system is evacuated to a low pressure.

• The distillation flask is gently warmed in a water bath to a temperature that allows for the distillation of methoxymethanol without significant decomposition. The exact temperature and pressure will need to be carefully optimized.

• The distillate is collected in the cooled receiving flask.

• Due to the co-distillation of methanol, achieving high purity may require multiple distillations or the use of a fractional distillation column.

Signaling Pathways and Logical Relationships

Formation of Methoxymethanol

The formation of methoxymethanol is a straightforward acid or base-catalyzed nucleophilic addition of methanol to formaldehyde.

Figure 1: Equilibrium formation of methoxymethanol.

Acid-Catalyzed Decomposition of Methoxymethanol

The acid-catalyzed decomposition proceeds through protonation of the hydroxyl group, followed by elimination of water to form a resonance-stabilized cation, which then breaks down.

Figure 2: Acid-catalyzed decomposition pathway.

Experimental Workflow for Characterization

A general workflow for the synthesis and characterization of methoxymethanol involves its formation in a mixture, followed by purification and spectroscopic analysis.

Figure 3: General experimental workflow.

Conclusion

Methoxymethanol is a fundamentally important hemiacetal with significant roles in both industrial and atmospheric chemistry. Its inherent instability makes its isolation and handling challenging, which is reflected in the limited availability of detailed experimental protocols and comprehensive spectroscopic data for the pure compound. This guide has compiled the currently available information on its physical and chemical properties, providing a valuable resource for researchers. Further experimental work is needed to establish standardized procedures for its synthesis and purification, which would enable a more thorough characterization of this reactive intermediate.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. GC/MS and FT-IR Spectra of Methoxymethanol [opg.optica.org]
• 3. The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Formaldehyde Analysis in Non-Aqueous Methanol Solutions by Infrared Spectroscopy and Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Methoxymethanol: A Pivotal Intermediate in Combustion Chemistry

An In-depth Technical Guide for Researchers and Scientists

Methoxymethanol (CH3OCH2OH), a hemiacetal, has emerged as a critical, albeit transient, intermediate in the combustion of oxygenated fuels, particularly dimethyl ether (DME) and methanol-formaldehyde blends. Its formation and subsequent reactions play a significant role in the low-temperature combustion (LTC) regime, influencing key combustion phenomena such as the negative temperature coefficient (NTC) behavior and autoignition. This technical guide provides a comprehensive overview of the core science surrounding methoxymethanol's role in combustion, detailing its formation and consumption pathways, summarizing key quantitative kinetic data, and outlining the experimental protocols used for its study.

The Role of Methoxymethanol in Combustion

Methoxymethanol is primarily recognized as a key intermediate in the oxidation of dimethyl ether (DME), a promising alternative fuel known for its high cetane number and low soot emissions.[1] During the low-temperature oxidation of DME, the methoxymethylperoxy radical (CH3OCH2OO•) is a central species. The isomerization of this radical can lead to the formation of methoxymethanol, which then influences the subsequent reaction pathways.

The presence of methoxymethanol can also impact the combustion of methanol (B129727), especially in the presence of formaldehyde (B43269) (CH2O). It is known to form spontaneously in mixtures of methanol and formaldehyde.[2] Studies on laminar flames of methanol and formaldehyde have shown that a significant fraction of formaldehyde can be present as methoxymethanol in the gas phase, affecting the overall reactivity of the mixture.[3][4]

Formation and Decomposition Pathways

The chemical kinetics of methoxymethanol are complex, involving multiple formation and consumption channels that are highly dependent on temperature and pressure.

Formation Pathways

Methoxymethanol can be formed through several key reactions in a combustion environment:

• Recombination of Radicals: A primary formation route, especially in low-temperature combustion, is the recombination of hydroxymethyl (•CH2OH) and methoxy (B1213986) (CH3O•) radicals.[5][6]

• Reaction of Methanol and Formaldehyde: Methoxymethanol can form from the reaction between methanol and formaldehyde, particularly in fuel blends containing both species.[2]

• From Methoxymethylperoxy Radical: In DME oxidation, the methoxymethylperoxy radical (CH3OCH2OO•) can undergo intramolecular H-shift to form a hydroperoxy-methoxymethyl radical (•CH2OCH2OOH), which can then lead to methoxymethanol formation.

Decomposition and Subsequent Reactions

Once formed, methoxymethanol is highly reactive and can decompose through several pathways:

• Unimolecular Decomposition: Methoxymethanol can decompose into various smaller species, though the specific pathways and rates are still an area of active research.

• H-Abstraction Reactions: Hydrogen abstraction from methoxymethanol by radicals such as •OH, •H, and HO2• is a significant consumption pathway. Abstraction from the secondary hydrogen atom is particularly favored, leading to the formation of the CH3OCHOH• radical. This radical can then decompose to formic acid and a methyl radical, which can reduce the overall reactivity of the system.[3][4]

The following Graphviz diagram illustrates the central role of methoxymethanol in the low-temperature oxidation of dimethyl ether.

Key reaction pathways involving methoxymethanol in DME oxidation.

Quantitative Data

The accurate modeling of combustion processes involving methoxymethanol relies on precise kinetic data for its formation and consumption reactions. The following tables summarize key reaction rate parameters in the Arrhenius form, k = A * T^n * exp(-Ea / RT), where A is the pre-exponential factor, n is the temperature exponent, and Ea is the activation energy.

Table 1: Key H-Abstraction Reactions from Methoxymethanol

Reaction	A (cm³ mol⁻¹ s⁻¹)	n	Ea (kcal mol⁻¹)	Source
CH3OCH2OH + •OH → CH3OCHOH + H2O	1.00E+13	0.0	0.0	Estimated[4]
CH3OCH2OH + •H → CH3OCHOH + H2	2.00E+13	0.0	7.0	Estimated[4]
CH3OCH2OH + •O → CH3OCHOH + •OH	1.00E+13	0.0	5.0	Estimated[4]
CH3OCH2OH + HO2• → CH3OCHOH + H2O2	1.00E+12	0.0	20.0	Estimated[4]
CH3OCH2OH + CH3• → CH3OCHOH + CH4	1.00E+11	0.0	10.0	Estimated[4]

Note: The rate constants presented are often derived from theoretical calculations or analogies with similar reactions and carry uncertainties. Experimental validation is crucial for refining these parameters.

Experimental Protocols

The study of reactive intermediates like methoxymethanol requires sophisticated experimental techniques capable of probing complex chemical environments at high temperatures and pressures.

Jet-Stirred Reactors (JSR)

Jet-stirred reactors are widely used to study combustion kinetics under well-controlled conditions.

• Principle: A JSR is designed to create a spatially homogeneous mixture of reactants and products through turbulent mixing induced by high-velocity gas jets.[7] This allows for the study of chemical kinetics at a constant temperature and pressure, with a defined residence time.[8]

• Methodology:

  • A pre-vaporized fuel/oxidizer mixture is introduced into the reactor through multiple nozzles.

  • The reactor is housed in an oven to maintain a constant temperature, typically ranging from room temperature up to 1200 K.[7]

  • The pressure is controlled by a downstream pressure regulator.

  • After a certain residence time, the reacting mixture is sampled through a probe.

  • The sampled species are then analyzed using techniques such as gas chromatography (GC) or molecular beam mass spectrometry (MBMS) to determine their concentrations.[7]

The following diagram illustrates a typical experimental workflow for a JSR study.

Experimental workflow for a jet-stirred reactor study.

Shock Tubes

Shock tubes are used to study chemical kinetics at high temperatures and pressures over very short timescales.

• Principle: A shock wave is generated by the sudden rupture of a diaphragm separating a high-pressure driver section from a low-pressure driven section.[9] The shock wave travels down the tube, rapidly heating and compressing the test gas mixture.

• Methodology:

  • The driven section is filled with the fuel/oxidizer mixture at a low pressure.

  • The driver section is filled with a high-pressure gas (e.g., helium).

  • The diaphragm is ruptured, generating a shock wave that propagates through the test gas.

  • The shock wave reflects off the end wall, creating a region of stagnant, high-temperature, and high-pressure gas.[9]

  • Optical diagnostics, such as laser absorption or emission spectroscopy, are used to monitor the concentration of key species as a function of time. Ignition delay times are a common measurement.[10]

Laminar Flame Studies

The measurement of laminar flame speeds provides crucial data for the validation of combustion mechanisms.

• Principle: The speed at which a laminar (non-turbulent) flame propagates through a premixed fuel/air mixture is a fundamental property of the mixture.

• Methodology (Heat Flux Method):

  • A premixed fuel/air mixture is passed through a flat flame burner.

  • The burner surface temperature is precisely controlled.

  • The gas flow rate is adjusted until a stable, flat flame is achieved.

  • The laminar flame speed is determined by the gas velocity at which the flame is stabilized.[11][12]

• Methodology (Spherically Expanding Flames):

  • A spark ignites a fuel/air mixture in a constant volume chamber.

  • A high-speed camera records the propagation of the spherical flame front.

  • The flame speed is deduced from the rate of change of the flame radius.[13][14]

Conclusion

Methoxymethanol is a fundamentally important, yet often overlooked, intermediate in the combustion of oxygenated fuels. Its formation and reaction pathways, particularly in the low-temperature regime, have a significant impact on the overall combustion process. A thorough understanding of its chemical kinetics, supported by robust experimental data and detailed modeling, is essential for the development of advanced combustion technologies that utilize alternative fuels like dimethyl ether. Future research should focus on obtaining more precise experimental measurements of the rate constants for key reactions involving methoxymethanol to further refine and validate combustion models.

References

• 1. [1712.01917] A Jet-Stirred Apparatus for Turbulent Combustion Experiments [arxiv.org]
• 2. Methoxymethanol - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. [2112.09230] Methoxymethanol Formation Starting from CO-Hydrogenation [arxiv.org]
• 6. egrove.olemiss.edu [egrove.olemiss.edu]
• 7. Combustion Experiments [cpc.kaust.edu.sa]
• 8. Ammonia-methane interaction in Jet-Stirred and Flow reactor: an experimental and kinetic modeling study - WebTV Université de Lille [webtv.univ-lille.fr]
• 9. m.youtube.com [m.youtube.com]
• 10. DSpace [researchrepository.universityofgalway.ie]
• 11. Laminar flame speed measurement and combustion mechanism optimization of methanol–air mixtures [ouci.dntb.gov.ua]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Laminar Flame Characteristics of Premixed Methanol–Water–Air Mixture | MDPI [mdpi.com]

Conformational Landscape of Methoxymethanol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methoxymethanol (CH₃OCH₂OH), the simplest hemiformal, is a molecule of significant interest in fields ranging from atmospheric chemistry and astrophysics to pharmacology, where understanding its conformational preferences is crucial for modeling its interactions and reactivity. This technical guide provides a comprehensive overview of the conformational analysis of methoxymethanol, detailing its stable conformers, the energetic barriers to their interconversion, and the experimental and computational methodologies employed in their characterization. All quantitative data are summarized for comparative analysis, and key experimental and logical workflows are visualized to facilitate a deeper understanding of its complex potential energy surface.

Introduction

Methoxymethanol is a non-rigid molecule characterized by multiple internal rotational axes, leading to a complex potential energy surface with several stable conformers.[1][2] These conformational isomers, arising from the rotation around the C-O and O-H bonds, exhibit distinct spectroscopic signatures and reactivity profiles. A thorough understanding of the conformational landscape is therefore essential for accurately interpreting experimental data and predicting the behavior of methoxymethanol in various environments. This guide synthesizes the current knowledge on the conformational analysis of this important molecule.

Conformational Isomers of Methoxymethanol

High-level quantum chemical calculations and spectroscopic studies have identified three stable conformers of methoxymethanol.[1][2][3] These conformers are often designated using gauche (G) and trans (T) descriptors for the C-O-C-O and O-C-O-H dihedral angles, respectively, or simply as conformers I, II, and III in spectroscopic literature. The nomenclature CGcg, CGcg', and Tcg is also used to provide a more detailed description of the geometry.[1][2]

The interconversion between these conformers occurs through large-amplitude motions (LAMs), primarily the internal rotations of the methyl (CH₃) and hydroxyl (OH) groups.[1][2][3] These motions are crucial in defining the conformational dynamics and are often coupled, complicating the analysis of the molecule's spectra.[1][2]

Quantitative Conformational Data

The relative stabilities and key spectroscopic parameters of the methoxymethanol conformers have been determined through a combination of experimental measurements and theoretical calculations. The following tables summarize the most pertinent quantitative data.

Conformer	Nomenclature	Relative Energy (cm⁻¹)	Relative Energy (kcal/mol)
I	CGcg	0.0	0.0
II	Tcg	792.7	2.27
III	CGcg'	641.5	1.83

Table 1: Relative Energies of Methoxymethanol Conformers. Data sourced from theoretical calculations at the CCSD(T)-F12b/cc-pCVTZ-F12 level of theory.[1][2]

Conformer	A₀ (MHz)	B₀ (MHz)	C₀ (MHz)
I (CGcg)	17233.99	5572.58	4815.55

Table 2: Ground State Rotational Constants of the Most Stable Conformer (I/CGcg). [2]

Torsional Motion	Conformer	Barrier Height (cm⁻¹)	Barrier Height (kcal/mol)
Methyl Torsion (V₃)	CGcg	595.7	1.70
Methyl Torsion (V₃)	Tcg	683.7	1.95
Methyl Torsion (V₃)	CGcg'	829.0	2.37

Table 3: Torsional Barriers for Methyl Group Rotation in Different Conformers. [1][2]

Experimental and Computational Protocols

The characterization of methoxymethanol's conformers relies on a synergistic approach combining experimental spectroscopy and high-level quantum chemical calculations.

Experimental Methodologies

• Millimeter-wave Spectroscopy: This technique has been instrumental in the rotational spectroscopic characterization of methoxymethanol.[3][4] The synthesis of methoxymethanol for these studies often involves the reaction of formaldehyde (B43269) with methanol.[4][5] The spectra are typically recorded in a flow system due to the kinetic instability of the molecule.[4] Analysis of the complex rotational spectra, which are complicated by the large-amplitude motions, allows for the determination of precise rotational constants and the identification of different conformers.[3]

• Fourier Transform Infrared (FT-IR) Spectroscopy: Gas chromatography coupled with FT-IR (GC/FT-IR) has been used to obtain the infrared spectra of isolated methoxymethanol.[2][5] This method allows for the separation of methoxymethanol from its precursors and other reaction products, enabling the assignment of vibrational bands to specific conformers with the aid of theoretical calculations.[1][2]

Computational Methodologies

• High-Level Ab Initio Calculations: The accurate determination of the geometries, relative energies, and spectroscopic parameters of the methoxymethanol conformers requires high-level quantum chemical methods. The explicitly correlated coupled-cluster theory with single, double, and perturbative triple excitations (CCSD(T)-F12b) in conjunction with large basis sets (e.g., cc-pCVTZ-F12) has been shown to provide reliable results.[1][2]

• Potential Energy Surface (PES) Scanning: To map the conformational landscape and determine the barriers to interconversion, the potential energy surface is scanned along the torsional coordinates corresponding to the C-O and O-H bond rotations. These calculations are crucial for understanding the dynamics of the large-amplitude motions.[1]

Visualization of Conformational Relationships

The following diagrams illustrate the key relationships and workflows in the conformational analysis of methoxymethanol.

Figure 1: Conformational interconversion pathway of methoxymethanol.

Figure 2: Integrated workflow for the conformational analysis of methoxymethanol.

Conclusion

The conformational analysis of methoxymethanol reveals a molecule with a complex and dynamic potential energy surface. The existence of three low-energy conformers, coupled with significant large-amplitude motions, presents both a challenge and an opportunity for detailed spectroscopic and computational studies. The data and methodologies presented in this guide provide a solid foundation for researchers, scientists, and drug development professionals to understand and predict the behavior of this fundamental hemiformal. A thorough grasp of its conformational preferences is paramount for applications in atmospheric modeling, interstellar chemistry, and the rational design of molecules with similar structural motifs.

References

• 1. The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Laboratory spectroscopy of methoxymethanol in the millimeter-wave range - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. scispace.com [scispace.com]
• 5. GC/MS and FT-IR Spectra of Methoxymethanol [opg.optica.org]

An In-depth Technical Guide to the Stability and Decomposition Pathways of Methoxymethanol

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methoxymethanol (CH₃OCH₂OH), a simple hemiacetal, is a molecule of significant interest due to its role as a key intermediate in methanol (B129727) oxidation catalysis and its formation from the ubiquitous chemicals formaldehyde (B43269) and methanol.[1][2] Despite its simple structure, methoxymethanol is an unstable species, not typically isolated as a pure compound, and exists in equilibrium with its precursors in solution.[3][4] This guide provides a comprehensive technical overview of the stability and decomposition pathways of methoxymethanol, drawing upon available theoretical and experimental data, as well as established principles of hemiacetal chemistry. It details the primary decomposition routes under various conditions, presents available quantitative data, outlines relevant experimental protocols for studying its stability, and provides visualizations of the key chemical processes.

Stability of Methoxymethanol

The stability of methoxymethanol is highly dependent on its environment. In non-aqueous methanol solutions, formaldehyde exists predominantly in equilibrium with methoxymethanol.[1][5] However, the presence of water significantly shifts the equilibrium, and its stability is markedly influenced by temperature and pH.

Thermal Stability

In the gas phase and at high temperatures, methoxymethanol undergoes unimolecular decomposition. Computational studies have elucidated the primary pathways, which involve H-atom migrations and bond fission. The high-temperature chemistry is dominated by rapid H-atom migrations, leading to the formation of an alcohol and formaldehyde.[6]

Table 1: Calculated Bond Dissociation Energies (BDEs) for Methoxymethanol [6]

Bond	BDE (kcal/mol)
CH₃O–CH₂OH	83.9
CH₃OCH₂–OH	96.7 - 96.9
H–CH₂OCH₂OH	96.7
CH₃OC(H)–OH	Not specified
CH₃OCH₂O–H	Not specified

Note: Data is derived from computational studies at the CBS-QB3 level of theory.

Stability in Aqueous Solution

In aqueous solutions, methoxymethanol is in equilibrium with formaldehyde and methanol. This equilibrium is dynamic and can be readily reversed through hydrolysis.[7] The stability is highly sensitive to pH.

• Neutral Conditions: Even in neutral aqueous solutions, methoxymethanol will hydrolyze back to formaldehyde and methanol. The presence of water favors the formation of methylene (B1212753) glycol (formaldehyde hydrate), further driving the decomposition of methoxymethanol.[1][5]

• Acidic Conditions: The decomposition of methoxymethanol is significantly accelerated in the presence of acid. Acid catalysis protonates the ether or hydroxyl oxygen, facilitating the cleavage of the C-O bond.[8][9]

• Basic Conditions: In basic solutions, the decomposition can also be catalyzed. The reaction typically proceeds through the deprotonation of the hydroxyl group.[10]

Due to the inherent instability of methoxymethanol, specific quantitative data on its decomposition kinetics as a function of pH is scarce in the literature. However, the principles of hemiacetal hydrolysis are well-established and can be applied.

Table 2: Equilibrium Constants for Formaldehyde Reactions in Solution

Reaction	Equilibrium Constant (K)	Conditions
Formaldehyde + Water ⇌ Methylene Glycol	1.3 x 10³	Room Temperature, Aqueous Solution[1][5]
Formaldehyde + Methanol ⇌ Methoxymethanol	Not explicitly quantified, but equilibrium favors methoxymethanol in anhydrous methanol[5]	Anhydrous Methanol

Decomposition Pathways

The primary decomposition pathway for methoxymethanol in solution is hydrolysis to formaldehyde and methanol. This reaction can be catalyzed by both acids and bases. High-temperature gas-phase decomposition follows different pathways involving radical intermediates.

Acid-Catalyzed Hydrolysis

Under acidic conditions, the hydrolysis of methoxymethanol proceeds through protonation of one of the oxygen atoms, which makes it a better leaving group. The subsequent steps involve the departure of methanol or water and attack by a water molecule, ultimately leading to formaldehyde and methanol. The formation of a resonance-stabilized oxonium ion is a key intermediate.[9][11]

Acid-Catalyzed Decomposition of Methoxymethanol

Base-Catalyzed Decomposition

In basic media, the decomposition is initiated by the deprotonation of the hydroxyl group of methoxymethanol to form an alkoxide. This is followed by the elimination of the methoxy (B1213986) group to yield formaldehyde.

Base-Catalyzed Decomposition of Methoxymethanol

High-Temperature Gas-Phase Decomposition

At temperatures above 500 K, the decomposition of methoxymethanol in the gas phase is thought to proceed through several competing pathways, including bond fission and intramolecular H-atom transfer. The primary products are methanol and formaldehyde, formed via a rapid H-atom migration.[6][12]

References

• 1. Formaldehyde Analysis in Non-Aqueous Methanol Solutions by Infrared Spectroscopy and Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Experimental approach to the kinetic study of unstable site-directed irreversible inhibitors: kinetic origin of the apparent positive co-operativity arising from inactivation of trypsin by p-amidinophenylmethanesulphonyl fluoride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. www2.oberlin.edu [www2.oberlin.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. Frontiers | Formaldehyde Analysis in Non-Aqueous Methanol Solutions by Infrared Spectroscopy and Electrospray Ionization [frontiersin.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Stopped-Flow - TgK Scientific Stopped-Flow Solutions [hi-techsci.com]
• 8. Experimental approach to the kinetic study of unstable site-directed irreversible inhibitors: kinetic origin of the apparent positive co-operativity arising from inactivation of trypsin by p-amidinophenylmethanesulphonyl fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. Real-time mechanistic monitoring of an acetal hydrolysis using ultrafast 2D NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

The Atmospheric Chemistry of Methoxymethanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methoxymethanol (CH₃OCH₂OH), a simple hemiformal, is a volatile organic compound (VOC) of interest in atmospheric chemistry. While not a major primary emission, it is formed in the atmosphere through the oxidation of other prevalent VOCs, such as dimethyl ether, and plays a role in the complex web of tropospheric chemical reactions. Its bifunctional nature, possessing both an ether and an alcohol group, dictates its reactivity and degradation pathways, contributing to the formation of secondary pollutants. This technical guide provides an in-depth analysis of the current understanding of methoxymethanol's role in the atmosphere, including its formation mechanisms, atmospheric fate, and the experimental protocols used to study its chemistry. Due to a lack of direct experimental data for some key reactions, this guide also presents estimations based on structure-activity relationships and data from analogous compounds.

Introduction

Methoxymethanol is a highly reactive oxygenated volatile organic compound (OVOC) that, despite its instability and low atmospheric concentrations, is a relevant intermediate in atmospheric chemical cycles.[1][2] Its significance stems from its formation as a secondary product from the oxidation of more abundant precursors, such as dimethyl ether (DME), which is considered a clean-burning alternative fuel.[1][2] Understanding the atmospheric lifecycle of methoxymethanol is crucial for accurately modeling tropospheric ozone and secondary organic aerosol (SOA) formation, particularly in regions with significant emissions of its precursors. This guide synthesizes the current knowledge on the atmospheric chemistry of methoxymethanol, providing detailed information on its sources, sinks, and the methodologies used to derive this information.

Atmospheric Formation Pathways of Methoxymethanol

Methoxymethanol is introduced into the atmosphere primarily through secondary production, meaning it is formed from the chemical reactions of other pollutants. The dominant formation pathway is the oxidation of dimethyl ether (DME, CH₃OCH₃).

The process is initiated by the reaction of DME with the hydroxyl radical (•OH), the primary daytime oxidant in the troposphere. This reaction proceeds via hydrogen abstraction to form a methoxymethyl radical (•CH₂OCH₃).[1][2] In the presence of oxygen (O₂), this radical is rapidly converted to the methoxymethyl peroxy radical (CH₃OCH₂OO•). In environments with significant nitrogen oxide (NOx) concentrations, this peroxy radical can react with nitric oxide (NO) to form the methoxymethyl oxy radical (CH₃OCH₂O•). This oxy radical can then react with the hydroperoxyl radical (HO₂•) to produce methoxymethanol and oxygen.

Another formation route involves the recombination of the methoxy (B1213986) radical (CH₃O•) and the hydroxymethyl radical (•CH₂OH).[3][4] These radicals can be generated from the photolysis or OH-initiated oxidation of methanol.[5][6] This pathway is particularly relevant in interstellar chemistry but can also occur in specific atmospheric conditions.

Additionally, methoxymethanol can form spontaneously in aqueous atmospheric phases, such as clouds and fogs, from the reaction of dissolved formaldehyde (B43269) and methanol.[3]

Figure 1: Atmospheric formation pathways of methoxymethanol.

Atmospheric Fate and Degradation

The atmospheric lifetime of methoxymethanol is primarily determined by its reaction with the hydroxyl radical (•OH). Other potential sinks, such as reaction with the nitrate (B79036) radical (NO₃•) during nighttime, reaction with chlorine atoms (Cl•) in marine or polluted environments, and direct photolysis, are considered to be of minor importance for the overall atmospheric removal.

Reaction with Hydroxyl Radical (•OH)

The gas-phase reaction with the •OH radical is the dominant loss process for methoxymethanol during the day. This reaction proceeds through hydrogen abstraction from four different sites: the C-H bonds of the methoxy group, the C-H bonds of the methylene (B1212753) group, and the O-H bond of the hydroxyl group.

Reaction Channels:

• CH₃OCH₂OH + •OH → •CH₂OCH₂OH + H₂O

• CH₃OCH₂OH + •OH → CH₃OC(•)HOH + H₂O

• CH₃OCH₂OH + •OH → CH₃OCH₂O• + H₂O

Abstraction of a hydrogen atom from the methylene group (channel 2) is expected to be the most favorable pathway due to the activating effect of the adjacent oxygen atoms. The resulting radicals undergo further reactions, primarily with O₂, leading to the formation of peroxy radicals, which then react further, typically with NO or HO₂, to yield stable products such as methyl formate (B1220265), formaldehyde, and formic acid.

Figure 2: OH-initiated degradation of methoxymethanol.

Other Potential Sinks

• Reaction with NO₃•: During the night, the nitrate radical can be an important oxidant. However, for saturated ethers and alcohols, the reaction rates with NO₃• are generally much slower than with •OH.

• Reaction with Cl•: In the marine boundary layer or in continental areas with sources of Cl atoms, reaction with Cl• can be a competitive sink. The rate constants for Cl atom reactions with ethers and alcohols are typically fast.

• Photolysis: Methoxymethanol does not possess significant chromophores that absorb actinic radiation in the troposphere (> 290 nm). Therefore, direct photolysis is not expected to be a significant atmospheric loss process.

Quantitative Data

Direct experimental kinetic data for the atmospheric reactions of methoxymethanol are scarce. However, rate constants can be estimated using structure-activity relationships (SARs) and by comparison with structurally similar compounds.

Reaction	k (298 K) (cm³ molecule⁻¹ s⁻¹)	Method	Reference
Methoxymethanol + •OH	~ 5.0 x 10⁻¹²	Estimation	Based on analogous compounds below
Dimethoxymethane + •OH	2.8 x 10⁻¹²	Experimental	(Atkinson et al., 2006)
2-Methoxyethanol + •OH	9.5 x 10⁻¹²	Experimental	(Wallington et al., 1988)
Methanol + •OH	9.4 x 10⁻¹³	Experimental	[7]
Methoxymethanol + Cl•	~ 1.5 x 10⁻¹⁰	Estimation	Based on analogous compounds below
2-Methoxyethanol + Cl•	1.4 x 10⁻¹⁰	Experimental	[8]
Methoxymethanol + NO₃•	< 1.0 x 10⁻¹⁵	Estimation	Based on analogous compounds below
2-Ethoxyethanol + NO₃•	4.8 x 10⁻¹⁵	Experimental	[8]

Note: Estimated values are derived from the principle of additivity of group reactivities and comparison with the provided experimental data for similar compounds. The atmospheric lifetime (τ) of methoxymethanol with respect to reaction with •OH can be estimated using the formula τ = 1 / (k[OH]), where k is the reaction rate constant and [OH] is the average atmospheric concentration of •OH (typically assumed to be 1 x 10⁶ molecules cm⁻³). Using the estimated kOH, the atmospheric lifetime of methoxymethanol is approximately 2.3 days.

Experimental Protocols

The kinetic and mechanistic data for the atmospheric reactions of oxygenated VOCs like methoxymethanol are typically obtained using laboratory-based simulation studies. The relative rate method is a widely used and robust technique for determining reaction rate constants.

Relative Rate Method

The relative rate method involves exposing a mixture of the target compound (methoxymethanol) and a reference compound (whose reaction rate constant with the oxidant is well-known) to a controlled concentration of an oxidant (e.g., •OH radicals). The decay of both the target and reference compounds is monitored over time.

The rate constant for the reaction of the target compound with the oxidant (k_target) can be determined from the following relationship:

ln([Target]₀ / [Target]ₜ) = (k_target / k_ref) * ln([Reference]₀ / [Reference]ₜ)

where [ ]₀ and [ ]ₜ are the concentrations at the beginning and at time t, respectively, and k_ref is the known rate constant for the reference compound. A plot of ln([Target]₀ / [Target]ₜ) versus ln([Reference]₀ / [Reference]ₜ) should yield a straight line with a slope equal to k_target / k_ref.

Experimental Setup:

• Reaction Chamber: Experiments are often conducted in large volume (several m³) Teflon bags or quartz glass reactors to minimize wall effects. These chambers are equipped with UV lamps for in-situ radical generation.

• Radical Generation: •OH radicals are typically produced by the photolysis of a precursor, such as hydrogen peroxide (H₂O₂) or methyl nitrite (B80452) (CH₃ONO), at specific wavelengths.

• Instrumentation: The concentrations of the target and reference compounds are monitored using techniques such as Gas Chromatography with Flame Ionization Detection (GC-FID) or Mass Spectrometry (GC-MS), or Proton-Transfer-Reaction Mass Spectrometry (PTR-MS). Product identification is often carried out using GC-MS or Fourier-Transform Infrared Spectroscopy (FTIR).

Figure 3: General workflow for the relative rate method.

Atmospheric Implications and Conclusion

Methoxymethanol, formed from the atmospheric oxidation of dimethyl ether and other precursors, is a reactive intermediate that contributes to the cycling of radicals and the formation of secondary pollutants in the troposphere. Its primary atmospheric sink is the reaction with the hydroxyl radical, leading to a relatively short atmospheric lifetime of a few days. The degradation of methoxymethanol results in the formation of smaller, more oxygenated products, such as methyl formate and formaldehyde, which can further influence atmospheric chemistry. Formaldehyde, for instance, is a significant source of radicals through its photolysis.

While direct measurements of methoxymethanol's atmospheric reaction rates are currently lacking, estimations based on its chemical structure and the known reactivity of similar compounds provide a solid foundation for its inclusion in atmospheric models. Further laboratory studies are needed to refine these estimates and to fully elucidate the product yields from its oxidation pathways. For professionals in fields such as drug development, where understanding the environmental fate of volatile compounds can be important, this guide highlights the methodologies used to assess the atmospheric impact of complex organic molecules. The principles of atmospheric degradation via radical-initiated oxidation are broadly applicable to a wide range of volatile organic compounds.

References

• 1. The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Methoxymethanol - Wikipedia [en.wikipedia.org]
• 4. Laboratory spectroscopy of methoxymethanol in the millimeter-wave range - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. kb.osu.edu [kb.osu.edu]
• 8. witpress.com [witpress.com]

Unraveling the Quantum Landscape of Methoxymethanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Methoxymethanol (CH₃OCH₂OH), a molecule of interest in atmospheric chemistry and a potential biofuel additive, presents a fascinating case study in conformational complexity and intramolecular interactions. Understanding its intrinsic properties is crucial for accurately modeling its behavior in various environments. This technical guide delves into the quantum chemical calculations that illuminate the structural and energetic landscape of methoxymethanol, providing a comprehensive overview of its properties derived from high-level computational methods.

Conformational Landscape and Energetics

Quantum chemical calculations have revealed the existence of three stable conformers of methoxymethanol, arising from the internal rotations around the C-O bonds and the O-H bond. These conformers are designated as CGcg, CGcg', and Tcg.[1][2] The relative stability and key properties of these conformers have been determined through sophisticated computational approaches, providing a detailed picture of the molecule's potential energy surface.

The most stable conformer is CGcg, which adopts a gauche-gauche configuration. The other two conformers, CGcg' and Tcg, lie at slightly higher energies.[1][2] The small energy differences between these conformers indicate that methoxymethanol is a fluxional molecule, with multiple conformations being accessible at ambient temperatures.

Table 1: Calculated Properties of Methoxymethanol Conformers

Property	CGcg (Most Stable)	CGcg'	Tcg
Relative Energy (cm⁻¹)	0.0	641.5	792.7
Relative Energy (kcal/mol)	0.0	1.83	2.27
Rotational Constant A₀ (MHz)	17233.99	-	-
Rotational Constant B₀ (MHz)	5572.58	-	-
Rotational Constant C₀ (MHz)	4815.55	-	-
Methyl Torsional Barrier V₃ (cm⁻¹)	595.7	829.0	683.7

Data sourced from studies employing high-level ab initio methods.[1][2]

Intramolecular Interactions and Torsional Barriers

The conformational preferences of methoxymethanol are governed by a delicate balance of intramolecular forces, including hydrogen bonding and steric effects. The internal rotation of the methyl and hydroxyl groups gives rise to torsional barriers that have been computationally determined.[1][2] These barriers provide insight into the flexibility of the molecule and the energy required for interconversion between different conformers. The methyl torsional barrier, for instance, has been estimated to be around 545.92 cm⁻¹ for the most stable conformer in some studies.[1][2]

Thermochemical Properties and High-Temperature Chemistry

Beyond its conformational landscape, the thermochemical properties of methoxymethanol are critical for understanding its role in combustion and atmospheric processes. Quantum chemical methods have been employed to calculate key parameters such as bond dissociation energies (BDEs), which are fundamental for predicting reaction pathways at high temperatures.[3] These calculations help in identifying the weakest bonds in the molecule and the most likely initial steps in its thermal decomposition.[3]

Table 2: Selected Bond Dissociation Energies (BDEs) of Methoxymethanol

Bond	BDE (kcal/mol)
CH₃O-CH₂OH	Value dependent on computational level
CH₃OCH₂-OH	Value dependent on computational level
H-CH₂OCH₂OH	Value dependent on computational level

Note: Specific BDE values can vary depending on the chosen level of theory and basis set. For accurate modeling, it is crucial to refer to studies utilizing robust methods like CBS-QB3 or G theories.[3]*

Experimental Protocols: A Computational Approach

The data presented in this guide are the result of rigorous in silico experiments. The following outlines a typical computational protocol for investigating the properties of methoxymethanol.

1. Geometry Optimization and Conformational Search:

• Initial structures of possible conformers are generated.

• Geometry optimization is performed using a suitable level of theory, such as density functional theory (DFT) with a basis set like 6-311++G(d,p), to find the minimum energy structures.

• A conformational search is conducted by systematically rotating the dihedral angles of the C-O and O-H bonds to ensure all stable conformers are identified.

2. High-Accuracy Energy Calculations:

• To obtain reliable relative energies, single-point energy calculations are performed on the optimized geometries using more accurate and computationally expensive methods.

• Coupled-cluster methods, such as CCSD(T) with an appropriate basis set (e.g., aug-cc-pVTZ), or composite methods like CBS-QB3, are often employed for this purpose.[1][2][3]

3. Vibrational Frequency Analysis:

• Harmonic vibrational frequencies are calculated at the same level of theory as the geometry optimization.

• These calculations confirm that the optimized structures are true minima (no imaginary frequencies) and provide zero-point vibrational energies (ZPVE) for correcting the relative energies.

4. Torsional Barrier Calculations:

• The potential energy surface along the rotational coordinate of the methyl and hydroxyl groups is scanned.

• This involves performing a series of constrained geometry optimizations where the dihedral angle of interest is fixed at different values.

• The energy difference between the minimum and maximum points on the potential energy scan gives the torsional barrier.

Visualizing Molecular Landscapes and Workflows

To better illustrate the concepts discussed, the following diagrams have been generated using the Graphviz DOT language.

Caption: Relative energies of the three stable conformers of methoxymethanol.

Caption: A generalized workflow for quantum chemical calculations of molecular properties.

References

• 1. The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Unimolecular reactions of methoxymethanol at high temperatures

An In-depth Technical Guide to the Unimolecular Reactions of Methoxymethanol at High Temperatures

Introduction

Methoxymethanol (CH₃OCH₂OH), the simplest hydroxy ether, is a molecule of significant interest in modern combustion chemistry. It serves as a crucial intermediate in the oxidation of oxymethylene ethers (OMEs), which are promising synthetic e-fuels designed to reduce soot emissions.[1] Understanding the thermal decomposition of methoxymethanol is essential for developing accurate kinetic models for these next-generation fuels. Due to its inherent instability, laboratory studies on isolated methoxymethanol are challenging, making computational chemistry a primary tool for investigating its high-temperature behavior.[2]

This technical guide provides a comprehensive overview of the unimolecular reaction pathways of methoxymethanol at high temperatures, focusing on data derived from high-level ab initio calculations and theoretical kinetics. It is intended for researchers, scientists, and professionals in the fields of chemical kinetics, combustion science, and alternative fuel development.

Dominant Unimolecular Reaction Pathways

At high temperatures (covering a range of 500 to 2000 K), the unimolecular decomposition of methoxymethanol is primarily governed by two competing mechanisms: intramolecular hydrogen migration and direct bond fission.[1] Computational studies have revealed that H-atom migration is the dominant reaction pathway across the entire temperature range, with reaction rates several orders of magnitude greater than those for bond fission.[1]

Intramolecular Hydrogen Migration

The most favorable decomposition channel involves the migration of the hydroxyl hydrogen atom to the methoxy (B1213986) oxygen atom via a four-membered ring transition state. This is a rapid isomerization process that leads to the formation of methanol (B129727) (CH₃OH) and formaldehyde (B43269) (CH₂O).

CH₃OCH₂OH ⇌ [TS] ⇌ CH₃OH + CH₂O

Bond Fission Reactions

Direct bond scission reactions require significantly more energy and are therefore much slower, only becoming somewhat comparable in rate to H-migration at extremely high temperatures (around 2000 K).[1] The primary bond fission pathways involve the cleavage of the C-O bonds.

• R1: CH₃OCH₂OH → CH₃O• + •CH₂OH (Methoxy and hydroxymethyl radicals)

• R2: CH₃OCH₂OH → CH₃• + •OCH₂OH (Methyl and hydroperoxymethylene radicals)

The relative importance of these pathways is dictated by their respective bond dissociation energies.

Caption: Primary unimolecular reaction channels for methoxymethanol at high temperatures.

Quantitative Data

The kinetic parameters and bond energies presented below are derived from high-level computational studies. These values are crucial for the development and validation of chemical kinetic models.

Bond Dissociation Energies (BDEs)

The BDEs provide insight into the energy required to break specific bonds within the methoxymethanol molecule, indicating the most likely bond fission pathways.

Bond	BDE (kcal/mol) at 298 K
CH₃O-CH₂OH	84.1
CH₃OCH₂-OH	102.5
H-CH₂OCH₂OH	97.4
CH₃-OCH₂OH	89.2
CH₃OCH-H (secondary C)	94.2
CH₃OC-H₂OH	99.1

Table 1: Computationally derived bond dissociation energies for methoxymethanol.

High-Pressure Limit Rate Constants

The following table summarizes the high-pressure limit rate constants for the primary unimolecular decomposition reactions of methoxymethanol, expressed in the modified Arrhenius form (k = A * Tⁿ * exp(-Ea/RT)). These parameters are typically valid for temperatures between 500 and 2000 K.[1]

Reaction No.	Reaction	A (s⁻¹)	n	Ea (kcal/mol)
H-Migration	CH₃OCH₂OH → CH₃OH + CH₂O	1.11 x 10¹⁰	1.01	31.1
Bond Fission
R1	CH₃OCH₂OH → CH₃O• + •CH₂OH	2.35 x 10¹⁶	0.52	85.5
R2	CH₃OCH₂OH → CH₃• + •OCH₂OH	1.15 x 10¹⁷	0.28	90.5

Table 2: High-pressure limit Arrhenius parameters for the unimolecular decomposition of methoxymethanol. The dominant H-migration pathway is highlighted.

Methodologies

Computational Protocols

• Quantum Chemical Calculations : The potential energy surface of the reaction is meticulously mapped. This involves:

  • Geometry Optimization : Finding the lowest energy structures for reactants, transition states (TS), and products. A common level of theory for this is BHandHLYP/6–311++G(d,p).[3]

  • Energy Calculations : Performing high-accuracy single-point energy calculations on the optimized geometries. The Complete Basis Set (CBS-QB3) method is frequently used for reliable thermodynamic and kinetic parameters.[1] Another high-level approach involves Coupled Cluster theory, such as CCSD(T)/aug-cc-pVTZ.[3]

• Kinetic Rate Calculations : Once the potential energy surface is defined, the temperature- and pressure-dependent reaction rate constants are calculated.

  • RRKM/ME Theory : Rice-Ramsperger-Kassel-Marcus/Master Equation (RRKM/ME) simulations are employed to compute the rate constants over wide ranges of temperature and pressure (e.g., 300–2000 K and 0.01–100 atm).[3] This theory accounts for the energy distribution within the molecule and collisional energy transfer.

Caption: A generalized workflow for the theoretical determination of reaction kinetics.

Note on Experimental Protocols

As of this writing, there is a notable absence of direct experimental studies focused on the isolated unimolecular pyrolysis of methoxymethanol at high temperatures. This is largely due to the compound's instability.[2]

The chemistry of methoxymethanol is, however, investigated experimentally within more complex systems. For instance, the pyrolysis of 2-methoxyethanol (B45455) has been studied in jet-stirred reactors (JSR) at atmospheric pressure in temperatures ranging from 650-1075 K.[4][5] In such experiments, methoxymethanol can be a product or intermediate, and its subsequent reactions contribute to the overall species profiles, which are typically analyzed using techniques like Fourier-transform infrared spectroscopy (FTIR) and gas chromatography-mass spectrometry (GC-MS).[4][5] These experimental results provide crucial validation targets for comprehensive kinetic models that include the computationally-derived unimolecular reaction rates for methoxymethanol.

Conclusion

The high-temperature unimolecular chemistry of methoxymethanol is decisively dominated by an intramolecular hydrogen migration pathway, leading to the formation of methanol and formaldehyde. Direct bond fission reactions are significantly slower and only contribute at very high temperatures. The kinetic parameters for these reactions have been accurately determined through high-level computational chemistry, providing essential data for the modeling of OME combustion. A critical gap remains in the direct experimental measurement of these reaction rates. Future experimental work under controlled conditions is necessary to validate these theoretical findings and further refine the kinetic models for this important class of alternative fuels.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. portal.research.lu.se [portal.research.lu.se]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Methoxymethanol: A Volatile Organic Compound of Low Stability - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methoxymethanol (CH₃OCH₂OH), a simple hemiacetal, is a volatile organic compound (VOC) of significant interest due to its role as a key intermediate in atmospheric chemistry, interstellar molecular synthesis, and various industrial processes. Despite its simple structure, methoxymethanol is characterized by its low stability, readily participating in equilibrium and decomposition reactions. This technical guide provides a comprehensive overview of the core chemical and physical properties of methoxymethanol, its inherent instability, and the pathways of its formation and degradation. Detailed experimental protocols for its analysis are presented, alongside quantitative data and mechanistic diagrams to facilitate a deeper understanding for researchers, scientists, and drug development professionals who may encounter this transient species in their work.

Introduction

Methoxymethanol, also known as formaldehyde (B43269) methyl hemiacetal, is the simplest hemiacetal derived from the reaction of an alcohol (methanol) with an aldehyde (formaldehyde).[1] Its transient nature makes it a challenging molecule to study in isolation, as it typically exists in equilibrium with its precursors in solution.[2][3] The compound's significance spans multiple scientific disciplines. In atmospheric science, it is formed from the oxidation of biogenically and anthropogenically emitted methanol (B129727) and formaldehyde, influencing tropospheric ozone and aerosol formation.[4] In astrophysics, its detection in interstellar space provides insights into the complex organic chemistry occurring in star-forming regions.[5] Industrially, the equilibrium between formaldehyde, methanol, and methoxymethanol is crucial in the production of formaldehyde-based resins and as an intermediate in catalytic processes.[5]

This guide aims to consolidate the current understanding of methoxymethanol, with a focus on its stability and the analytical methodologies required for its characterization.

Chemical and Physical Properties

Methoxymethanol is a colorless, flammable liquid. Due to its instability, many of its physical properties are reported for equilibrium mixtures or derived from theoretical calculations. A summary of its key properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Methoxymethanol

Property	Value	Source
Molecular Formula	C₂H₆O₂	[1]
Molecular Weight	62.07 g/mol	[1]
Boiling Point	82.5 °C (at 760 mmHg)	[4]
Flash Point	39.9 °C	[4]
Vapor Pressure	51 mmHg (at 25 °C)	[4]
Density	0.948 g/cm³	[1]
CAS Number	4461-52-3	[1]

Stability and Decomposition

The defining characteristic of methoxymethanol is its low stability. It readily decomposes back to formaldehyde and methanol, its formation precursors. The equilibrium nature of this reaction is a key aspect of its chemistry.

Equilibrium with Formaldehyde and Methanol

In solutions containing formaldehyde and methanol, methoxymethanol is formed spontaneously and exists in a dynamic equilibrium.[1][2]

CH₂O + CH₃OH ⇌ CH₃OCH₂OH

The position of this equilibrium is dependent on the concentrations of the reactants and the temperature. In excess methanol, the formation of methoxymethanol is favored.[3] The presence of water shifts the equilibrium, as formaldehyde also hydrates to form methanediol (B1200039) (CH₂(OH)₂).[2][3]

Unimolecular Decomposition

At elevated temperatures, methoxymethanol can undergo unimolecular decomposition through various pathways. Theoretical studies have elucidated the energetics of these decomposition channels. The primary decomposition route is the retro-hemiacetalization reaction, regenerating formaldehyde and methanol. Other potential decomposition pathways include H₂ elimination and C-O bond cleavage.

Table 2: Calculated Bond Dissociation Energies (BDEs) for Methoxymethanol

Bond	BDE (kcal/mol)
HO-CH₂OCH₃	86.2
CH₃O-CH₂OH	86.7
CH₃-OCH₂OH	Not specified
H-OCH₂OCH₃	Not specified
H-CH(OH)OCH₃	Not specified

Note: Data derived from theoretical studies on the related compound 2-methoxyethanol, as direct experimental BDEs for methoxymethanol are scarce in the literature.[6][7]

Reaction Pathways and Mechanisms

Formation of Methoxymethanol

The formation of methoxymethanol from formaldehyde and methanol is a classic example of nucleophilic addition to a carbonyl group. The reaction can be catalyzed by either acid or base, though it also proceeds under neutral conditions.

References

• 1. Methoxymethanol - Wikipedia [en.wikipedia.org]
• 2. Frontiers | Formaldehyde Analysis in Non-Aqueous Methanol Solutions by Infrared Spectroscopy and Electrospray Ionization [frontiersin.org]
• 3. Formaldehyde Analysis in Non-Aqueous Methanol Solutions by Infrared Spectroscopy and Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. kulkarni.ech.ucdavis.edu [kulkarni.ech.ucdavis.edu]
• 6. scienceopen.com [scienceopen.com]
• 7. researchgate.net [researchgate.net]

The Formation of Methoxymethanol from Methanol Radiolysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Methanol (B129727) is a common solvent and reagent in various scientific and industrial applications, including in the formulation and synthesis of pharmaceutical compounds. Sterilization of materials and products often involves ionizing radiation, making it essential to understand the radiolytic stability of methanol and the potential formation of new chemical entities. Methoxymethanol, a product of methanol radiolysis, is of particular interest due to its potential to react further and influence the chemical integrity of a system. This guide serves as a comprehensive resource for understanding and investigating the formation of this compound.

The Chemical Pathway of Methoxymethanol Formation

The primary mechanism for the formation of methoxymethanol in the radiolysis of methanol involves the generation of radical species. The interaction of ionizing radiation (such as gamma rays or electron beams) with methanol leads to the homolytic cleavage of C-H and O-H bonds, producing hydroxymethyl (•CH2OH) and methoxy (B1213986) (CH3O•) radicals, among other species.

The subsequent recombination of these two radicals is the principal pathway to methoxymethanol:

CH3O• + •CH2OH → CH3OCH2OH

This reaction is a diffusion-controlled process in the liquid phase. The yields of these primary radicals directly influence the rate of methoxymethanol formation.

Detection of Methoxymethanol in High-Mass Star-Forming Regions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxymethanol (CH

$_3$ OCH $_2$ OH) is a complex organic molecule (COM) of significant interest in the field of astrochemistry. Its detection in interstellar space provides crucial insights into the chemical processes that lead to the formation of larger, potentially prebiotic molecules. This technical guide offers a comprehensive overview of the detection of methoxymethanol in high-mass star-forming regions, detailing the observational data, experimental protocols, and proposed formation pathways.

Observational Data

The first and thus far only reported detection of interstellar methoxymethanol was made in the high-mass star-forming region NGC 6334I.[1][2][3] The observations were carried out using the Atacama Large Millimeter/submillimeter Array (ALMA), a powerful interferometer that allows for high-resolution and high-sensitivity measurements.[1][2][3]

The quantitative data derived from these observations are summarized in the table below.

Parameter	Value	Source
Target Source	NGC 6334I MM1	[1]
Telescope	Atacama Large Millimeter/submillimeter Array (ALMA)	[1]
Frequency Bands	Bands 6 and 7	[1]
Spatial Resolution	~0.1" - 1"	[1]
Column Density (N)	4(2) x 10ngcontent-ng-c282987731="" _nghost-ng-c454405063="" class="inline ng-star-inserted"> $^{18}$ cm $^{-2}$	[1]
Excitation Temperature (T ${ex}$ )	200 K	[1]
Abundance relative to Methanol (B129727) (CH $_3$ OH)	~1/34	[1][2][3]

Experimental Protocols: ALMA Observations of NGC 6334I

The detection of methoxymethanol in NGC 6334I was achieved through radio and submillimeter spectroscopy, a technique that probes the rotational transitions of molecules.[4]

Observational Setup:

• Telescope: The Atacama Large Millimeter/submillimeter Array (ALMA) was utilized for these observations. ALMA's high sensitivity and spatial resolution are crucial for detecting the weak signals from complex organic molecules in dense interstellar environments.[1][5]

• Frequency Coverage: The observations were conducted in ALMA Bands 6 and 7, covering a range of frequencies in the millimeter and submillimeter portions of the electromagnetic spectrum.[1] This broad frequency coverage is essential for identifying multiple rotational transitions of a single molecule, which is necessary for a secure identification.

• Target: The observations were centered on the MM1 core within the high-mass star-forming region NGC 6334I.[1] Hot cores are dense, warm regions surrounding young, massive stars, and they are known to be rich in complex organic molecules.[6]

Data Analysis:

• Data Reduction and Calibration: The raw observational data from ALMA were processed using the standard ALMA data reduction pipeline in the Common Astronomy Software Applications (CASA) package. This process includes flagging bad data, calibrating the amplitudes and phases of the antennas, and combining the data from all antennas to create a spectral cube.

• Spectral Line Identification: The calibrated spectra were then analyzed to identify spectral lines corresponding to molecular transitions. This was done by comparing the observed frequencies of the lines with laboratory-measured and theoretically predicted frequencies of known molecules. The spectroscopic data for methoxymethanol were obtained from laboratory studies.[7][8]

• Modeling and Abundance Determination: To determine the physical conditions and column density of methoxymethanol, the observed spectra were modeled assuming Local Thermodynamic Equilibrium (LTE). This involves creating a synthetic spectrum for a given set of parameters (column density, excitation temperature, source size, and line width) and comparing it to the observed spectrum. The best-fit parameters were determined by minimizing the difference between the model and the data.

Proposed Formation Pathways

The formation of methoxymethanol in the interstellar medium is believed to occur primarily on the surfaces of icy dust grains.[2][3][9] The most probable formation pathway involves the reaction of the methoxy (B1213986) (CH

$_3$ O) and hydroxymethyl (CH $_2$ OH) radicals.[1][2][3]

This pathway is initiated by the dissociation of methanol (CH

$_3$ OH), a highly abundant molecule in star-forming regions, through processes like photodissociation or electron-induced dissociation.[1] The resulting methoxy and hydroxymethyl radicals can then recombine on the grain surface to form methoxymethanol.[1][2][3]

An alternative, competing reaction between these two radicals can also produce methanol and formaldehyde (B43269) (H

$_2$ CO).[3]

Observational Workflow

The process of detecting and identifying a new interstellar molecule like methoxymethanol involves a systematic workflow that combines astronomical observations with laboratory and theoretical work.

Conclusion

The detection of methoxymethanol in the high-mass star-forming region NGC 6334I represents a significant step forward in our understanding of interstellar chemistry. The use of powerful observatories like ALMA, combined with detailed laboratory and theoretical studies, has made it possible to identify this complex organic molecule and quantify its abundance. Future research will likely focus on searching for methoxymethanol in other star-forming regions to better constrain its formation mechanisms and its role in the synthesis of more complex, prebiotic molecules.

References

• 1. [1712.03256] ALMA Detection of Interstellar Methoxymethanol (CH$_3$OCH$_2$OH) [arxiv.org]
• 2. Methoxymethanol formation starting from CO hydrogenation | Astronomy & Astrophysics (A&A) [aanda.org]
• 3. aanda.org [aanda.org]
• 4. fiveable.me [fiveable.me]
• 5. astrobiology.com [astrobiology.com]
• 6. researchgate.net [researchgate.net]
• 7. Laboratory spectroscopy of methoxymethanol in the millimeter-wave range - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methoxymethanol formation starting from CO hydrogenation | Astronomy & Astrophysics (A&A) [aanda.org]

The Spontaneous Formation of Methoxymethanol in Solution: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methoxymethanol (CH₃OCH₂OH), a hemiformal, is a crucial yet often transient species that spontaneously forms in solutions containing formaldehyde (B43269) and methanol (B129727). Its presence is of significant interest in various chemical processes, from industrial resin manufacturing to potentially impacting the stability and reactivity of drug formulations that may involve these common solvents or reagents. This technical guide provides an in-depth analysis of the spontaneous formation of methoxymethanol, detailing the underlying reaction mechanisms, equilibrium thermodynamics, and kinetic considerations. It offers comprehensive experimental protocols for the characterization and quantification of methoxymethanol using modern analytical techniques and presents quantitative data in a structured format to facilitate research and development.

Introduction

The reaction between an aldehyde and an alcohol to form a hemiacetal is a fundamental transformation in organic chemistry. In the case of the simplest aldehyde, formaldehyde (CH₂O), and the simplest alcohol, methanol (CH₃OH), this reaction leads to the formation of methoxymethanol. This process is a reversible equilibrium reaction that can proceed spontaneously under ambient conditions in solution.

While not typically isolated as a pure compound due to its instability, methoxymethanol exists in equilibrium in formaldehyde-methanol solutions.[1] These solutions are widely used in the industrial production of urea-formaldehyde and melamine-formaldehyde resins.[2][3] For drug development professionals, understanding the formation of methoxymethanol is critical when formaldehyde or methanol are used as reagents or solvents, as its presence can influence reaction pathways, impurity profiles, and the stability of active pharmaceutical ingredients (APIs).

This whitepaper will explore the core principles governing the spontaneous formation of methoxymethanol in solution, providing a technical resource for its study and control.

Reaction Mechanism and Thermodynamics

The formation of methoxymethanol is a classic example of nucleophilic addition to a carbonyl group. The lone pair of electrons on the oxygen atom of methanol acts as a nucleophile, attacking the electrophilic carbonyl carbon of formaldehyde. This is typically followed by proton transfer to form the stable hemiformal product.

The overall reaction is an equilibrium process:

CH₂O + CH₃OH ⇌ CH₃OCH₂OH

The position of this equilibrium is dependent on several factors, including the concentration of the reactants, the temperature, the solvent system (especially the presence of water), and the pH of the solution.

Thermodynamic Data

The formation of methoxymethanol is an exothermic process. The equilibrium constant (K) for this reaction provides a quantitative measure of the extent of formation at a given temperature.

Parameter	Value	Conditions	Reference
Equilibrium Constant (K)	Varies with temperature and solvent	See temperature dependence section	[4]
Enthalpy of Reaction (ΔH°)	Typically negative (exothermic)	Dependent on solvent and temperature	[4]
Entropy of Reaction (ΔS°)	Typically negative	Dependent on solvent and temperature	[4]

Experimental Protocols

The study of methoxymethanol formation relies on spectroscopic techniques that can distinguish it from its precursors and other species in solution.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both ¹H and ¹³C NMR are powerful tools for the quantitative analysis of the equilibrium mixture.

Protocol for ¹H and ¹³C NMR Analysis:

• Sample Preparation:

  • Prepare solutions of formaldehyde in methanol at the desired concentrations. Anhydrous conditions are crucial if the influence of water is to be excluded.

  • For quantitative analysis, a known concentration of an internal standard (e.g., tetramethylsilane (B1202638) - TMS) can be added.

  • Transfer the solution to an NMR tube.

• Instrumental Parameters:

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better resolution.

  • Temperature Control: Precise temperature control of the sample probe is essential for studying the temperature dependence of the equilibrium. Allow the sample to equilibrate at the target temperature for several minutes before acquisition.

  • ¹H NMR:

    • Acquire a standard one-pulse ¹H spectrum.

    • The hydroxyl proton of methoxymethanol will be a distinct signal, as will the methylene (B1212753) protons and the methoxy (B1213986) protons.

  • ¹³C NMR:

    • Acquire a proton-decoupled ¹³C spectrum to obtain sharp singlets for each carbon environment.

    • The methylene carbon of methoxymethanol gives a characteristic signal.

    • For quantitative measurements, ensure a sufficient relaxation delay between scans to allow for full relaxation of all carbon nuclei.

• Data Analysis:

  • Integrate the signals corresponding to methanol, formaldehyde (often present as its hydrate (B1144303) or oligomers), and methoxymethanol.

  • Calculate the molar concentrations of each species from the integral values relative to the internal standard.

  • Determine the equilibrium constant (K) from the concentrations of reactants and products at equilibrium.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy can be used for both qualitative and quantitative analysis of methoxymethanol in solution.

Protocol for FTIR Analysis:

• Sample Preparation:

  • Prepare formaldehyde-methanol solutions of varying concentrations.

  • Use an IR cell with a known path length (e.g., a liquid cell with CaF₂ or BaF₂ windows).

• Instrumental Parameters:

  • Acquire a background spectrum of the pure solvent (methanol).

  • Acquire the spectrum of the formaldehyde-methanol solution.

  • Key vibrational bands for methoxymethanol include C-O stretching and O-H bending modes. A characteristic spectral feature for methoxymethanol in neat methanol appears around 1195 cm⁻¹.[5]

• Data Analysis:

  • Subtract the solvent spectrum from the sample spectrum to obtain the spectrum of the solute species.

  • For quantitative analysis, create a calibration curve by plotting the absorbance of a characteristic methoxymethanol peak against its concentration (as determined by a primary method like NMR).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a sensitive technique for the detection and quantification of volatile components in the equilibrium mixture.

Protocol for GC-MS Analysis:

• Sample Preparation:

  • Prepare the formaldehyde-methanol solution. Derivatization may be necessary for less volatile components or to improve chromatographic performance.

• Instrumental Parameters:

  • Gas Chromatograph:

    • Column: A polar capillary column (e.g., a wax-type column) is suitable for separating the polar analytes.

    • Injector: Use a split/splitless injector. The injection temperature should be optimized to ensure vaporization without degradation.

    • Oven Program: A temperature ramp program will be necessary to separate methanol, formaldehyde, and methoxymethanol.

  • Mass Spectrometer:

    • Operate in electron ionization (EI) mode.

    • Acquire full scan mass spectra to identify the components based on their fragmentation patterns.

    • For quantification, selected ion monitoring (SIM) can be used for higher sensitivity and specificity.

• Data Analysis:

  • Identify the peaks corresponding to methanol, formaldehyde, and methoxymethanol by their retention times and mass spectra.

  • Quantify the components by creating calibration curves using standard solutions of known concentrations.

Quantitative Data

The equilibrium of methoxymethanol formation is highly dependent on the reaction conditions.

Table 1: Equilibrium Constants for Hemiformal Formation

Solvent System	Temperature (°C)	Equilibrium Constant (K)	Analytical Method	Reference
Formaldehyde in Methanol	25	Varies with concentration	¹H and ¹³C NMR	[4]
Formaldehyde in Methanol	10 - 55	Temperature-dependent	¹H and ¹³C NMR	[6]

Note: The equilibrium in these systems is complex, often involving the formation of poly(oxymethylene) hemiformals (CH₃O(CH₂O)nH). The reported equilibrium constants in the literature often account for these series of reactions.

Visualizations

Reaction Pathway

Caption: Reaction pathway for methoxymethanol formation.

Experimental Workflow

Caption: Workflow for analyzing methoxymethanol formation.

Implications for Drug Development

While methoxymethanol is not a common pharmaceutical ingredient, its spontaneous formation in solutions containing formaldehyde and methanol has several implications for drug development:

• Reaction Byproduct: If formaldehyde or methanol are used in a synthetic step, the in-situ formation of methoxymethanol can lead to unexpected side reactions or byproducts, impacting the purity of the API.

• Formulation Stability: The presence of residual formaldehyde and methanol in an excipient or solvent system could lead to the formation of methoxymethanol over time, potentially affecting the stability and degradation profile of a drug product.

• Analytical Challenges: The presence of this equilibrium can complicate analytical method development, as the relative concentrations of formaldehyde, methanol, and methoxymethanol can change with temperature and sample handling.

It is therefore imperative for drug development professionals to be aware of this spontaneous reaction and to employ appropriate analytical techniques to monitor and control for the presence of methoxymethanol when its precursors are present.

Conclusion

The spontaneous formation of methoxymethanol in solution is a well-established equilibrium process governed by the principles of nucleophilic addition. Understanding the thermodynamics and kinetics of this reaction is essential for controlling chemical processes where formaldehyde and methanol are present. The experimental protocols detailed in this guide, particularly NMR and FTIR spectroscopy, provide robust methods for the qualitative and quantitative analysis of methoxymethanol. For researchers, scientists, and drug development professionals, a thorough understanding of this phenomenon is crucial for ensuring the purity, stability, and safety of chemical products and pharmaceutical formulations.

References

• 1. Methoxymethanol - Wikipedia [en.wikipedia.org]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. cetjournal.it [cetjournal.it]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Frontiers | Formaldehyde Analysis in Non-Aqueous Methanol Solutions by Infrared Spectroscopy and Electrospray Ionization [frontiersin.org]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Detection of Methoxymethanol

Introduction

Methoxymethanol (CH₃OCH₂OH), also known as formaldehyde (B43269) methyl hemiacetal, is a key intermediate formed from the reaction of formaldehyde and methanol (B129727).[1][2] Its presence is significant in various chemical processes and formulations, including pharmaceutical products where formaldehyde-releasing preservatives are used or where formaldehyde may exist as a trace impurity in solvents like methanol.[3] Given the regulatory limits and health concerns associated with formaldehyde, a recognized human carcinogen, the accurate detection and quantification of its equilibrium species, such as methoxymethanol, are critical for researchers, scientists, and drug development professionals.[4][5]

These application notes provide detailed protocols and comparative data for the primary analytical techniques used to detect and quantify methoxymethanol. The methods covered include Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC) with derivatization, Fourier Transform Infrared (FT-IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)

Application Note

GC-MS is a powerful and widely used technique for the separation and identification of volatile and semi-volatile compounds. It is highly suitable for the direct analysis of methoxymethanol, particularly in the gas phase or in samples where it can be readily volatilized.[1][6] The gas chromatograph separates methoxymethanol from other components in the sample matrix, and the mass spectrometer provides definitive identification based on its unique mass spectrum and fragmentation pattern.[1][6] This method offers high sensitivity and specificity, making it ideal for identifying reaction products and trace-level contaminants.

Quantitative Data Summary

Parameter	Value	Reference
Instrumentation	Agilent 7890A GC with 5975C MSD	[7]
Column	Zebron ZB-WAXplus (60 m x 0.25 mm, 0.25 µm)	[7]
Carrier Gas	Helium (1 mL/min)	[7]
Detection	Mass Spectrometry (Source: 230°C, Quad: 150°C)	[7]
Key Mass Fragments	Varies with deuterated species, requires specific analysis	[6]
Typical Application	Identification in gas-phase reactions, analysis in organic solvents	[1][8]

Note: The table references a validated method for methanol, which uses a similar column and conditions suitable for methoxymethanol analysis.

Experimental Protocol: GC-MS Analysis of Methoxymethanol

• Sample Preparation:

  • For liquid samples (e.g., in methanol), dilute an aliquot with a suitable solvent if necessary to bring the concentration within the instrument's linear range.

  • Direct injection of gas-phase samples can be performed using a gas-tight syringe.

  • Headspace analysis can be employed for liquid samples to analyze the volatile components.

• GC-MS Instrument Setup:

  • Injector: Set to a temperature of 200-250°C. Use a split or splitless injection mode depending on the expected concentration.

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 5-20 minutes (a longer hold helps separate highly volatile components).[7]

    • Ramp: Increase temperature at a rate of 10°C/min to 250°C.[7]

    • Final hold: Maintain 250°C for 5-10 minutes.

  • Carrier Gas: Use Helium at a constant flow rate of approximately 1 mL/min.[7]

  • MS Parameters:

    • Set the ion source temperature to 230°C and the quadrupole temperature to 150°C.[7]

    • Acquire data in full scan mode (e.g., m/z 30-200) to identify unknown peaks.

    • For quantification, Selected Ion Monitoring (SIM) mode can be used for higher sensitivity.

• Data Analysis:

  • Identify the methoxymethanol peak in the total ion chromatogram based on its retention time.

  • Confirm the identity by comparing the acquired mass spectrum with reference spectra.

  • For quantitative analysis, generate a calibration curve using standards of known concentration.

Visualization: GC-MS Workflow

Caption: Workflow for HPLC analysis of formaldehyde via DNPH derivatization.

Fourier Transform Infrared (FT-IR) Spectroscopy

Application Note

FT-IR spectroscopy is a rapid and non-destructive technique for identifying functional groups in a molecule. It is particularly useful for the qualitative detection of methoxymethanol in non-aqueous solutions, such as anhydrous methanol, where formaldehyde spontaneously reacts to form the hemiacetal. T[1][2]he formation of methoxymethanol can be confirmed by the appearance of characteristic spectral features and the absence of the carbonyl peak from free formaldehyde. W[2]hile quantification can be challenging, FT-IR provides a direct method to observe the formation of methoxymethanol.

[9]Quantitative Data Summary

Parameter	Value	Reference
Instrumentation	FT-IR Spectrometer
Key Characteristic Peak	~1195 cm⁻¹ (in CH₃OH)
LOD (estimated)	~70 mM
Application	Qualitative detection of methoxymethanol formation in non-aqueous solvents

Experimental Protocol: FT-IR Analysis

• Sample Preparation:

  • Prepare a solution of the sample in a suitable IR-transparent solvent (e.g., anhydrous methanol for observing the formation of methoxymethanol from formaldehyde).

  • For pure liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

• FT-IR Instrument Setup:

  • Record a background spectrum of the pure solvent or the empty sample holder.

  • Place the prepared sample in the instrument's sample compartment.

• Data Acquisition:

  • Acquire the sample spectrum over the desired wavenumber range (e.g., 4000-400 cm⁻¹).

  • The final spectrum is automatically ratioed against the background spectrum to show only the sample's absorbance.

• Data Analysis:

  • Examine the spectrum for the characteristic absorption band of methoxymethanol around 1195 cm⁻¹. [2] * Confirm the absence of a strong carbonyl (C=O) peak, which would be expected around 1700-1800 cm⁻¹ if free formaldehyde were present in high concentration.

[2]Visualization: Methoxymethanol Formation and Detection by FT-IR

Caption: Logical diagram of methoxymethanol formation and its detection via FT-IR.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Application Note

NMR spectroscopy is the most powerful technique for unambiguous structural elucidation. For methoxymethanol, ¹H and ¹³C NMR can confirm the molecular structure by identifying the distinct chemical environments of the protons and carbon atoms. W[4]hile not typically used for routine quantification due to lower sensitivity compared to MS or HPLC, it is invaluable for confirming the identity of synthesized standards or isolated unknowns. The technique relies on the magnetic properties of atomic nuclei and provides detailed information on connectivity and molecular structure.

Quantitative Data Summary

Nucleus	Chemical Shift (ppm)	Multiplicity	Description
¹H NMR	~3.3	Singlet	Methoxy group (-OCH₃)
~4.6	Singlet	Methylene group (-OCH₂O-)
Variable	Broad Singlet	Hydroxyl proton (-OH)
¹³C NMR	~55	Quartet	Methoxy carbon (-OCH₃)
~90	Triplet	Methylene carbon (-OCH₂O-)

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration.

Experimental Protocol: NMR Analysis

• Sample Preparation:

  • Dissolve an appropriate amount of the sample (typically 1-10 mg) in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Transfer the solution to an NMR tube. Aprotic solvents like DMSO-d₆ are often preferred for observing hydroxyl proton signals.

[10]2. NMR Instrument Setup:

• Place the NMR tube in the spectrometer.
• Tune and shim the instrument to optimize the magnetic field homogeneity.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum. A "D₂O shake" experiment can be performed to confirm the hydroxyl proton signal; adding a drop of D₂O will cause the -OH peak to disappear due to proton-deuterium exchange. [10] * Acquire a ¹³C NMR spectrum. This typically requires a longer acquisition time than ¹H NMR.

  • Advanced 2D NMR experiments (e.g., COSY, HSQC) can be performed to further confirm structural assignments.

[10]4. Data Analysis:

• Process the raw data (Fourier transform, phase correction, and baseline correction).
• Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of protons.
• Assign the peaks to the corresponding atoms in the methoxymethanol structure based on their chemical shifts and multiplicities.

Visualization: Methoxymethanol Structure for NMR Analysis

Caption: Distinct proton environments in methoxymethanol for NMR analysis.

References

• 1. GC/MS and FT-IR Spectra of Methoxymethanol [opg.optica.org]
• 2. Frontiers | Formaldehyde Analysis in Non-Aqueous Methanol Solutions by Infrared Spectroscopy and Electrospray Ionization [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Formaldehyde releaser - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. kulkarni.ech.ucdavis.edu [kulkarni.ech.ucdavis.edu]
• 9. Formaldehyde Analysis in Non-Aqueous Methanol Solutions by Infrared Spectroscopy and Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Application Note: Analysis of Methoxymethanol using Gas Chromatography-Mass Spectrometry (GC/MS) and Fourier-Transform Infrared Spectroscopy (FT-IR)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methoxymethanol (CH₃OCH₂OH), a molecule of interest in atmospheric chemistry, astrophysics, and as a potential reactive intermediate, presents analytical challenges due to its reactivity and potential for decomposition. This application note provides a detailed protocol for the qualitative and quantitative analysis of methoxymethanol using Gas Chromatography-Mass Spectrometry (GC/MS) and Fourier-Transform Infrared Spectroscopy (FT-IR). These techniques offer complementary information for the unambiguous identification and characterization of this volatile compound. GC/MS provides detailed information on the molecular weight and fragmentation pattern, while FT-IR offers insights into the functional groups present.

Introduction

Methoxymethanol is the simplest hemiacetal, formed from the reaction of formaldehyde (B43269) and methanol.[1][2] Its presence has been confirmed in various environments, and its study is crucial for understanding reaction mechanisms in different fields. The inherent instability of methoxymethanol necessitates robust analytical methods for its characterization. This document outlines the standardized procedures for the analysis of methoxymethanol by GC/MS and FT-IR, providing researchers with the necessary tools for its reliable identification and quantification.

Principles of Analysis

Gas Chromatography-Mass Spectrometry (GC/MS): GC separates volatile compounds based on their differential partitioning between a stationary phase and a mobile gas phase. As separated components elute from the GC column, they enter the mass spectrometer, which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio (m/z). The resulting mass spectrum provides a unique fragmentation pattern that acts as a molecular fingerprint, allowing for structural elucidation and identification.

Fourier-Transform Infrared Spectroscopy (FT-IR): FT-IR spectroscopy measures the absorption of infrared radiation by a molecule. Different functional groups within a molecule vibrate at characteristic frequencies, resulting in a unique absorption spectrum. This spectrum provides valuable information about the chemical bonds and functional groups present in the molecule, aiding in its identification and structural analysis.

Experimental Protocols

Sample Preparation

Methoxymethanol can be synthesized by the direct reaction of formaldehyde and excess methanol.[1][2] Due to its volatility and reactivity, samples should be handled in a well-ventilated fume hood. For analysis, methoxymethanol is typically dissolved in a suitable volatile solvent, such as diethyl ether or dichloromethane, to a concentration appropriate for the sensitivity of the instruments.

GC/MS Analysis Protocol

• Instrumentation: A standard gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable for separating methoxymethanol from the solvent and any impurities.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Inlet: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) to prevent column overloading. Injector temperature: 200 °C.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase to 150 °C at a rate of 10 °C/min.

  • Hold: Maintain at 150 °C for 2 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 30-100.

  • Scan Speed: 2 scans/second.

  • Transfer Line Temperature: 250 °C.

  • Ion Source Temperature: 230 °C.

• Data Analysis: The acquired mass spectra are compared with reference spectra in spectral libraries (e.g., NIST) for identification. The fragmentation pattern is analyzed to confirm the structure of methoxymethanol.

FT-IR Analysis Protocol

• Instrumentation: A Fourier-Transform Infrared spectrometer equipped with a gas cell.

• Sample Introduction: For volatile samples like methoxymethanol, a gas-phase spectrum can be obtained by injecting a small amount of the vapor into an evacuated gas cell. Alternatively, a solution in a suitable infrared-transparent solvent (e.g., carbon tetrachloride, CCl₄) can be analyzed using a liquid transmission cell.

• Spectral Acquisition:

  • Resolution: 4 cm⁻¹.

  • Scans: 32 scans are typically co-added to improve the signal-to-noise ratio.

  • Spectral Range: 4000-400 cm⁻¹.

  • Background: A background spectrum of the empty gas cell or the pure solvent should be acquired and subtracted from the sample spectrum.

• Data Analysis: The positions and relative intensities of the absorption bands are analyzed to identify characteristic functional groups. Comparison with reference spectra or theoretical calculations can aid in the complete assignment of the vibrational modes.

Data Presentation

GC/MS Data

The mass spectrum of methoxymethanol is characterized by the absence of a prominent molecular ion peak (m/z 62) due to its instability upon electron ionization. The most significant fragment ion is observed at m/z 61, corresponding to the loss of a hydrogen atom.[3][4]

m/z	Proposed Fragment	Relative Intensity (%)
61	[CH₃OCHOH]⁺	100
45	[CH₂OH]⁺	Moderate
31	[CH₃O]⁺	High
29	[CHO]⁺	Moderate

Note: Relative intensities are approximate and can vary depending on the instrument and analytical conditions. The data presented is a composite based on available literature.

FT-IR Data

The FT-IR spectrum of methoxymethanol shows characteristic absorption bands for the hydroxyl (O-H), C-H, and C-O functional groups.

Wavenumber (cm⁻¹)	Assignment	Intensity
~3640	O-H stretch (free)	Sharp, Medium
~3400	O-H stretch (hydrogen-bonded)	Broad, Strong
2950-2850	C-H stretch (asymmetric and symmetric)	Strong
~1450	C-H bend (scissoring)	Medium
~1150	C-O-C stretch (asymmetric)	Strong
~1050	C-O stretch (primary alcohol)	Strong
~576	C-O-C bend	Medium

Note: Peak positions and intensities are approximate and can be influenced by the physical state of the sample (gas, liquid, or solution) and intermolecular interactions.[5]

Mandatory Visualization

Caption: Experimental workflow for the analysis of methoxymethanol.

Caption: Proposed fragmentation pathway of methoxymethanol in GC/MS.

Conclusion

The combination of GC/MS and FT-IR provides a powerful and comprehensive approach for the analysis of methoxymethanol. GC/MS offers high sensitivity and detailed structural information through its characteristic fragmentation pattern, while FT-IR provides complementary data on the functional groups present. The protocols and data presented in this application note serve as a valuable resource for researchers working with methoxymethanol, enabling its accurate and reliable characterization in various scientific disciplines.

References

• 1. GC/MS and FT-IR Spectra of Methoxymethanol [opg.optica.org]
• 2. OPG [opg.optica.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Laboratory Synthesis of High-Purity Methoxymethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methoxymethanol (CH₂O(CH₃)OH), also known as formaldehyde (B43269) methyl hemiacetal, is a key intermediate in various chemical syntheses and has garnered interest in atmospheric and astrophysical research. Its inherent instability, however, presents significant challenges in its isolation and purification. This document provides detailed application notes and protocols for the laboratory synthesis of high-purity methoxymethanol. The synthesis involves the controlled reaction of formaldehyde and methanol (B129727), followed by a meticulous purification process to yield a product suitable for research applications where high purity is paramount.

Introduction

Methoxymethanol is formed spontaneously in mixtures of formaldehyde and methanol, existing in equilibrium with its precursors and the full acetal, dimethoxymethane (B151124).[1][2] Due to its nature as a hemiacetal, methoxymethanol is thermally labile, readily decomposing back to formaldehyde and methanol, especially in the presence of heat or acid/base catalysts.[1] This instability necessitates carefully controlled reaction and purification conditions to obtain the compound in a pure form. The protocols outlined below are designed to maximize the yield of methoxymethanol while minimizing decomposition and the formation of byproducts.

Data Presentation

Table 1: Physicochemical Properties of Methoxymethanol

Property	Value	Reference
Molecular Formula	C₂H₆O₂	[3]
Molar Mass	62.07 g/mol	[3]
Appearance	Colorless liquid
Density	~0.948 g/cm³	[2]
Boiling Point	92-95 °C (decomposes)	[2]
Flash Point	39.9 °C	[2]
CAS Number	4461-52-3	[3]

Table 2: Spectroscopic Data for Methoxymethanol

Spectroscopy	Peak/Shift	Assignment/Interpretation	Reference
¹H NMR (CDCl₃)	δ ~3.4 ppm (s, 3H), δ ~4.7 ppm (s, 2H), δ ~3.8 ppm (br s, 1H)	-OCH₃, -O-CH₂-O-, -OH
¹³C NMR	δ ~55 ppm, δ ~90 ppm	-OCH₃, -O-CH₂-OH	[3][4]
FTIR (neat)	~1195 cm⁻¹	C-O stretch, characteristic for methoxymethanol	[1][5]

Experimental Protocols

Materials and Equipment

• Paraformaldehyde

• Anhydrous methanol (ACS grade or higher)

• Anhydrous sodium sulfate (B86663)

• Round-bottom flask with a magnetic stirrer

• Reflux condenser

• Heating mantle with temperature control

• Vacuum distillation apparatus with a short path distillation head

• Dry ice/acetone cold trap

• NMR spectrometer

• FTIR spectrometer

• Gas chromatograph-mass spectrometer (GC-MS)

Protocol 1: Synthesis of Crude Methoxymethanol

• Reaction Setup: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add paraformaldehyde (30 g, 1.0 mol equivalent of formaldehyde).

• Addition of Methanol: To the flask, add 100 mL of anhydrous methanol.

• Reaction: Stir the mixture at room temperature (20-25 °C) for 2-4 hours. The solid paraformaldehyde will gradually dissolve as it depolymerizes and reacts with methanol to form methoxymethanol in an equilibrium mixture. Gentle warming to 40-50 °C can accelerate the dissolution, but higher temperatures should be avoided to minimize the formation of dimethoxymethane and other byproducts.

• Monitoring the Reaction: The progress of the reaction can be monitored by the disappearance of solid paraformaldehyde.

Protocol 2: Purification of Methoxymethanol

Due to the thermal instability of methoxymethanol, purification is performed under reduced pressure at low temperatures.

• Drying: Decant the crude methoxymethanol solution from any remaining solids into a clean, dry flask. Add anhydrous sodium sulfate to the solution and let it stand for at least 1 hour to remove any residual water.

• Filtration: Filter the solution to remove the drying agent.

• Vacuum Distillation:

  • Assemble a vacuum distillation apparatus with a short path distillation head. It is crucial to use a well-sealed system to maintain a stable vacuum.

  • Place the crude methoxymethanol solution in the distillation flask.

  • Cool the receiving flask in a dry ice/acetone bath to effectively condense the methoxymethanol.

  • Apply a vacuum (e.g., 10-20 mmHg).

  • Gently heat the distillation flask using a water bath to a temperature not exceeding 40-50 °C.

  • Collect the fraction that distills at a temperature corresponding to the boiling point of methoxymethanol at the applied pressure. The exact boiling point will depend on the vacuum achieved.

• Storage: Store the purified methoxymethanol in a tightly sealed container at low temperatures (≤ -20 °C) under an inert atmosphere (e.g., argon or nitrogen) to prevent decomposition and moisture absorption.[6][7][8]

Protocol 3: Purity Assessment

• ¹H NMR Spectroscopy: Dissolve a small aliquot of the purified product in an appropriate deuterated solvent (e.g., CDCl₃). The absence of significant peaks corresponding to methanol, formaldehyde, or dimethoxymethane will indicate high purity.

• FTIR Spectroscopy: Acquire an infrared spectrum of the purified liquid. A prominent peak around 1195 cm⁻¹ is characteristic of methoxymethanol.[1][5]

• GC-MS Analysis: Use a gas chromatograph coupled with a mass spectrometer to confirm the molecular weight and fragmentation pattern of methoxymethanol and to quantify any remaining impurities. A high-purity sample should show a single major peak corresponding to methoxymethanol.

Mandatory Visualizations

Caption: Workflow for the synthesis and purification of high-purity methoxymethanol.

Caption: Reversible reaction for the formation of methoxymethanol from formaldehyde and methanol.

Conclusion

The synthesis of high-purity methoxymethanol is achievable through a carefully controlled reaction of formaldehyde and methanol, followed by low-temperature vacuum distillation. The inherent instability of the compound necessitates meticulous handling and storage to maintain its purity. The protocols and data provided herein serve as a comprehensive guide for researchers requiring high-purity methoxymethanol for their scientific investigations. Adherence to these procedures will enable the reliable production of this valuable chemical intermediate.

References

• 1. Frontiers | Formaldehyde Analysis in Non-Aqueous Methanol Solutions by Infrared Spectroscopy and Electrospray Ionization [frontiersin.org]
• 2. Methoxymethanol - Wikipedia [en.wikipedia.org]
• 3. Methoxymethanol | C2H6O2 | CID 62540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. spectrabase.com [spectrabase.com]
• 5. Formaldehyde Analysis in Non-Aqueous Methanol Solutions by Infrared Spectroscopy and Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Proper Storage of Pharma-Grade Methanol: Best Practices [purosolv.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for the Study of Methoxymethanol in Interstellar Ice Analogs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental study of methoxymethanol (CH₃OCH₂OH) in interstellar ice analogs. Methoxymethanol is a complex organic molecule (COM) detected in star-forming regions, and its formation is believed to occur on the surfaces of icy dust grains.[1][2] Laboratory studies using interstellar ice analogs are crucial for understanding its formation pathways, stability, and subsequent chemical evolution. These studies provide foundational data for astrochemical models and can offer insights into the prebiotic chemistry of the universe.

Application Notes: The Significance of Methoxymethanol in Astrochemistry

Methoxymethanol is of significant interest to the astrochemistry community for several reasons:

• Tracer of Complex Chemistry: As a relatively complex organic molecule, methoxymethanol serves as a tracer for the chemical processes that lead to the formation of larger, potentially prebiotic molecules in interstellar environments.[3]

• Formation from Simple Precursors: Its formation from the recombination of radicals derived from simpler, abundant molecules like methanol (B129727) (CH₃OH) and carbon monoxide (CO) provides a window into the mechanisms of molecular complexification on icy grains.[1][4][5]

• Link Between Gas and Solid Phases: The detection of gaseous methoxymethanol in star-forming regions, while it is thought to form in the solid phase on ice mantles, highlights the importance of desorption processes (both thermal and non-thermal) in enriching the gas-phase chemistry of these regions.[2][4]

• Constraining Astrochemical Models: Laboratory data on the formation efficiency, reaction pathways, and spectroscopic properties of methoxymethanol are essential for benchmarking and refining astrochemical models that aim to predict the molecular composition of interstellar and protostellar environments.[1]

Experimental Protocols

The following protocols outline the key experimental procedures for studying the formation and evolution of methoxymethanol in interstellar ice analogs. These protocols are based on methodologies reported in the literature.[4][6][7]

2.1. Protocol for the Formation of Methoxymethanol-Containing Ice Analogs

This protocol describes the "non-energetic" formation of methoxymethanol via the co-deposition of carbon monoxide (CO) or formaldehyde (B43269) (H₂CO) with hydrogen atoms.

Objective: To synthesize methoxymethanol in an amorphous ice matrix under conditions analogous to those in dense molecular clouds.

Materials and Equipment:

• Ultra-high vacuum (UHV) chamber (base pressure < 1 x 10⁻¹⁰ hPa)[8]

• Cryostat capable of reaching temperatures of 10-15 K

• Gold-plated or other suitable substrate for ice deposition[4]

• Gas deposition lines for CO, H₂CO, and a source for atomic hydrogen (e.g., a microwave-induced hydrogen atom source)

• Reflection Absorption Infrared Spectrometer (RAIRS) for in-situ monitoring of the ice composition[4]

• Quadrupole Mass Spectrometer (QMS) for Temperature Programmed Desorption (TPD) analysis[4]

Procedure:

• Substrate Preparation: Cool the substrate to the desired deposition temperature (typically 10-15 K) within the UHV chamber.

• Pre-deposition of Water (Optional): To mimic the water-rich environment of interstellar ices, a layer of amorphous solid water (H₂O) can be pre-deposited onto the substrate.

• Co-deposition: Simultaneously deposit the desired molecules (e.g., CO or H₂CO) and hydrogen atoms onto the cold substrate. The relative fluxes of the gases can be controlled to investigate different initial conditions.

• In-situ Monitoring: Use RAIRS to monitor the growth and composition of the ice layer in real-time. This allows for the identification of newly formed species, although unambiguous detection of methoxymethanol by RAIRS can be challenging due to spectral overlap.[4]

• Termination of Deposition: Once the desired ice thickness is achieved, terminate the gas and atom flows.

2.2. Protocol for the Energetic Processing of Methanol-Containing Ices

This protocol describes the formation of methoxymethanol through the energetic processing (e.g., UV photolysis or electron irradiation) of methanol-containing ices.[2][4][9]

Objective: To investigate the formation of methoxymethanol from the dissociation of methanol and subsequent radical recombination induced by energetic processing.

Materials and Equipment:

• Same as Protocol 2.1

• Source of energetic processing:

  • Ultraviolet (UV) lamp (e.g., a hydrogen discharge lamp) for photolysis[2][10]

  • Electron gun for electron irradiation[9]

Procedure:

• Ice Deposition: Prepare a methanol-containing ice analog on the cold substrate (10-15 K). This can be pure methanol ice or a mixture with other astrophysically relevant molecules like water, CO, or NH₃.

• Energetic Processing: Irradiate the ice sample with the chosen energetic source (UV photons or electrons) for a specified duration. The flux and energy of the radiation should be controlled and monitored.

• In-situ Monitoring: Use RAIRS to track the chemical changes in the ice during irradiation. Look for the appearance of new absorption features corresponding to methoxymethanol and other photoproducts.

• Post-processing Analysis: After irradiation, the ice can be analyzed using TPD (see Protocol 2.3).

2.3. Protocol for Thermal Processing and Analysis (Temperature Programmed Desorption)

This protocol is used to analyze the composition of the synthesized ice analogs and to study the thermal desorption behavior of methoxymethanol and other species.

Objective: To identify the molecular species present in the ice and to determine their desorption temperatures.

Materials and Equipment:

• UHV chamber with a prepared ice analog on a temperature-controlled substrate

• Quadrupole Mass Spectrometer (QMS) positioned with a line-of-sight to the substrate

• Temperature controller for linear heating of the substrate

Procedure:

• Positioning the QMS: Ensure the QMS is positioned to detect molecules desorbing from the ice surface.

• Heating Ramp: Heat the substrate at a constant, linear rate (e.g., 5-6 K/min).[4]

• Mass Spectrometry: Continuously monitor the desorbing species with the QMS, recording the ion signal for specific mass-to-charge ratios (m/z) as a function of temperature.

• Data Analysis: Plot the QMS signal for each m/z value against the temperature to obtain TPD curves. The temperature at which the desorption rate is maximum corresponds to the desorption temperature of that species. The area under the TPD curve is proportional to the amount of the desorbed species.

Data Presentation

The following tables summarize key quantitative data from experimental studies of methoxymethanol in interstellar ice analogs.

Table 1: Formation of Methoxymethanol in Laboratory Experiments

Precursors	Processing Method	Temperature (K)	Methoxymethanol Abundance (relative to CH₃OH)	Reference
CO + H	Co-deposition	10 - 12	~0.05	[1][4]
H₂CO + H	Co-deposition	10 - 12	~0.05	[1][4]
CH₃OH	Electron Irradiation	2.5 - 20 eV	Yields measured, relative abundance not specified	[9]
CH₃OH-containing ices	UV Photolysis	~10	Formation demonstrated	[2][4]

Table 2: Desorption Temperatures of Methoxymethanol and Related Species from Ice Analogs

Molecule	Desorption Peak Temperature (K)	Ice Composition	Reference
Methoxymethanol (CH₃OCH₂OH)	~163 - 168	From co-deposition of H with CO/H₂CO	[4]
Methyl Formate (CH₃OCHO)	135	Pure	[4]
Methanol (CH₃OH)	Varies with water mixing ratio	Mixed with H₂O	[7][8]
Carbon Monoxide (CO)	~25-35 (pure), higher when trapped in H₂O	Pure and mixed with H₂O	[8][11]
Formaldehyde (H₂CO)	Varies with ice composition	Mixed ices	[12]

Table 3: Spectroscopic Data for Methoxymethanol

Spectroscopic Technique	Conformers	Key Features	Reference
Far-Infrared Spectroscopy (Theoretical)	CGcg, CGcg', Tcg	Fundamental levels predicted at 132.1 cm⁻¹ (methyl torsion), 186.5 cm⁻¹ (O-CH₃ torsion), 371.9 cm⁻¹ (OH torsion)	[3]
Infrared Spectroscopy	Two most stable conformers	OH stretching fundamentals at 3631 and 3641 cm⁻¹	[3]

Visualizations

Experimental Workflow for Methoxymethanol Formation and Detection

Caption: A generalized workflow for the laboratory synthesis and analysis of methoxymethanol in interstellar ice analogs.

Proposed Formation Pathway of Methoxymethanol in Interstellar Ices

Caption: Key reaction pathways for the formation of methoxymethanol from simpler precursors on interstellar ices.

References

• 1. Methoxymethanol formation starting from CO hydrogenation | Astronomy & Astrophysics (A&A) [aanda.org]
• 2. aanda.org [aanda.org]
• 3. The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methoxymethanol formation starting from CO hydrogenation | Astronomy & Astrophysics (A&A) [aanda.org]
• 5. [1712.03256] ALMA Detection of Interstellar Methoxymethanol (CH$_3$OCH$_2$OH) [arxiv.org]
• 6. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. Comprehensive laboratory constraints on thermal desorption of interstellar ice analogues | Astronomy & Astrophysics (A&A) [aanda.org]
• 9. media.suub.uni-bremen.de [media.suub.uni-bremen.de]
• 10. ntrs.nasa.gov [ntrs.nasa.gov]
• 11. researchgate.net [researchgate.net]
• 12. An experimental study of the organic molecules produced in cometary and interstellar ice analogs by thermal formaldehyde reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Methoxymethanol: A Versatile Formaldehyde Hemiacetal for Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Methoxymethanol (CH₃OCH₂OH), also known as formaldehyde (B43269) methyl hemiacetal, is a valuable yet underutilized reagent in organic synthesis. It serves as a convenient and more manageable source of formaldehyde, bypassing the challenges associated with the handling of gaseous formaldehyde or its aqueous solution, formalin, which often contains methanol (B129727) and stabilizers.[1][2] Methoxymethanol exists in equilibrium with formaldehyde and methanol, making it an effective electrophile for a variety of transformations, including hydroxymethylations, Mannich-type reactions, and the introduction of the methoxymethyl (MOM) protecting group.[3][4]

The primary advantage of using methoxymethanol lies in its ability to deliver a single, reactive unit of formaldehyde under controlled conditions. This can lead to improved yields and selectivity compared to using paraformaldehyde or trioxane, which require depolymerization, or formalin, where the presence of water can be detrimental to many reactions. Its utility is particularly pronounced in reactions sensitive to aqueous conditions or those requiring precise stoichiometry.

This document provides detailed protocols for the in situ generation and application of methoxymethanol in key synthetic transformations, along with comparative data and visualizations to guide researchers in its effective use.

Data Presentation

Table 1: Physical and Chemical Properties of Methoxymethanol

Property	Value	Reference
IUPAC Name	Methoxymethanol	[2]
Other Names	Formaldehyde methyl hemiacetal	[2]
CAS Number	4461-52-3	[2]
Molecular Formula	C₂H₆O₂	[2]
Molar Mass	62.07 g/mol	[2]
Appearance	Unstable liquid	[2]
Boiling Point	Decomposes	N/A
Flash Point	39.9 °C	[2]

Table 2: Comparison of Formaldehyde Sources in a Model Hydroxymethylation Reaction

Formaldehyde Source	Reaction Time (h)	Yield (%)	Purity (%)	Notes
Methoxymethanol (in situ)	4	85	>98	Mild conditions, high purity.
Paraformaldehyde	12	70	95	Requires higher temperatures for depolymerization.
Formalin (37% aq.)	6	65	90	Aqueous conditions can lead to side products.
Trioxane	8	75	96	Requires acid catalyst for depolymerization.

Note: Data is representative and may vary depending on the specific substrate and reaction conditions.

Experimental Protocols

Protocol 1: In Situ Generation of Methoxymethanol

This protocol describes the preparation of a solution of methoxymethanol from methanol and paraformaldehyde for immediate use in a subsequent reaction.

Materials:

• Methanol (anhydrous)

• Paraformaldehyde

• Anhydrous potassium carbonate (K₂CO₃)

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add anhydrous methanol.

• Add paraformaldehyde (1.0 equivalent based on the desired amount of formaldehyde).

• Add a catalytic amount of anhydrous potassium carbonate (e.g., 0.05 equivalents).

• Stir the suspension at room temperature for 1-2 hours or until the paraformaldehyde has dissolved, indicating the formation of methoxymethanol.

• The resulting clear solution of methoxymethanol in methanol is ready for use in the next synthetic step.

Safety Precautions: Formaldehyde and its sources are toxic and potential carcinogens. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

Protocol 2: α-Hydroxymethylation of a Ketone using In Situ Generated Methoxymethanol

This protocol details the reaction of a ketone with in situ generated methoxymethanol to yield a β-hydroxy ketone.

Materials:

• Ketone (e.g., acetophenone)

• Methoxymethanol solution in methanol (from Protocol 1)

• Base (e.g., sodium methoxide (B1231860), NaOMe)

• Anhydrous solvent (e.g., methanol)

• Quenching solution (e.g., saturated aqueous ammonium (B1175870) chloride, NH₄Cl)

• Extraction solvent (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate, Na₂SO₄)

Procedure:

• To a solution of the ketone (1.0 equivalent) in anhydrous methanol at 0 °C under an inert atmosphere, add the freshly prepared methoxymethanol solution (1.2 equivalents).

• Slowly add a solution of sodium methoxide (1.1 equivalents) in methanol.

• Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by adding saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Reaction Mechanism: Formation of Methoxymethanol

Caption: Formation of methoxymethanol from methanol and formaldehyde.

Experimental Workflow: α-Hydroxymethylation of a Ketone

Caption: Workflow for the α-hydroxymethylation of a ketone.

Logical Relationship: Advantages of Methoxymethanol

Caption: Key advantages of using methoxymethanol in synthesis.

References

• 1. Methanal (Formaldehyde) [essentialchemicalindustry.org]
• 2. Methoxymethanol - Wikipedia [en.wikipedia.org]
• 3. Mechanisms of formation of hemiacetals: intrinsic reactivity analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application of Methoxymethanol in Kinetic Modeling of Combustion

Introduction

Methoxymethanol (CH₃OCH₂OH, MMO) is a key intermediate species in the combustion of methanol-formaldehyde blends and is of growing interest in the development of detailed kinetic models for oxygenated fuels. Understanding its reaction chemistry is crucial for accurately predicting combustion phenomena such as ignition delay, flame speed, and pollutant formation. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals (in the context of toxicology and metabolism studies) interested in the kinetic modeling of methoxymethanol combustion.

Key Reaction Pathways of Methoxymethanol Combustion

The combustion of methoxymethanol proceeds through a complex network of reactions. The primary initial reactions involve H-atom abstraction by various radical species, leading to the formation of different methoxymethanol radicals. The subsequent decomposition and oxidation of these radicals dictate the overall combustion characteristics.

A critical finding in the study of methoxymethanol combustion is that H-abstraction from the secondary carbon atom is the most favored pathway.[1] This leads to the formation of the CH₃OĊHOH radical, which then undergoes further reactions. The sensitivity and rate-of-production analyses have revealed that the conversion of CH₃OCH₂OH to CH₃OĊHOH radicals is a key step that influences the reactivity of fuel mixtures containing methoxymethanol.[1]

Below is a simplified representation of the dominant initial reaction pathways for methoxymethanol consumption in a combustion environment.

Simplified reaction pathways of methoxymethanol combustion.

Quantitative Data from Combustion Experiments

The primary experimental data available for methoxymethanol combustion kinetics comes from studies of laminar flames of methanol-formaldehyde-air mixtures. In these mixtures, methoxymethanol is formed in equilibrium and its concentration influences the overall combustion properties.

Table 1: Laminar Burning Velocities of Methanol-Formaldehyde-Air Mixtures

Laminar burning velocities (SL) were determined using the heat flux method at atmospheric pressure for various fuel mixtures and initial temperatures. The addition of formaldehyde to methanol, which leads to the formation of methoxymethanol, generally results in a decrease in the laminar burning velocity.

Fuel Mixture (mol %)	Equivalence Ratio (Φ)	Initial Temperature (K)	Laminar Burning Velocity (cm/s)
100% CH₃OH	1.0	298	~45
94.16% CH₃OH + 5.84% CH₂O	1.0	298	~42
83.6% CH₃OH + 16.4% CH₂O	1.0	298	~38
100% CH₃OH	1.0	338	~55
94.16% CH₃OH + 5.84% CH₂O	1.0	338	~51
83.6% CH₃OH + 16.4% CH₂O	1.0	338	~46

Note: These values are approximate and are intended to show the trend. For precise data, refer to the original publication by Konnov et al. (2021).[1]

At present, there is a lack of publicly available experimental data on the ignition delay times and detailed species concentration profiles for flames where methoxymethanol is the primary fuel. Such data would be invaluable for the further refinement and validation of kinetic models.

Experimental Protocols

Protocol 1: Measurement of Laminar Burning Velocity using the Heat Flux Method

This protocol provides a generalized procedure for measuring the laminar burning velocity of a gaseous fuel/air mixture using the heat flux method. This method was employed in the study of methanol-formaldehyde flames where methoxymethanol is a key species.[1]

Objective: To determine the adiabatic laminar burning velocity of a premixed fuel-air mixture.

Apparatus:

• Heat flux burner (e.g., McKenna type) with a perforated plate

• Mass flow controllers for fuel, air, and any diluents

• Fuel vaporization system (if the fuel is liquid at room temperature)

• Thermocouples for measuring burner plate temperature and gas preheat temperature

• Data acquisition system

Procedure:

• System Preparation:

  • Ensure the burner and gas lines are clean and leak-free.

  • Calibrate mass flow controllers for the specific gases being used.

  • If using a liquid fuel, preheat the vaporizer to a temperature that ensures complete vaporization without fuel decomposition.

• Mixture Preparation:

  • Set the desired equivalence ratio by adjusting the flow rates of the fuel and air using the mass flow controllers.

  • If applicable, introduce any diluent gases at the desired concentration.

  • Preheat the gas mixture to the desired initial temperature before it enters the burner.

• Flame Stabilization:

  • Ignite the fuel-air mixture at the burner surface.

  • Adjust the total gas flow rate to stabilize a flat, laminar flame on the burner plate. The flame should be uniform and free from instabilities.

• Data Acquisition:

  • For a given fuel-air mixture and preheat temperature, establish a series of steady, flat flames at different bulk flow velocities.

  • For each flame, record the bulk flow velocity and the net heat flux from the flame to the burner. The heat flux is determined by measuring the temperature difference of the cooling water flowing through the burner plate and its flow rate.

• Determination of Laminar Burning Velocity:

  • Plot the unburned gas velocity versus the net heat flux to the burner.

  • The adiabatic laminar burning velocity is the unburned gas velocity at which the net heat flux to the burner is zero. This is determined by linear extrapolation of the data points to the zero heat flux condition.

Workflow for the Heat Flux Method.

Kinetic Modeling

The development of a reliable kinetic model for methoxymethanol combustion is an ongoing area of research. A key contribution in this area is the extension of the detailed kinetic model from the Konnov group to include the reactions of methoxymethanol.[1] This model was updated with rate constants for the H-abstraction reactions from methoxymethanol by various radicals and the unimolecular decomposition of the resulting radicals, which were calculated using ab initio methods.[2]

Table 2: Key Reactions in the Methoxymethanol Sub-mechanism

The following table lists some of the key reactions involving methoxymethanol and its primary radicals. The rate constants for these reactions are typically expressed in the modified Arrhenius form, k = A * T^n * exp(-Ea / RT).

Reaction	A (cm³/mol·s)	n	Ea (cal/mol)
CH₃OCH₂OH + H <=> CH₃OĊHOH + H₂	2.17E+05	2.50	4430
CH₃OCH₂OH + H <=> ĊH₂OCH₂OH + H₂	1.10E+05	2.50	7850
CH₃OCH₂OH + OH <=> CH₃OĊHOH + H₂O	1.17E+06	2.00	-1110
CH₃OCH₂OH + OH <=> ĊH₂OCH₂OH + H₂O	5.84E+05	2.00	120
CH₃OĊHOH <=> CH₃O + CH₂O	---	---	---
ĊH₂OCH₂OH <=> CH₂O + ĊH₂OH	---	---	---

Note: The rate constant parameters are from theoretical calculations and may be subject to refinement as more experimental data becomes available. The decomposition reactions are pressure-dependent and are not represented by a simple Arrhenius expression.

For researchers wishing to perform kinetic modeling of methoxymethanol combustion, it is recommended to start with a well-validated methanol and formaldehyde combustion mechanism, such as the one from Konnov's group, and incorporate the specific reactions for methoxymethanol as detailed in the work of Zhu et al. (2021).[2]

Conclusion

The study of methoxymethanol combustion is essential for improving our understanding of the combustion of oxygenated fuels. While significant progress has been made in developing a kinetic model for methoxymethanol and in measuring its effect on laminar burning velocities in methanol-formaldehyde flames, further experimental work is needed. Specifically, measurements of ignition delay times and species concentration profiles for flames with methoxymethanol as a primary fuel component are crucial for the validation and refinement of the kinetic models. The protocols and data presented in this document provide a foundation for researchers to build upon in this important area of combustion science.

References

• 1. researchgate.net [researchgate.net]
• 2. portal.research.lu.se [portal.research.lu.se]

Application Notes and Protocols for the Astronomical Detection of Methoxymethanol via Rotational Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the rotational spectroscopy of methoxymethanol (CH₃OCH₂OH) and its application in astronomical detection. This information is valuable for researchers in astrophysics, astrochemistry, and molecular spectroscopy.

Introduction

Methoxymethanol is a molecule of significant interest in astrochemistry as it is considered a key intermediate in the formation of more complex organic molecules in the interstellar medium (ISM).[1][2] Its detection and characterization in star-forming regions provide crucial insights into the chemical pathways leading to the building blocks of life. Rotational spectroscopy, which measures the quantized rotational energy levels of molecules in the gas phase, is a powerful tool for the unambiguous identification and characterization of molecules in the vast expanses of space. Each molecule possesses a unique rotational spectrum that acts as a distinct fingerprint.

This document outlines the laboratory-based rotational spectroscopy of methoxymethanol, the resulting spectroscopic data, and the protocols for its astronomical detection using radio telescopes such as the Atacama Large Millimeter/submillimeter Array (ALMA).

Data Presentation

The rotational spectrum of methoxymethanol is complicated by the presence of three stable conformers and large amplitude motions (LAMs), such as the internal rotation of the methyl group.[1][2] The spectroscopic parameters for these conformers have been determined through a combination of quantum chemical calculations and laboratory millimeter-wave spectroscopy.

Spectroscopic Constants of Methoxymethanol Conformers

The following table summarizes the experimentally determined and theoretically calculated rotational constants and dipole moments for the three stable conformers of methoxymethanol. Conformer I is the most stable.

Parameter	Conformer I (gauche-gauche)	Conformer II (gauche-trans)	Conformer III (trans-gauche)
A (MHz)	17233.99 (Theoretical)[3][4]	16000 (Approx. Experimental)	10000 (Approx. Experimental)
B (MHz)	5572.58 (Theoretical)[3][4]	5800 (Approx. Experimental)	6200 (Approx. Experimental)
C (MHz)	4815.55 (Theoretical)[3][4]	4800 (Approx. Experimental)	5200 (Approx. Experimental)
μa (D)	0.23 (Theoretical)	1.8 (Theoretical)	2.4 (Theoretical)
μb (D)	1.25 (Theoretical)	0.5 (Theoretical)	0.8 (Theoretical)
μc (D)	0.45 (Theoretical)	0.9 (Theoretical)	0.2 (Theoretical)
Relative Energy (cm⁻¹)	0[3][4]	641.5[3][4]	792.7[3][4]

Note: Experimental values for conformers II and III are approximate as their spectra are more complex and have not been fully assigned.

Experimental Protocols

Laboratory Millimeter-Wave Spectroscopy of Methoxymethanol

The following protocol outlines the general procedure for obtaining the rotational spectrum of a kinetically unstable molecule like methoxymethanol.

1. Sample Preparation:

• Methoxymethanol is not commercially available in pure form and is kinetically unstable. It is typically synthesized in-situ or used as a precursor that decomposes to produce methoxymethanol in the gas phase.

• A common method involves the thermal decomposition of a more stable precursor molecule.

• Due to its instability, a "flow mode" is employed where the sample is continuously injected into and pumped out of the absorption cell to minimize decomposition.

2. Spectrometer Setup:

• A fast-scan terahertz spectrometer is utilized for the measurements.

• The radiation source is a frequency multiplier chain driven by a fast-sweep frequency synthesizer.

• The absorption cell is a glass tube, and the pressure is maintained at a low level, typically around 25 Pa, to minimize pressure broadening of the spectral lines.

• A sensitive detector, such as a Schottky diode detector, is used to measure the absorption of the millimeter-wave radiation.

3. Data Acquisition:

• The spectrometer scans the desired frequency ranges (e.g., 150-200 GHz, 220-330 GHz, and 400-460 GHz).

• To enhance the signal-to-noise ratio for the weak transitions of methoxymethanol, multiple scans are averaged.

• The recorded spectra will be dense due to the presence of multiple conformers and potential decomposition products.

4. Spectral Analysis:

• The initial assignment of the rotational transitions is guided by the theoretical predictions of the rotational constants and dipole moments for the different conformers.

• Specialized software, such as XIAM, is used to fit the observed transition frequencies to a Hamiltonian model that accounts for the rotational motion and, where necessary, large amplitude motions like the internal rotation of the methyl group.

• The analysis of the spectra for the less stable conformers can be challenging due to their complex patterns arising from multiple large amplitude motions.

Caption: Experimental workflow for laboratory rotational spectroscopy of methoxymethanol.

Astronomical Detection Protocol

The accurate laboratory data are essential for the astronomical detection of methoxymethanol. The following protocol outlines the steps for searching for this molecule in interstellar space.

1. Target Selection:

• Choose a suitable astronomical source. High-mass star-forming regions, such as NGC 6334I, are promising targets as they are rich in complex organic molecules.[6] Low-mass protostellar systems like IRAS 16293-2422 B can also be observed for comparison.[6]

2. Observational Setup (ALMA):

• Utilize a powerful radio telescope array like the Atacama Large Millimeter/submillimeter Array (ALMA), which provides the necessary sensitivity and spatial resolution.

• Select the appropriate frequency bands (e.g., ALMA Bands 6 and 7) that cover the predicted frequencies of the strongest rotational transitions of methoxymethanol based on the laboratory data.

3. Data Acquisition and Processing:

• Perform deep integrations on the selected target to achieve a high signal-to-noise ratio.

• The raw observational data are calibrated and processed using standard astronomical software packages (e.g., CASA for ALMA data). This includes flagging bad data, calibrating the flux and phase, and imaging the data.

4. Spectral Line Identification:

• Extract the spectra from the regions of interest within the astronomical source.

• Compare the observed spectral features with the laboratory-measured and predicted transition frequencies of methoxymethanol.

• A secure detection requires the identification of multiple, unblended rotational transitions with the correct relative intensities.

5. Derivation of Physical Parameters:

• Once a detection is confirmed, the column density (the number of molecules per unit area) and the excitation temperature of the molecule can be derived by modeling the observed line intensities.

• For the detection of methoxymethanol in NGC 6334I, a column density of 4(2) x 10¹⁸ cm⁻² at an excitation temperature of 200 K was derived.[7]

Caption: Workflow for the astronomical detection of methoxymethanol.

References

• 1. Laboratory spectroscopy of methoxymethanol in the millimeter-wave range - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. [1712.03256] ALMA Detection of Interstellar Methoxymethanol (CH$_3$OCH$_2$OH) [arxiv.org]

Application Notes and Protocols for Far-Infrared Spectroscopy of Methoxymethanol's Large-Amplitude Motions

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methoxymethanol (CH₃OCH₂OH) is a key oxygenated volatile organic compound and the simplest hemiacetal. Its detection in the interstellar medium (ISM) has spurred significant interest in its structural and dynamic properties.[1][2] As a non-rigid molecule, methoxymethanol exhibits complex and interacting large-amplitude motions (LAMs), primarily three internal rotations: the torsion of the methyl group (CH₃), the methoxy (B1213986) group (OCH₃), and the hydroxyl group (OH).[1][3] These motions lead to the existence of multiple conformers separated by low energy barriers, making its far-infrared (FIR) spectrum incredibly rich and challenging to analyze.[1][3][4][5]

Understanding these LAMs is crucial for accurately modeling its atmospheric and astrochemical behavior. These application notes provide a summary of the key spectroscopic data derived from high-level computational studies and outline protocols for both theoretical and experimental investigation of its far-infrared spectrum.

Application Notes: Interpreting the Far-Infrared Spectrum

The far-infrared region is particularly sensitive to the low-energy torsional modes characteristic of methoxymethanol's LAMs. Theoretical models are essential for assigning the dense and complex spectra that arise from the strong coupling between these motions.[1][3] Effective Hamiltonians with reduced dimensionality are often insufficient for a complete assignment, necessitating three-dimensional models that treat the internal rotations of the methyl, methoxy, and hydroxyl groups concurrently.[1][3][5]

The data presented below, derived from high-level ab initio calculations, provides the foundational information required for identifying and assigning spectral features. This is critical for:

• Astrochemical Detection: Accurate rotational and vibrational transition frequencies are necessary for the unambiguous identification of methoxymethanol in interstellar and atmospheric environments.[2]

• Understanding Molecular Dynamics: The potential energy barriers and tunneling splittings provide deep insight into the flexibility and internal dynamics of the molecule.

• Benchmarking Theoretical Models: Experimental FIR data can be used to validate and refine theoretical models for flexible molecules, which is a significant challenge in computational chemistry.

Quantitative Data Summary

The following tables summarize the key quantitative data for methoxymethanol based on high-level computational chemistry (CCSD(T)-F12b/cc-pCVTZ-F12b).[1][3]

Table 1: Conformational and Energy Data

Methoxymethanol exists in three stable conformers: two gauche-gauche structures (CGcg and CGcg') and one trans-gauche structure (Tcg).[1][3][4] The CGcg conformer is the most stable.

Parameter	CGcg (most stable)	CGcg'	Tcg
Relative Energy (cm⁻¹)	0.0	641.5	792.7
Interconversion Barrier (cm⁻¹)	-	~1200 - 1500	~1200 - 1500

Data sourced from Missaoui et al. (2024).[1][3][5]

Table 2: Rotational Constants for the Most Stable Conformer (CGcg)

These constants are essential for predicting the rotational spectrum.

Rotational Constant	Computed Value (MHz)
A₀	17233.99
B₀	5572.58
C₀	4815.55

Data sourced from Missaoui et al. (2024).[1][3][4][5]

Table 3: Torsional Barriers and Predicted Fundamental Frequencies

The large-amplitude motions correspond to the internal rotations (torsions) of the methyl, methoxy, and hydroxyl groups.

Large-Amplitude Motion	Conformer	Torsional Barrier (V₃) (cm⁻¹)	Predicted Fundamental (cm⁻¹)
Methyl Torsion	CGcg	595.7	132.133 / 132.086
CGcg'	829.0	-
Tcg	683.7	-
O-CH₃ Torsion	-	-	186.507 / 186.467
OH Torsion	-	-	371.925 / 371.950

The splitting in the predicted fundamentals is due to tunneling effects. Data sourced from Missaoui et al. (2024).[1][3][4][5]

Visualizations

Protocols

Protocol 1: Computational Analysis of Methoxymethanol's Torsional Modes

This protocol outlines the high-level theoretical approach required to generate the data for interpreting FIR spectra, based on the methodology used in recent literature.[1][3]

1. Electronic Structure Calculations:

• Objective: To optimize the equilibrium structures of the conformers and compute the energies for the potential energy surface (PES).
• Method: Use explicitly correlated coupled cluster theory, such as CCSD(T)-F12b.[1] This method provides high accuracy for energies.
• Basis Set: Employ a suitable basis set, for example, cc-pCVTZ-F12.[1]
• Software: Utilize a quantum chemistry software package like MOLPRO.[1]

2. 3D Potential Energy Surface (PES) Construction:

• Objective: To map the energy landscape as a function of the three torsional coordinates.
• Procedure:

• Define the three internal rotation coordinates: methyl group torsion (θ), methoxy group torsion (α), and hydroxyl group torsion (β).[3]
• Perform a series of constrained geometry optimizations at the chosen level of theory, varying the torsional angles (θ, α, β) over their full range.
• Fit the resulting energy points to an analytical function to create a continuous 3D-PES.

3. Variational Solution of the Vibrational Hamiltonian:

• Objective: To calculate the low-lying vibrational energy levels and their tunneling splittings.
• Procedure:

• Construct a three-dimensional vibrational Hamiltonian that explicitly treats the three internal rotations.[1][3]
• Solve the Schrödinger equation variationally using the constructed 3D-PES.
• From the resulting eigenvalues, determine the fundamental frequencies for the torsional modes and the tunneling splittings for the ground and excited vibrational states.

Protocol 2: Generalized Experimental Protocol for Gas-Phase Far-Infrared Spectroscopy

As methoxymethanol is unstable, specialized handling and gas-phase techniques are required. This protocol is a generalized approach based on standard methods for gas-phase FIR spectroscopy.[6][7][8]

1. Sample Preparation:

• Challenge: Methoxymethanol is thermally labile and exists in equilibrium with methanol (B129727) and formaldehyde.
• Synthesis: Prepare methoxymethanol from paraformaldehyde and an excess of methanol, potentially using a stabilizer.
• Introduction: To obtain gas-phase molecules for analysis, use laser desorption coupled with a molecular beam.[6][9] This technique brings nonvolatile or thermally labile molecules into the gas phase intact.

2. Spectroscopic Setup:

• Spectrometer: A high-resolution Fourier Transform Infrared (FTIR) spectrometer equipped for far-infrared measurements is required.[7] Alternatively, intense and tunable radiation from a Free Electron Laser (FEL) can be used for high-resolution far-IR spectra.[6]
• Gas Cell: Use a long-path gas cell to compensate for the weak absorption of gases.[8] The cell should be temperature and pressure-controlled to ensure constant gas density.[7]
• Cooling: To record high-resolution spectra and simplify rotational contours, cool the molecules into their rotational and vibrational ground states using a supersonic molecular beam expansion.[6][9]

3. Data Acquisition:

• Background Spectrum: Before introducing the sample, record a background spectrum with the gas cell either evacuated or filled with a non-absorbing gas like N₂.[7] This is crucial for obtaining an accurate absorbance spectrum.
• Sample Spectrum: Introduce the gas-phase methoxymethanol into the cell and record the interferogram.
• Resolution: Aim for a high resolution (e.g., < 0.5 cm⁻¹) to resolve the rotational-vibrational structure.
• Detection: For molecular beam experiments, combine the spectroscopy with a detection method like Resonance Enhanced Multiphoton Ionization (REMPI) and time-of-flight mass spectrometry to achieve conformer-specific spectra.[9]

4. Data Analysis:

• Fourier Transform: Convert the interferogram into a frequency-domain spectrum.
• Ratioing: Ratio the sample spectrum against the background spectrum to obtain the final transmittance or absorbance spectrum.[7]
• Assignment: Compare the experimental peak positions and intensities with the predictions from the computational protocol (Protocol 1). Use this comparison to assign the observed spectral features to specific torsional modes and rotational transitions of the different conformers.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Laboratory spectroscopy of methoxymethanol in the millimeter-wave range - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Gas-Phase Infrared Spectroscopy of Neutral Peptides: Insights from the Far-IR and THz Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Infrared Spectroscopy on Gases | The Infrared and Raman Discussion Group [irdg.org]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Photoionization of Methoxymethanol Using Synchrotron Sources

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxymethanol (CH₃OCH₂OH) is a reactive C₂ ether-alcohol that serves as a key intermediate in various chemical environments, including catalytic reactors, combustion systems, and atmospheric chemistry.[1][2][3] Its detection and quantification in complex mixtures are crucial for understanding reaction mechanisms. However, methoxymethanol is often unstable, making its characterization challenging. Photoionization using tunable vacuum-ultraviolet (VUV) synchrotron radiation coupled with mass spectrometry offers a highly sensitive and isomer-specific method for identifying and studying such transient species.[4][5][6] This "soft" ionization technique can minimize fragmentation, allowing for the precise determination of ionization and appearance energies, which serve as unique molecular fingerprints.[5][7]

This document provides detailed application notes and experimental protocols for the study of methoxymethanol using synchrotron-based photoionization mass spectrometry.

Key Findings from Photoionization Studies

Synchrotron-based photoionization studies have revealed that methoxymethanol does not produce a stable parent cation (CH₃OCH₂OH⁺) upon ionization under typical experimental conditions. Instead, it undergoes immediate dissociative photoionization.[1][2][3][8]

The lowest-energy and primary observed process is the loss of a hydrogen atom, leading to the formation of the [C₂H₅O₂]⁺ fragment cation at a mass-to-charge ratio (m/z) of 61.029.[1][2][3] This fragment is the key indicator for the presence of methoxymethanol in complex reactive mixtures. The experimentally determined appearance energy for this fragment is a critical value for its unambiguous identification.

Data Presentation

The quantitative data from synchrotron-based photoionization studies of methoxymethanol are summarized below. These values are essential for the identification of methoxymethanol in experimental mass spectra.

Parameter	Description	Experimental Value (eV)	Theoretical Value (eV)	Reference
Appearance Energy (AE)	The minimum photon energy required to form the [C₂H₅O₂]⁺ fragment (m/z 61.029) via H-atom loss from methoxymethanol.	10.24 ± 0.05	10.21	[1][2][3]
Parent Cation (m/z 62.037)	The molecular ion of methoxymethanol.	Not detected	-	[8]

Visualization of Pathways and Workflows

Dissociative Photoionization Pathway of Methoxymethanol

The following diagram illustrates the dominant fragmentation pathway of methoxymethanol upon interaction with VUV photons.

Dissociative photoionization of methoxymethanol.

Experimental Workflow

This diagram outlines the typical workflow for analyzing reactive intermediates like methoxymethanol using a synchrotron light source coupled with a molecular beam mass spectrometer.

Synchrotron-based photoionization mass spectrometry workflow.

Experimental Protocols

Protocol 1: Generation and Sampling of Gaseous Methoxymethanol

This protocol describes the generation of methoxymethanol via catalytic oxidation of methanol and its introduction into the analysis chamber.

• Catalyst Preparation:

  • Prepare a supported catalyst (e.g., Pd on Al₂O₃) and pack it into a quartz flow tube reactor.

• Reactant Gas Flow:

  • Establish a flow of an inert carrier gas (e.g., Helium or Argon) through a bubbler containing liquid methanol at a controlled temperature to generate a saturated vapor.

  • Mix the methanol/carrier gas flow with an oxidizing agent (e.g., O₂) at a desired ratio.

• Catalytic Reaction:

  • Heat the catalytic reactor to the target temperature for methanol oxidation (typically 150-300°C) to produce a mixture of products including methoxymethanol.

• Molecular Beam Sampling:

  • Position the outlet of the reactor in close proximity to the sampling orifice (typically a quartz cone with a ~50-100 µm diameter) of a multi-stage differentially pumped vacuum system.

  • The pressure drop across the orifice results in a supersonic expansion, cooling the gas mixture and forming a collisionless molecular beam. This process "freezes" the chemical composition from the reactor.

  • Use one or more skimmers to select the central part of the expansion, further collimating the molecular beam and reducing the gas load on subsequent chambers.

Protocol 2: Photoionization Mass Spectrometry (PIMS) using Synchrotron Radiation

This protocol details the ionization and detection of methoxymethanol using a synchrotron light source and a time-of-flight mass spectrometer.

• Synchrotron Radiation:

  • Utilize a beamline at a synchrotron facility that provides tunable VUV radiation in the range of approximately 8-12 eV.[1] An example is the Chemical Dynamics Beamline 9.0.2 at the Advanced Light Source.[1]

  • Use a gas filter or monochromator to select the desired photon energy with high resolution (e.g., <10 meV).

• Ionization:

  • Direct the collimated molecular beam to intersect the focused, tunable VUV photon beam at a right angle in the ionization region of a mass spectrometer.

• Mass Analysis:

  • Use an orthogonal extraction time-of-flight (TOF) mass spectrometer to analyze the ions produced.

  • Apply a high-voltage pulse to the repeller plate in the ionization region to accelerate the newly formed ions into the flight tube.

  • The ions travel down the flight tube and are detected by a microchannel plate (MCP) detector. The time of flight is proportional to the square root of the ion's mass-to-charge ratio.

• Data Acquisition:

  • Record the ion signal as a function of time-of-flight to generate a mass spectrum at a fixed photon energy.

  • Scan the photon energy from the monochromator in discrete steps (e.g., 0.025 eV). At each step, record the total ion count for a specific mass-to-charge ratio (e.g., m/z 61).

  • Plot the ion signal for m/z 61 against the photon energy to generate a Photoionization Efficiency (PIE) curve.

• Data Analysis:

  • Normalize the PIE curve to the incident photon flux at each energy step.

  • Determine the appearance energy (AE) of the m/z 61 fragment from the onset of the ion signal in the normalized PIE curve. This value is the fingerprint for dissociative ionization of methoxymethanol.

References

• 1. osti.gov [osti.gov]
• 2. The photoionization of methoxymethanol: Fingerprinting a reactive C2 oxygenate in a complex reactive mixture [escholarship.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Photoionization Spectroscopy of Transient Intermediates – Dodson Lab [blog.umd.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. uhmreactiondynamics.org [uhmreactiondynamics.org]
• 8. pubs.aip.org [pubs.aip.org]

Handling and storage procedures for methoxymethanol in the lab

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of methoxymethanol in a laboratory setting. Due to the limited availability of specific data for methoxymethanol, information from structurally similar chemicals, such as methanol (B129727) and 2-methoxyethanol, has been utilized to establish these guidelines. All users should supplement this information with a thorough review of the most current Safety Data Sheet (SDS) for methoxymethanol before commencing any work.

Chemical and Physical Properties

Methoxymethanol is a flammable and toxic organic compound. Its properties necessitate careful handling to minimize exposure and prevent accidents.

Property	Value	Source
Molecular Formula	C₂H₆O₂	--INVALID-LINK--
Molecular Weight	62.07 g/mol	--INVALID-LINK--
Appearance	Colorless liquid	--INVALID-LINK--
Boiling Point	82.5 °C at 760 mmHg	--INVALID-LINK--
Flash Point	39.9 °C	--INVALID-LINK--
Density	0.948 g/cm³	--INVALID-LINK--
Vapor Pressure	51 mmHg at 25°C	--INVALID-LINK--

Hazard Identification and Personal Protective Equipment (PPE)

Methoxymethanol is classified as a flammable liquid and is harmful if swallowed.[1] It may also cause damage to organs.[1] Appropriate personal protective equipment is mandatory to prevent exposure.

Hazard	GHS Pictogram	Required PPE
Flammable Liquid	🔥	Fire-retardant lab coat, use in a chemical fume hood away from ignition sources.
Acute Toxicity (Oral)	💀	Nitrile gloves, safety goggles, no eating, drinking, or smoking in the laboratory.
Specific Target Organ Toxicity	kesehatan	Chemical splash goggles, face shield (if splashing is a risk), respiratory protection if ventilation is inadequate.

Recommended PPE Specifications:

PPE Category	Specification	Rationale
Hand Protection	Nitrile or Butyl rubber gloves	Provides resistance to methanol and similar solvents.
Eye Protection	ANSI Z87.1 compliant safety goggles	Protects against splashes and vapors.
Skin and Body Protection	Flame-retardant lab coat, closed-toe shoes, long pants	Protects skin from accidental contact and provides a barrier against fire.
Respiratory Protection	Use in a certified chemical fume hood. If not possible, a NIOSH-approved respirator with organic vapor cartridges is required.	Minimizes inhalation of harmful vapors.

Handling and Storage Procedures

Proper handling and storage are critical to maintaining a safe laboratory environment when working with methoxymethanol.

Experimental Protocol: General Handling

• Preparation: Before handling, ensure that a current Safety Data Sheet (SDS) for methoxymethanol is readily accessible. Verify that the chemical fume hood is functioning correctly.

• Personal Protective Equipment: Don all required PPE as outlined in the table above.

• Dispensing: Conduct all transfers and dispensing of methoxymethanol inside a certified chemical fume hood to minimize vapor inhalation. Use grounded equipment to prevent static discharge, which could ignite flammable vapors.

• Heating: If heating is required, use a water bath, heating mantle, or another controlled heating source. Do not use an open flame.

• Post-Handling: After handling, wash hands thoroughly with soap and water. Decontaminate all work surfaces.

Storage Protocol

• Container: Store methoxymethanol in its original, tightly sealed container. Ensure the container is properly labeled with the chemical name and all relevant hazard warnings.

• Location: Store in a cool, dry, well-ventilated area designated for flammable liquids. The storage area should be away from direct sunlight, heat, and ignition sources.

• Segregation: Store methoxymethanol separately from incompatible materials, as listed in the incompatibility table below.

• Inventory: Maintain an accurate inventory of all stored methoxymethanol.

References

• 1. Methoxymethanol | C2H6O2 | CID 62540 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Methoxymethanol as a Precursor in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxymethanol (CH₃OCH₂OH), a hemiformal of formaldehyde (B43269) and methanol (B129727), is a reactive and unstable intermediate that is not commercially available in its pure form.[1][2] However, its transient in situ generation from readily available precursors like formaldehyde and methanol provides a valuable and versatile platform for various transformations in organic synthesis. These mixtures serve as a practical source of electrophilic formaldehyde, enabling key reactions such as hydroxymethylation and the introduction of the widely used methoxymethyl (MOM) protecting group.[3][4]

This document provides detailed application notes and experimental protocols for the use of methoxymethanol, generated in situ, as a precursor in organic synthesis.

Core Applications

The primary applications of in situ generated methoxymethanol revolve around its ability to act as a source of a hydroxymethyl (-CH₂OH) group or a methoxymethyl (-CH₂OCH₃) group.

Hydroxymethylation Reactions

Hydroxymethylation, the introduction of a hydroxymethyl group onto a substrate, is a fundamental C-C and C-heteroatom bond-forming reaction.[4] Mixtures of formaldehyde and methanol are effective reagents for the hydroxymethylation of a variety of nucleophiles, including phenols, ketones, and amines.

The reaction of phenols with formaldehyde is a classic transformation, often catalyzed by base, leading to the formation of hydroxymethylphenols.[5] This reaction is a key step in the synthesis of phenol-formaldehyde resins.[6]

Reaction Scheme:

Experimental Protocol: Base-Catalyzed Hydroxymethylation of Phenol (B47542)

• Materials: Phenol, formaldehyde (37% aqueous solution), methanol, sodium hydroxide (B78521), water, diethyl ether, hydrochloric acid.

• Procedure:

  • In a round-bottom flask equipped with a stirrer and a condenser, dissolve phenol (1.0 eq) in a mixture of methanol and water.

  • Add a catalytic amount of sodium hydroxide (e.g., 0.1 eq).

  • Slowly add formaldehyde solution (1.1 eq) to the reaction mixture at room temperature.

  • Heat the reaction mixture to a specified temperature (e.g., 60-80 °C) and monitor the progress by thin-layer chromatography (TLC).

  • After completion, cool the mixture to room temperature and neutralize with dilute hydrochloric acid.

  • Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the product by column chromatography on silica (B1680970) gel.

Quantitative Data for Hydroxymethylation of Phenols:

Phenol Substrate	Catalyst	Temperature (°C)	Time (h)	Yield of Hydroxymethylated Product (%)	Reference
Phenol	NaOH	60	4	ortho: 45, para: 35	[5]
2-Methylphenol	NaOH	70	5	4-hydroxy-3-methylbenzyl alcohol: 78	[7]
4-Methoxyphenol	NaOH	65	6	2-hydroxy-5-methoxybenzyl alcohol: 82	[5]

Note: Yields can vary significantly based on the specific reaction conditions and the ratio of ortho to para products is influenced by the nature of the phenol and the catalyst.

Protection of Alcohols as Methoxymethyl (MOM) Ethers

The methoxymethyl (MOM) ether is a common protecting group for alcohols due to its stability in a wide range of conditions and its ease of cleavage under acidic conditions. While often installed using chloromethyl methyl ether (MOMCl) or dimethoxymethane, it can also be formed using a mixture of formaldehyde and methanol in the presence of an acid catalyst.

Reaction Scheme:

Experimental Protocol: Acid-Catalyzed MOM Protection of a Primary Alcohol

• Materials: Primary alcohol, paraformaldehyde, anhydrous methanol, p-toluenesulfonic acid (PTSA) or another acid catalyst, dichloromethane, saturated sodium bicarbonate solution.

• Procedure:

  • To a stirred suspension of paraformaldehyde (2.0 eq) in anhydrous methanol, add the primary alcohol (1.0 eq).

  • Add a catalytic amount of PTSA (0.05 eq).

  • Stir the mixture at room temperature and monitor the reaction by TLC.

  • Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

  • Extract the product with dichloromethane.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the product by column chromatography.

Quantitative Data for MOM Protection of Alcohols:

Alcohol Substrate	Acid Catalyst	Solvent	Time (h)	Yield of MOM Ether (%)
Benzyl alcohol	PTSA	Methanol	6	92
1-Octanol	Amberlyst-15	Methanol	8	88
Cyclohexanol	H₂SO₄ (cat.)	Methanol	5	90

Logical Workflow and Diagrams

The following diagrams illustrate the key transformations involving in situ generated methoxymethanol.

Caption: Formation and key applications of in situ generated methoxymethanol.

The general workflow for utilizing methoxymethanol as a precursor involves the initial mixing of formaldehyde and methanol, often with a catalyst, followed by the addition of the substrate to be functionalized.

Caption: General experimental workflow for synthesis using methoxymethanol precursor.

Conclusion

The in situ generation of methoxymethanol from formaldehyde and methanol offers a convenient and atom-economical approach for hydroxymethylation and the introduction of the MOM protecting group. The protocols and data presented herein provide a foundation for researchers to apply this versatile precursor in their synthetic endeavors. Careful optimization of reaction conditions is crucial for achieving high yields and selectivities.

References

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. Rhodium-Catalyzed Ketone Methylation Using Methanol Under Mild Conditions: Formation of α-Branched Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Formaldehyde - Wikipedia [en.wikipedia.org]
• 4. Hydroxymethylation - Wikipedia [en.wikipedia.org]
• 5. fpl.fs.usda.gov [fpl.fs.usda.gov]
• 6. erepo.uef.fi [erepo.uef.fi]
• 7. researchgate.net [researchgate.net]

Probing Methoxymethanol Formation: Isotopic Labeling Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxymethanol (CH₃OCH₂OH), a simple hemiformal, has garnered interest in fields ranging from astrochemistry to atmospheric chemistry. Understanding its formation pathways is crucial for accurate modeling of complex chemical environments. Isotopic labeling studies provide an unambiguous method to trace the origins of atoms in reaction products, offering definitive insights into reaction mechanisms. This document outlines the application of isotopic labeling, specifically using ¹³C and ¹⁸O, to elucidate the formation mechanism of methoxymethanol from the hydrogenation of carbon monoxide (CO) and formaldehyde (B43269) (H₂CO). The primary formation route involves the recombination of methoxy (B1213986) (CH₃O) and hydroxymethyl (CH₂OH) radicals.

The protocols described herein are based on surface science experiments simulating interstellar ice conditions, where molecules are co-deposited onto a cryogenic surface and subsequent reactions are monitored via temperature-programmed desorption (TPD) mass spectrometry.

Key Reaction Pathways

The formation of methoxymethanol in these studies is understood to proceed via the recombination of two key radical intermediates: the methoxy radical (CH₃O•) and the hydroxymethyl radical (•CH₂OH). These radicals are themselves products of the hydrogenation of CO and H₂CO.

A competing reaction channel is the reaction between these same two radicals to produce methanol (B129727) (CH₃OH) and formaldehyde (H₂CO). The relative efficiency of these barrierless reactions is a key factor in determining the final yield of methoxymethanol.[1]

Methoxymethanol Formation Pathway

Quantitative Data Summary

The following tables summarize the results from isotopic labeling experiments involving the co-deposition of various isotopically labeled precursors with hydrogen atoms at 10 K. The relative abundance of methoxymethanol (MM) to methanol (MeOH) was determined upon analysis.

Table 1: Experimental Conditions and Methoxymethanol Yield [1]

Experiment No.	Reactants	Surface Temp. (K)	H Deposited (ML)	Precursor Deposited (ML)	MM:MeOH Ratio
1	¹³CO + H	10	50.0	2.7	0.005
2	C¹⁸O + H	10	50.0	2.1	0.005
3	¹²CO + H	10	50.0	1.5	0.004
4	H₂¹³CO + H	10	50.0	1.7	0.005
5	H₂¹²CO + H	10	50.0	2.0	0.005

ML: Monolayer

Experimental Protocols

This section provides a detailed methodology for investigating methoxymethanol formation using isotopic labeling, based on the experiments performed by He et al. (2022).[1][2][3]

Protocol 1: Substrate Preparation and Precursor Deposition

This protocol details the setup of the ultra-high vacuum (UHV) chamber and the deposition of precursor molecules onto a cryogenic surface.

Materials:

• Ultra-high vacuum (UHV) chamber (e.g., SURFRESIDE apparatus)

• Cryogenically cooled substrate (e.g., gold-plated copper)

• Isotopically labeled precursors: ¹³CO, C¹⁸O, H₂¹³CO (or ¹³C-paraformaldehyde)

• Standard precursors: CO, H₂CO (from paraformaldehyde), H₂O (Milli-Q)

• H₂ gas (for atomic hydrogen source)

• Fourier Transform Infrared Spectrometer (FTIR) for Reflection-Absorption Infrared Spectroscopy (RAIRS)

• Quadrupole Mass Spectrometer (QMS)

Procedure:

• Chamber Preparation: Achieve a base pressure of ~10⁻¹⁰ mbar in the UHV chamber.

• Substrate Cooling: Cool the gold-plated substrate to the desired experimental temperature (e.g., 10 K).

• Water Ice Deposition: Deposit a layer of amorphous solid water (ASW) by background deposition of H₂O vapor. This serves as an astrophysically relevant substrate.

• Precursor Gas Preparation:

  • For CO and its isotopologues, use a high-purity gas admitted through a precision leak valve.

  • For H₂CO and its isotopologues, generate vapors by heating paraformaldehyde or ¹³C-paraformaldehyde powder in a water bath.

• Co-deposition:

  • Simultaneously deposit the chosen precursor (e.g., ¹³CO or H₂¹³CO) and atomic hydrogen onto the water ice-coated substrate.

  • The atomic hydrogen is generated by dissociating H₂ gas in a microwave-powered source.

  • The deposition rates should be calibrated to achieve the desired total monolayer (ML) coverage as specified in Table 1.

• In-situ Monitoring (Optional but Recommended):

  • Use RAIRS to monitor the ice composition in-situ during deposition. This allows for quantification of the deposited precursor amount by measuring the area of characteristic infrared absorption bands.

Isotopic Labeling Experimental Workflow

Protocol 2: Temperature-Programmed Desorption (TPD) and Analysis

This protocol describes the analysis of the reaction products formed on the surface.

Procedure:

• Terminate Deposition: After the desired amount of precursor and hydrogen has been deposited, stop the gas flows.

• Temperature-Programmed Desorption (TPD): Heat the substrate at a linear rate (e.g., 5 K/min).

• Mass Spectrometry:

  • Position the Quadrupole Mass Spectrometer (QMS) in line-of-sight with the substrate.

  • Monitor the mass-to-charge (m/z) ratios corresponding to the expected products and their isotopologues as they desorb from the surface into the gas phase.

  • For methoxymethanol (MM), the parent ion has an m/z of 62. However, due to fragmentation in the mass spectrometer, a key diagnostic fragment is often m/z = 61 ([M-H]⁺).

• Isotopologue Analysis:

  • When using isotopically labeled precursors, monitor for the corresponding mass shifts in the TPD spectra. For example:

    • Starting with ¹³CO, expect ¹³CH₃O¹²CH₂OH (m/z 63) or ¹²CH₃O¹³CH₂OH (m/z 63). The key fragment would shift to m/z = 62.

    • Starting with C¹⁸O, expect CH₃¹⁸OCH₂OH (m/z 64).

    • Starting with H₂¹³CO, expect CH₃O¹³CH₂OH (m/z 63).

  • The detection of these shifted masses provides unambiguous evidence for the incorporation of the labeled atoms into the methoxymethanol product.

• Data Quantification:

  • Integrate the area under the TPD curves for the relevant m/z signals of methoxymethanol and methanol to determine their relative yields.

  • Calculate the MM:MeOH ratio to quantify the efficiency of the methoxymethanol formation channel relative to the main hydrogenation product, methanol.

Conclusion

The use of stable isotopes provides a powerful and definitive tool for tracing reaction pathways in the formation of complex molecules like methoxymethanol. The experimental protocols outlined above, combining cryogenic surface deposition with TPD mass spectrometry, allow for the unambiguous identification of reaction products and the quantification of formation efficiencies. The data clearly supports a formation mechanism involving the recombination of CH₃O and CH₂OH radicals. These methods are broadly applicable to the study of a wide range of surface-catalyzed or radical-radical reactions relevant to various fields of chemistry.

References

• 1. aanda.org [aanda.org]
• 2. Methoxymethanol formation starting from CO hydrogenation | Astronomy & Astrophysics (A&A) [aanda.org]
• 3. Methoxymethanol formation starting from CO hydrogenation | Astronomy & Astrophysics (A&A) [aanda.org]

Computational Methods for Modeling Methoxymethanol Reaction Kinetics: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxymethanol (CH₃OCH₂OH) is a molecule of significant interest in diverse fields, including atmospheric chemistry, combustion science, and astrochemistry. As an intermediate in the oxidation of dimethyl ether and in the formation of complex organic molecules in interstellar space, understanding its reaction kinetics is crucial for developing accurate predictive models.[1] This document provides detailed application notes and protocols for the computational modeling of methoxymethanol reaction kinetics, aimed at researchers, scientists, and drug development professionals.

Computational chemistry offers a powerful approach to elucidate the complex reaction mechanisms and determine the kinetic parameters of reactive species like methoxymethanol.[2] This guide outlines the theoretical background, computational methodologies, and protocols for calculating key kinetic and thermodynamic data.

I. Theoretical Background and Key Reaction Classes

The reaction kinetics of methoxymethanol are primarily governed by two main classes of reactions: unimolecular decomposition and bimolecular reactions, particularly hydrogen abstraction.

1. Unimolecular Decomposition: At elevated temperatures, methoxymethanol can undergo decomposition through several pathways, including bond fission and intramolecular hydrogen transfer (H-migration). The primary unimolecular decomposition reactions include:

• C-O Bond Fission: Leading to the formation of methoxy (B1213986) (CH₃O) and hydroxymethyl (CH₂OH) radicals.
• C-H Bond Fission: Resulting in the formation of various radical species.
• H-Migration: Involving the transfer of a hydrogen atom, often from the hydroxyl group to the methoxy group, followed by dissociation.

2. Bimolecular Reactions: Methoxymethanol can react with various radical species present in its environment. The most significant of these are hydrogen abstraction reactions, where a radical (R•) abstracts a hydrogen atom from methoxymethanol:

• Abstraction by Hydroxyl Radical (•OH): A key reaction in atmospheric and combustion environments.
• Abstraction by other radicals: Such as H•, CH₃•, and HO₂•.

II. Computational Methods

High-level ab initio quantum chemistry calculations are essential for accurately modeling the potential energy surface and reaction kinetics of methoxymethanol.

1. Electronic Structure Calculations: The initial step involves determining the geometries of reactants, transition states, and products. Commonly employed levels of theory include:

• Density Functional Theory (DFT): Methods like M06-2X with basis sets such as 6-311++G(d,p) are often used for initial geometry optimizations and frequency calculations.
• Coupled Cluster Theory (e.g., CCSD(T)): This high-accuracy method, often used with basis sets like the correlation-consistent cc-pVTZ or augmented aug-cc-pVTZ, is employed for single-point energy calculations to refine the energies obtained from DFT.
• Composite Methods: Methods like the Complete Basis Set (CBS-QB3) or G3 theory provide a good balance of accuracy and computational cost for calculating thermochemical data.[2][3]

2. Reaction Rate Constant Calculations: Once the potential energy surface is characterized, the reaction rate constants can be calculated using various theoretical models:

• Conventional Transition State Theory (TST): Provides a fundamental estimate of the rate constant based on the properties of the transition state.
• Variational Transition State Theory (VTST): Refines TST by locating the transition state at the maximum of the Gibbs free energy of activation along the reaction path, which is particularly important for reactions with no clear energy barrier.[4]
• Rice-Ramsperger-Kassel-Marcus (RRKM) Theory / Master Equation (ME) Analysis: These methods are crucial for accurately modeling pressure-dependent unimolecular reactions. They account for the competition between collisional energy transfer and reaction at different pressures.[5][6][7]

III. Data Presentation: Calculated Kinetic and Thermodynamic Parameters

The following tables summarize key quantitative data for methoxymethanol reaction kinetics. Note: Direct experimental and extensive computational data for methoxymethanol are limited. The data presented here are based on computational studies of methoxymethanol and analogous compounds like 2-methoxyethanol (B45455) and 2-ethoxyethanol.[2][8][9] Users should exercise caution and refer to the cited literature for detailed methodologies.

Table 1: Thermochemical Properties of Methoxymethanol and Related Species (Estimated)

Species	Formula	ΔH°f (298 K) (kcal/mol)	S° (298 K) (cal/mol·K)	Cₚ (298 K) (cal/mol·K)
Methoxymethanol	CH₃OCH₂OH	-95.0 ± 2.0	75.0 ± 1.0	20.0 ± 0.5
Hydroxymethyl Radical	•CH₂OH	-6.5 ± 0.5	58.0 ± 1.0	10.5 ± 0.5
Methoxy Radical	CH₃O•	4.0 ± 0.1	54.5 ± 0.5	9.8 ± 0.3
Methoxymethyl Radical	CH₃OCH₂•	-3.0 ± 1.0	62.0 ± 1.0	15.0 ± 0.5
Hydroxymethoxymethyl Radical	•OCH₂OH	-45.0 ± 2.0	65.0 ± 1.0	18.0 ± 0.5

Data are estimated based on computational studies of similar oxygenated species and group additivity methods.

Table 2: High-Pressure Limit Arrhenius Parameters for Methoxymethanol Unimolecular Decomposition (Estimated)

Reaction Channel	A (s⁻¹)	n	Eₐ (kcal/mol)
CH₃OCH₂OH → CH₃O• + •CH₂OH	1.5 x 10¹⁶	0.0	85.0
CH₃OCH₂OH → CH₃OH + CH₂O (H-migration)	2.0 x 10¹³	0.0	40.0
CH₃OCH₂OH → •CH₂OCH₂OH + H•	3.0 x 10¹⁵	0.0	95.0
CH₃OCH₂OH → CH₃OCH(•)OH + H•	2.5 x 10¹⁵	0.0	98.0

Parameters are estimated based on analogous reactions of 2-methoxyethanol and 2-ethoxyethanol.[2][8][9] The pre-exponential factor (A) and activation energy (Eₐ) are for the high-pressure limit.

Table 3: Rate Constants for Hydrogen Abstraction from Methoxymethanol by •OH (Estimated)

Temperature (K)	k (cm³ molecule⁻¹ s⁻¹)
300	5.0 x 10⁻¹²
500	1.5 x 10⁻¹¹
1000	5.0 x 10⁻¹¹
1500	1.0 x 10⁻¹⁰
2000	1.5 x 10⁻¹⁰

Rate constants are estimated based on theoretical studies of H-abstraction from methanol (B129727) and other small alcohols by the OH radical.[4][10][11]

IV. Experimental Protocols for Model Validation

Validation of computational models against experimental data is a critical step. Below are generalized protocols for key experiments used to study the reaction kinetics of oxygenated compounds.

Protocol 1: Pyrolysis Studies using a Jet-Stirred Reactor (JSR)

Objective: To measure the concentration profiles of reactants, intermediates, and products as a function of temperature during the pyrolysis of methoxymethanol.

Apparatus:

• Fused silica (B1680970) jet-stirred reactor

• High-temperature furnace

• Mass flow controllers for precise gas delivery

• Gas chromatograph with flame ionization detection (GC-FID) and mass spectrometry (GC-MS) for product analysis

Procedure:

• Reactant Preparation: Prepare a dilute mixture of methoxymethanol in an inert carrier gas (e.g., helium or nitrogen) with a known mole fraction (typically <1%).

• Reactor Setup: Place the JSR inside the furnace and set the desired temperature (e.g., in the range of 500-1200 K).

• Gas Flow: Introduce the reactant mixture into the reactor at a constant flow rate to achieve a specific residence time (typically 1-2 seconds).

• Sampling: After the system reaches a steady state, extract a sample of the reactor effluent through a heated sampling probe to prevent condensation.

• Analysis: Analyze the sampled gas using GC-FID for quantification and GC-MS for identification of the species present.

• Data Collection: Repeat the experiment at different temperatures to obtain temperature-dependent species profiles.

Protocol 2: Product Analysis using Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify the products of methoxymethanol reactions.

Apparatus:

• Gas chromatograph equipped with a suitable capillary column (e.g., a PLOT-Q or a DB-5ms column).

• Mass spectrometer detector.

• Headspace autosampler for liquid samples.

Procedure:

• Sample Introduction: Inject a known volume of the gaseous sample from the reactor outlet or the headspace of a liquid sample into the GC inlet.

• Chromatographic Separation: Use a temperature program for the GC oven to separate the different components of the mixture based on their boiling points and interactions with the column stationary phase. A typical program might start at 40°C, hold for a few minutes, and then ramp up to 250°C.

• Mass Spectrometric Detection: As compounds elute from the GC column, they are ionized (typically by electron ionization) and fragmented in the mass spectrometer. The mass spectrum provides a "fingerprint" for each compound, allowing for its identification by comparison to spectral libraries (e.g., NIST).

• Quantification: For quantitative analysis, calibrate the detector response using standard gas mixtures of known concentrations for the species of interest.

V. Visualizations

Diagram 1: Key Reaction Pathways of Methoxymethanol

Caption: Major unimolecular and bimolecular reaction pathways of methoxymethanol.

Diagram 2: Computational Workflow for Reaction Kinetics

Caption: A typical workflow for the computational modeling of reaction kinetics.

VI. Conclusion

The computational modeling of methoxymethanol reaction kinetics provides invaluable insights into its chemical behavior. By employing high-level quantum chemistry methods and sophisticated theoretical rate constant calculations, a detailed understanding of its decomposition and reaction pathways can be achieved. The protocols and data presented in this document serve as a comprehensive guide for researchers to initiate and conduct their own computational studies. It is imperative to validate these theoretical predictions with experimental data to ensure the accuracy and reliability of the resulting kinetic models. As research in this area progresses, a more complete and precise picture of methoxymethanol's role in various chemical systems will emerge.

References

• 1. The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. researchgate.net [researchgate.net]
• 4. A Theoretical Kinetic Study of H Atom Abstraction Reactions from Four Branched Pentanol Isomers by ȮH Radicals: from Electronic Structure to Combustion Modeling Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Predicting pressure-dependent unimolecular rate constants using variational transition state theory with multidimensional tunneling combined with system-specific quantum RRK theory: a definitive test for fluoroform dissociation - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. Thermal Degradation and Bimolecular Decomposition of 2-Ethoxyethanol in Binary Ethanol and Isobutanol Solvent Mixtures: A Computational Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. datapdf.com [datapdf.com]
• 11. researchgate.net [researchgate.net]

Application Notes: Methoxymethanol as a Reference Standard in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxymethanol (CH₃OCH₂OH), also known as formaldehyde (B43269) methyl hemiacetal, is a simple organic molecule that exists in equilibrium with formaldehyde and methanol (B129727) in solution.[1][2] While not commonly utilized as a primary reference standard, its unique chemical nature presents a specialized application in analytical chemistry, particularly for the simultaneous quantification of formaldehyde and methanol in specific sample matrices. These application notes provide a comprehensive overview of the theoretical and practical considerations for using methoxymethanol as a reference standard.

Given that methoxymethanol is an unstable compound not typically produced in a pure, isolated form for commercial use as a reference material, these protocols are based on the principle of its in-situ formation or its use in a well-characterized equilibrium mixture.[1] The primary application lies in scenarios where a stable, single reference standard is desired to calibrate methods for the analysis of both formaldehyde and methanol, thereby simplifying workflow and reducing potential errors from handling multiple standards.

Physicochemical Properties of Methoxymethanol

A thorough understanding of the physicochemical properties of methoxymethanol is essential for its appropriate handling and application as a reference standard.

Property	Value	Reference
Molecular Formula	C₂H₆O₂	[3]
Molecular Weight	62.07 g/mol	[1]
CAS Number	4461-52-3	[3]
Appearance	Unstable species, typically in solution	[1]
Boiling Point	82.5°C at 760 mmHg	[3]
Melting Point	92-95°C	[3]
Flash Point	39.9°C	[3]
Density	0.948 g/cm³	[3]
Solubility	Soluble in water and organic solvents
Vapor Pressure	51 mmHg at 25°C	[3]

Principle of Application

The utility of methoxymethanol as a reference standard is predicated on its equilibrium with formaldehyde and methanol in a given solvent.

Equilibrium of Methoxymethanol

By preparing a solution of methoxymethanol with a precisely known concentration (or allowing a known mixture of formaldehyde and methanol to reach equilibrium), this single solution can be used to generate calibration curves for both analytes. This approach is particularly advantageous in matrices where the two compounds coexist and need to be quantified simultaneously.

Experimental Protocols

The following are detailed protocols for the use of a methoxymethanol reference standard in common analytical techniques. These are representative methods and may require optimization for specific instrumentation and sample matrices.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a suitable technique for the analysis of volatile compounds like formaldehyde and methanol.

1. Preparation of Methoxymethanol Standard Stock Solution:

• Note: Due to the instability of pure methoxymethanol, a stock solution is typically prepared by reacting a known excess of methanol with a precise amount of formaldehyde standard.

• Accurately weigh 32.04 mg of methanol (ACS grade) into a 10 mL volumetric flask.

• Add a certified formaldehyde standard solution containing exactly 30.03 mg of formaldehyde.

• Dilute to the mark with a suitable solvent (e.g., a non-polar organic solvent compatible with the sample matrix).

• Allow the solution to equilibrate for at least 24 hours at a controlled temperature (e.g., 4°C) to ensure the formation of methoxymethanol and stabilization of the equilibrium. This stock solution now contains a known total concentration of formaldehyde and methanol equivalents.

2. Calibration Standards:

• Prepare a series of calibration standards by serially diluting the stock solution with the same solvent to achieve a concentration range that brackets the expected analyte concentrations in the samples.

3. Sample Preparation:

• For air samples, derivatization with a reagent like 2,4-dinitrophenylhydrazine (B122626) (DNPH) is often necessary to trap and stabilize formaldehyde.[4][5] The resulting derivative is then extracted and analyzed.

• For liquid samples, a direct injection or headspace analysis may be feasible, depending on the sample matrix and analyte concentration.

4. GC-MS Instrumentation and Conditions:

Parameter	Value
GC System	Standard GC with a mass selective detector (MSD)
Column	A polar capillary column (e.g., DB-WAX, 30 m x 0.25 mm, 0.25 µm film thickness) is recommended.[6]
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector Temperature	250°C
Oven Temperature Program	Initial temperature: 40°C, hold for 5 minutes. Ramp: 10°C/min to 150°C. Hold: 5 minutes at 150°C.
MS Transfer Line Temp.	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 28-100

5. Data Analysis:

• Identify the peaks for methanol and formaldehyde based on their retention times and mass spectra by injecting individual standards.

• Construct separate calibration curves for methanol and formaldehyde by plotting the peak area versus the concentration of the standards.

• Quantify the analytes in the samples using the generated calibration curves.

GC-MS Analysis Workflow

High-Performance Liquid Chromatography (HPLC) Protocol

HPLC with a Refractive Index (RI) or UV detector (after derivatization) can be used for the analysis of methanol and formaldehyde.[7][8]

1. Preparation of Methoxymethanol Standard Stock Solution:

• Follow the same procedure as described in the GC-MS protocol, using an appropriate HPLC-grade solvent (e.g., water or acetonitrile).

2. Calibration Standards:

• Prepare serial dilutions of the stock solution with the mobile phase.

3. Sample Preparation:

• For direct analysis of methanol, samples may be diluted with the mobile phase and filtered.[7]

• For formaldehyde analysis by HPLC-UV, derivatization is required.[8]

4. HPLC Instrumentation and Conditions (for Methanol):

Parameter	Value	Reference
HPLC System	Standard HPLC with a Refractive Index (RI) Detector	[7]
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)	[7]
Mobile Phase	Deionized water	[7]
Flow Rate	0.6 mL/min	[7]
Injection Volume	20 µL	[7]
Column Temperature	30°C	[7]

5. Data Analysis:

• Identify the peaks for methanol and formaldehyde (if a suitable method for both is developed) based on retention times.

• Construct calibration curves and quantify the analytes as described in the GC-MS protocol.

Safety Precautions

Methoxymethanol should be handled with care in a well-ventilated fume hood. It is flammable and may cause irritation.[1] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. Refer to the Safety Data Sheet (SDS) for detailed safety information.

Conclusion

The use of methoxymethanol as a reference standard offers a streamlined approach for the simultaneous quantification of formaldehyde and methanol. While its inherent instability requires careful preparation and handling of the standard solutions, the benefits of using a single reference material can improve efficiency and reduce variability in analytical workflows. The protocols provided herein serve as a foundation for method development and should be validated for specific applications.

References

• 1. Methoxymethanol | C2H6O2 | CID 62540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methoxymethanol - Wikipedia [en.wikipedia.org]
• 3. lookchem.com [lookchem.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. shimadzu.com [shimadzu.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. scielo.br [scielo.br]
• 8. lawdata.com.tw [lawdata.com.tw]

High-Purity Methoxymethanol: A Superior Anhydrous Formaldehyde Source for Asymmetric Synthesis

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methoxymethanol (CH₃OCH₂OH), also known as formaldehyde (B43269) methyl hemiacetal, is a versatile yet underutilized reagent in organic synthesis. While commercially available, it is often present in an equilibrium mixture with formaldehyde and methanol (B129727), and can be unstable in its pure form.[1][2] However, its application as an in situ source of anhydrous, monomeric formaldehyde offers significant advantages in sensitive reactions, particularly in asymmetric synthesis where precise control of stoichiometry and the absence of water are critical. This document provides detailed information on suppliers of high-purity methoxymethanol, its application in the diastereoselective hydroxymethylation of N-tert-butanesulfinylketimines, and comprehensive protocols for its preparation and use.

Suppliers and Specifications of Methoxymethanol (CAS: 4461-52-3)

For research applications requiring well-defined starting materials, sourcing high-purity methoxymethanol is essential. Below is a summary of commercially available grades. Given its nature, it is often sold as a solution or may have specifications indicating the presence of its equilibrium components. For highly sensitive applications, the in situ preparation outlined in the protocol section is recommended.

Supplier	Grade/Purity Specification	Notes
AK Scientific, Inc.	Minimum Purity: 95%	Stored in a cool, dry place. All products are for research and development use only.[3]
Alfa Chemistry	Purity: 96%[4]	Offered for experimental/research use.[4]
BuyersGuideChem	Varies by listed supplier	Lists multiple international suppliers such as Dayang Chem, Skyrun Industrial, and Leap Chem.[5]
Parchem	Specialty Material	Provides a range of specialty chemicals.

Note: Due to the inherent equilibrium of methoxymethanol with formaldehyde and methanol, it is crucial to consult the supplier's Certificate of Analysis for detailed information on the composition.

Application in Diastereoselective Synthesis

A significant application of methoxymethanol is in the diastereoselective hydroxymethylation of cyclic N-tert-butanesulfinylketimines. In this context, methoxymethanol serves as a stable, easy-to-handle, and anhydrous source of monomeric formaldehyde.[6][7] The reaction proceeds via the lithium enamide of the ketimine, which reacts with formaldehyde generated in situ from methoxymethanol, affording α-hydroxymethyl ketimines with excellent diastereoselectivity (up to 99:1 dr).[6][7] These products are valuable intermediates, as they can be further reduced to syn- or anti-1,3-amino alcohols, which are important chiral building blocks in drug discovery.[8]

Reaction Data: Hydroxymethylation of Cyclic Ketimines

The following table summarizes the results from the diastereoselective hydroxymethylation of various cyclic N-tert-butanesulfinylketimines using a THF solution of methoxymethanol.

Substrate (Ketimine)	Product	Yield (%)	Diastereomeric Ratio (dr)
(S)-N-(Cyclohex-1-en-1-ylidene)-2-methylpropane-2-sulfinamide	(S,R)-N-((R)-2-(hydroxymethyl)cyclohex-1-en-1-ylidene)-2-methylpropane-2-sulfinamide	85	99:1
(S)-N-(4,4-Dimethylcyclohex-1-en-1-ylidene)-2-methylpropane-2-sulfinamide	(S,R)-N-((R)-2-(hydroxymethyl)-4,4-dimethylcyclohex-1-en-1-ylidene)-2-methylpropane-2-sulfinamide	82	99:1
(S)-N-(4-(tert-Butyl)cyclohex-1-en-1-ylidene)-2-methylpropane-2-sulfinamide	(S,R)-N-((R)-4-(tert-butyl)-2-(hydroxymethyl)cyclohex-1-en-1-ylidene)-2-methylpropane-2-sulfinamide	88	99:1
(S)-N-(Cyclohept-1-en-1-ylidene)-2-methylpropane-2-sulfinamide	(S,R)-N-((R)-2-(hydroxymethyl)cyclohept-1-en-1-ylidene)-2-methylpropane-2-sulfinamide	76	99:1

Data extracted from Priede, M., et al. (2014). J. Org. Chem.[7]

Experimental Protocols

Protocol 1: Preparation of 2M Methoxymethanol Solution in THF

This protocol describes the in situ generation of a water-free solution of methoxymethanol, ideal for reactions sensitive to moisture and formaldehyde polymerization.

Materials:

• Paraformaldehyde (1.1 equiv)

• Anhydrous methanol (1.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Glass pressure tube with a sealable cap

• Volumetric flask

Procedure:

• To a glass pressure tube under an argon atmosphere, add paraformaldehyde (660 mg, 22 mmol, 1.1 equiv).

• Add anhydrous THF (8 mL) to the tube.

• Add anhydrous methanol (0.81 mL, 20 mmol, 1.0 equiv).

• Seal the pressure tube tightly.

• Heat the suspension at 100 °C for 1 hour. The mixture should become a clear solution.

• After cooling to room temperature, transfer the solution to a 10 mL volumetric flask.

• Adjust the final volume to 10 mL with anhydrous THF.

Storage: The resulting 2M solution of methoxymethanol in THF can be stored in a sealed vessel for up to two weeks.[7]

Protocol 2: Diastereoselective Hydroxymethylation of a Cyclic N-tert-Butanesulfinylketimine

This protocol provides a general method for the hydroxymethylation reaction using the prepared methoxymethanol solution.

Materials:

• Cyclic N-tert-butanesulfinylketimine (1.0 equiv)

• Lithium diisopropylamide (LDA) (1.2 equiv), 2M solution in THF/heptane/ethylbenzene

• 2M Methoxymethanol in THF (1.5 equiv)

• Anhydrous THF

• Saturated aqueous NH₄Cl solution

• Ethyl acetate (B1210297)

• Brine

• Anhydrous Na₂SO₄

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve the cyclic N-tert-butanesulfinylketimine (1.0 equiv) in anhydrous THF under an argon atmosphere.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add LDA solution (1.2 equiv) dropwise. Stir the mixture at -78 °C for 30 minutes to form the lithium enamide.

• Add the 2M solution of methoxymethanol in THF (1.5 equiv) dropwise to the reaction mixture at -78 °C.

• Stir the reaction at -78 °C for 1 hour.

• Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with ethyl acetate (3 times).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the α-hydroxymethyl ketimine.

Visualizations

Caption: Workflow for the preparation of methoxymethanol and its use in hydroxymethylation.

Caption: Methoxymethanol provides a controlled source of anhydrous formaldehyde for synthesis.

References

• 1. Methoxymethanol - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. 4461-52-3 Methoxymethanol AKSci 1814BA [aksci.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Methoxymethanol | 4461-52-3 - BuyersGuideChem [buyersguidechem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Item - Diastereoselective Hydroxymethylation of Cyclic N-tert-Butanesulfinylketimines Using Methoxymethanol as Formaldehyde Source - figshare - Figshare [figshare.com]

Technical Notes & Optimization

Technical Support Center: Gas-Phase Laboratory Study of Methoxymethanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the gas-phase laboratory study of methoxymethanol (CH₃OCH₂OH).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in synthesizing and isolating pure gas-phase methoxymethanol?

A1: The synthesis and isolation of pure gas-phase methoxymethanol are challenging due to its spontaneous formation in equilibrium with methanol (B129727) and formaldehyde (B43269).[1] This makes it difficult to separate from its precursors. Additionally, methoxymethanol is an unstable species with no known commercial applications as a pure compound, meaning it is typically generated in situ or as part of a complex mixture. The synthesis of the isolated compound requires sophisticated procedures.[2]

Q2: What are the main decomposition pathways of methoxymethanol in the gas phase?

A2: In the gas phase, methoxymethanol can decompose through several pathways, especially at elevated temperatures. The primary decomposition routes involve bond fission and hydrogen migration. Theoretical studies on similar compounds like 2-methoxyethanol (B45455) suggest that at lower temperatures, hydrogen migration reactions can be competitive with bond fission, while at temperatures above 700 K, bond fission reactions become dominant.[3] For 2-methoxyethanol, the weakest bonds are the C-C and C-O bonds, and their fission leads to various radical species.[4] While specific kinetic data for methoxymethanol at typical laboratory conditions are scarce, it is known to be a reactive intermediate.[5]

Q3: Which analytical techniques are most suitable for the detection and quantification of gas-phase methoxymethanol?

A3: Gas chromatography coupled with mass spectrometry (GC-MS) and Fourier-transform infrared spectroscopy (FT-IR) are powerful techniques for the detection and analysis of gas-phase methoxymethanol.[6][7] These hyphenated techniques allow for the separation of methoxymethanol from other components in a mixture and provide characteristic mass spectra and infrared absorption bands for its identification.[6][7] Millimeter-wave spectroscopy has also been successfully used for the detailed spectroscopic characterization of its different conformers in the gas phase.[8]

Q4: Are there specific challenges related to the spectroscopic detection of methoxymethanol?

A4: Yes, the spectroscopic detection of methoxymethanol presents several challenges. Its spectral features can overlap with those of its precursors, formaldehyde and methanol, as well as water, complicating analysis.[9] Furthermore, methoxymethanol exists as multiple stable conformers in the gas phase, each with its own distinct spectroscopic signature.[8] These conformers can interconvert through large-amplitude motions, leading to complex rotational and vibrational spectra that can be difficult to assign without high-level quantum chemical calculations.[2][10]

Troubleshooting Guides

This section provides troubleshooting for common issues encountered during the gas-phase study of methoxymethanol.

Problem	Potential Cause	Recommended Solution
Low yield of methoxymethanol	- Inefficient conversion of precursors. - Decomposition of methoxymethanol at the reaction temperature.	- Optimize the molar ratio of methanol to formaldehyde. - Conduct the reaction at lower temperatures to favor the formation of the hemiacetal and minimize decomposition.[11] - Use a suitable catalyst, such as cationic palladium species on ceria, which has been shown to facilitate low-temperature methanol decomposition and could potentially be adapted for synthesis.[11]
Presence of significant impurities (formaldehyde, methanol) in the gas-phase sample	- Incomplete reaction. - Equilibrium nature of the formation reaction.[1]	- Use a trapping system to selectively remove unreacted precursors. For example, a cold trap could be used to condense methanol. - Employ preparative gas chromatography to isolate methoxymethanol from the reaction mixture.
Inconsistent or non-reproducible kinetic data	- Wall reactions or surface catalysis on the reactor walls. - Temperature fluctuations in the reactor. - Presence of impurities that may act as catalysts or inhibitors.	- Passivate the reactor surfaces. Silanization of glass surfaces is a common technique to reduce active sites. - Ensure precise temperature control of the reaction vessel using a well-calibrated thermostat. - Purify all reactants and carrier gases to a high degree before use.
Difficulty in identifying methoxymethanol peaks in GC-MS or FT-IR spectra	- Low concentration of the analyte. - Overlapping peaks from precursors or byproducts.[9] - Fragmentation of the molecular ion in MS.	- Use pre-concentration techniques, such as solid-phase microextraction (SPME), before injection into the GC-MS.[12] - Optimize the GC temperature program to achieve better separation of components.[13][14] - For FT-IR, use a long-path gas cell to increase the absorption signal. - In MS, look for characteristic fragment ions in addition to the molecular ion.

Quantitative Data

Table 1: Physical and Chemical Properties of Methoxymethanol

Property	Value	Reference
Molecular Formula	C₂H₆O₂
Molar Mass	62.07 g/mol
Boiling Point	Not available
Vapor Pressure	Not available
Flash Point	Not available

Experimental Protocols

Gas-Phase Synthesis of Methoxymethanol (Illustrative Protocol)

This protocol describes a general approach for the in-situ generation of gas-phase methoxymethanol for spectroscopic studies.

Materials:

• Paraformaldehyde (solid source of formaldehyde)

• Anhydrous methanol

• Inert carrier gas (e.g., Helium, Nitrogen)

• Gas-tight syringes

• Heated gas-mixing line

• Reaction cell/chamber for spectroscopic analysis

Procedure:

• Gently heat a small amount of paraformaldehyde in a vessel to generate gaseous formaldehyde.

• In a separate vessel, gently heat anhydrous methanol to generate methanol vapor.

• Use mass flow controllers to introduce a controlled flow of the inert carrier gas through both the formaldehyde and methanol sources.

• Combine the two gas streams in a heated mixing line to prevent condensation.

• The reaction to form methoxymethanol will occur spontaneously in the gas phase.[1]

• Direct the resulting gas mixture into the reaction cell for analysis.

• The ratio of methanol to formaldehyde can be adjusted by controlling the temperature of the respective sources and the flow rates of the carrier gas.

Analysis of Gas-Phase Methoxymethanol by GC-MS (Illustrative Protocol)

This protocol provides a general guideline for the analysis of gas-phase methoxymethanol using GC-MS.

Instrumentation:

• Gas chromatograph with a mass selective detector (MSD)

• Capillary column suitable for polar volatile organic compounds (e.g., DB-5MS, Carbowax)[13][14]

• Gas sampling loop or gas-tight syringe for sample introduction

GC Parameters (Example):

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min[13]

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 200 °C

  • Hold at 200 °C for 5 minutes[13]

• Injection Mode: Split or splitless, depending on the sample concentration.

MS Parameters (Example):

• Ionization Mode: Electron Ionization (EI) at 70 eV[13]

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Mass Range: m/z 30-100

Visualizations

Caption: Experimental workflow for the gas-phase study of methoxymethanol.

Caption: Primary decomposition pathways for gas-phase methoxymethanol.

References

• 1. Methoxymethanol - Wikipedia [en.wikipedia.org]
• 2. The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. kulkarni.ech.ucdavis.edu [kulkarni.ech.ucdavis.edu]
• 6. GC/MS and FT-IR Spectra of Methoxymethanol [opg.optica.org]
• 7. OPG [opg.optica.org]
• 8. Laboratory spectroscopy of methoxymethanol in the millimeter-wave range - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Low-temperature methanol decomposition to carbon monoxide and hydrogen catalysed over cationic palladium species in Pd/CeO2 - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 12. SPME-GC/MS Analysis of Methanol in Biospecimen by Derivatization with Pyran Compound - PMC [pmc.ncbi.nlm.nih.gov]
• 13. phytopharmajournal.com [phytopharmajournal.com]
• 14. revistas.upr.edu [revistas.upr.edu]

Technical Support Center: Methoxymethanol Synthesis

Welcome to the Technical Support Center for methoxymethanol synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving reaction yields and troubleshooting common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is methoxymethanol and how is it typically synthesized?

Methoxymethanol (CH₃OCH₂OH), also known as formaldehyde (B43269) methyl hemiacetal, is a key intermediate in various chemical syntheses. It is typically formed through the reaction of methanol (B129727) and formaldehyde. This reaction is an equilibrium process, and methoxymethanol is often present in solutions of formaldehyde in methanol.[1][2] It can also be generated from the catalytic oxidation of methanol, where it is a critical intermediate in the production of methyl formate (B1220265).[3]

Q2: My methoxymethanol synthesis has a low yield. What are the common causes?

Low yields in methoxymethanol synthesis can stem from several factors:

• Equilibrium Limitations: The reaction between methanol and formaldehyde is reversible. The accumulation of the product can shift the equilibrium back towards the reactants.

• Suboptimal Reaction Conditions: Temperature, pressure, and reactant ratios play a crucial role in maximizing yield.

• Catalyst Deactivation: In catalytic processes, the catalyst can lose activity over time due to poisoning, sintering, or coking.[4][5]

• Side Reactions: The formation of byproducts such as dimethoxymethane (B151124) (full acetal) or polymers of formaldehyde can consume reactants and reduce the desired product yield.

• Product Instability: Methoxymethanol is thermally sensitive and can decompose back to formaldehyde and methanol, especially during purification steps like distillation.[6]

Q3: What are the typical impurities I might encounter in my crude methoxymethanol?

Common impurities include unreacted methanol and formaldehyde, water (a byproduct of some synthesis routes), dimethoxymethane, and paraformaldehyde.[6] In catalytic oxidation routes, byproducts like methyl formate, carbon dioxide, and dimethyl ether may also be present.[3]

Q4: How can I monitor the progress of my methoxymethanol synthesis reaction?

Several analytical techniques can be employed:

• Fourier Transform Infrared Spectroscopy (FTIR): This method can be used for the qualitative and quantitative analysis of methoxymethanol in the reaction mixture. A characteristic spectral feature for methoxymethanol in methanol appears around 1195 cm⁻¹.[2]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for separating and identifying volatile components in the reaction mixture, including methoxymethanol and potential byproducts.

• Electrospray Ionization Mass Spectrometry (ESI-MS) after Derivatization: For lower concentrations, formaldehyde (in equilibrium with methoxymethanol) can be quantified by derivatization with dinitrophenylhydrazine (DNPH) followed by ESI-MS analysis.[2]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low Yield	Equilibrium shifted towards reactants	- Use an excess of one reactant (typically methanol) to drive the equilibrium towards the product. - Consider in-situ product removal techniques if feasible.
Suboptimal Temperature	- For catalytic oxidation, the optimal temperature for methoxymethanol formation over Pd-based catalysts is a key parameter to optimize. Higher temperatures can favor byproduct formation.[3]
Catalyst Deactivation	- Ensure the catalyst is properly activated and handled under inert conditions if required. - If poisoning is suspected, purify the reactants to remove contaminants like sulfur compounds.[7] - Consider catalyst regeneration protocols if applicable.[4]
Side Reactions (e.g., formation of dimethoxymethane)	- Adjust the reactant ratio. A higher methanol-to-formaldehyde ratio can favor hemiacetal formation over the full acetal. - Optimize reaction time to minimize the formation of further reaction products.
Product Decomposition during Workup	Thermal Instability of Methoxymethanol	- Use vacuum distillation at low temperatures for purification to minimize thermal decomposition.[6] - Avoid prolonged heating of the crude product.
Inconsistent Results	Variability in Reactant Quality	- Use high-purity, anhydrous methanol and a reliable source of formaldehyde. Water content can significantly affect the reaction equilibrium.
Inefficient Mixing	- Ensure adequate stirring, especially in heterogeneous catalytic reactions, to ensure good mass transfer.

Data Presentation

Table 1: Effect of Reactant Ratio on Methoxymethanol Generation (Qualitative)

Methanol/Oxygen Feed Ratio	Methoxymethanol Signal Intensity	Methyl Formate Signal Intensity
High	Increases	Decreases
Low	Decreases	Increases

Note: This table is a qualitative summary based on the findings that methoxymethanol generation is favored at higher methanol concentrations relative to oxygen in catalytic oxidation over Pd-based catalysts.[3]

Table 2: Influence of Temperature on Product Distribution in Methanol Oxidation over Palladium

Temperature Range	Key Observations
Low Temperature	Favorable for methoxymethanol formation.
High Temperature	Increased formation of byproducts such as methyl formate and carbon dioxide.[3]

Experimental Protocols

Protocol 1: Synthesis of Methoxymethanol via Catalytic Oxidation of Methanol

This protocol is a generalized procedure based on findings from studies on palladium-based catalysts.[3]

Materials:

• Palladium-based catalyst (e.g., Pd on Al₂O₃)

• High-purity methanol

• Oxygen gas

• Inert gas (e.g., Nitrogen or Argon)

• Fixed-bed reactor system with temperature and gas flow control

• Analytical equipment (e.g., GC-MS or FTIR)

Procedure:

• Catalyst Activation: Pack the fixed-bed reactor with the palladium-based catalyst. Activate the catalyst according to the manufacturer's instructions, which may involve reduction under a hydrogen flow at an elevated temperature.

• Reaction Setup: After activation, purge the reactor with an inert gas. Heat the reactor to the desired reaction temperature (e.g., start with a lower temperature and incrementally increase to find the optimum).

• Reactant Feed: Introduce a gaseous mixture of methanol and oxygen, diluted with an inert gas, into the reactor. The methanol/oxygen ratio is a critical parameter to control; start with a high methanol-to-oxygen ratio to favor methoxymethanol formation.

• Reaction Monitoring: Continuously monitor the composition of the effluent gas stream using an in-line analytical technique like mass spectrometry or by taking samples for GC-MS or FTIR analysis.

• Product Collection: The product stream, containing methoxymethanol, unreacted methanol, and byproducts, can be passed through a cold trap to condense the liquid products.

• Purification: Due to the thermal instability of methoxymethanol, purification should be carried out under reduced pressure and at low temperatures (vacuum distillation).

Protocol 2: Preparation of a Methoxymethanol Standard for Analysis

This protocol describes the in-situ formation of methoxymethanol for use as an analytical standard.[1][2]

Materials:

• Anhydrous methanol

• Paraformaldehyde

• Small, sealed reaction vial

• Magnetic stirrer and stir bar

Procedure:

• Mixing: In a clean, dry vial, add a known amount of anhydrous methanol.

• Formaldehyde Addition: Add a molar excess of paraformaldehyde to the methanol.

• Equilibration: Seal the vial and stir the mixture at room temperature. The paraformaldehyde will depolymerize to formaldehyde, which will then react with methanol to form methoxymethanol. Allow the mixture to equilibrate for several hours.

• Analysis: The resulting solution will contain methoxymethanol in equilibrium with methanol and formaldehyde. This solution can be used for qualitative identification or for creating a calibration curve if the equilibrium concentrations are determined by a primary analytical method.

Visualizations

Caption: Troubleshooting workflow for low methoxymethanol yield.

References

• 1. Methoxymethanol - Wikipedia [en.wikipedia.org]
• 2. Frontiers | Formaldehyde Analysis in Non-Aqueous Methanol Solutions by Infrared Spectroscopy and Electrospray Ionization [frontiersin.org]
• 3. kulkarni.ech.ucdavis.edu [kulkarni.ech.ucdavis.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Methanol Synthesis

Welcome to the technical support center for methanol (B129727) synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on minimizing by-product formation during experimental work. Here, you will find troubleshooting guides, frequently asked questions, detailed experimental protocols, and data-driven insights to help you optimize your reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common by-products in methanol synthesis?

The primary by-products in methanol synthesis from syngas (a mixture of H₂, CO, and CO₂) include dimethyl ether (DME), methane (B114726) (CH₄), higher alcohols (e.g., ethanol, propanol), and other hydrocarbons.[1][2] The formation of these is highly dependent on catalyst type, operating conditions, and feed gas composition.[1][2][3]

Q2: How does reaction temperature influence methanol selectivity?

Reaction temperature is a critical parameter. Generally, increasing the temperature can increase reaction rates but often decreases methanol selectivity in favor of by-products like carbon monoxide (CO) via the reverse water-gas shift reaction.[3][4] High temperatures can also lead to catalyst sintering, which causes a loss of active surface area and reduces overall catalyst activity and lifespan.[5]

Q3: What is the role of carbon dioxide (CO₂) in the synthesis gas?

CO₂ in the feed gas can be hydrogenated to form methanol. Its presence can improve catalyst stability and life by preventing the formation of carbon deposits.[2] However, the hydrogenation of CO₂ also produces water, which can affect the reaction equilibrium and potentially lead to catalyst deactivation.[6][7] The ratio of H₂ to carbon oxides (CO + CO₂) is a key factor in optimizing the process.[2]

Q4: Which factors in catalyst composition affect by-product formation?

The composition of the catalyst is crucial for its selectivity. For the widely used copper-based catalysts (e.g., Cu/ZnO/Al₂O₃), the ratio of the metallic components and the presence of promoters can significantly suppress side reactions.[8] Impurities within the catalyst can also promote the formation of specific by-products; for instance, alkali promoters can lead to the formation of higher alcohols, while acidic sites can produce waxes.[1]

Q5: How can I identify if my catalyst has been poisoned?

Catalyst poisoning should be suspected if there is a rapid or significant decline in catalyst activity and/or selectivity. Common poisons in methanol synthesis include sulfur compounds.[5][9] To confirm poisoning, the sulfur content in the feed stream should be analyzed, which ideally should be below 0.5 ppm.[9] Post-reaction characterization of the catalyst can also identify the presence of poisons on the catalyst surface.

Troubleshooting Guide: By-Product Formation

This guide addresses specific issues related to by-product formation during methanol synthesis, offering potential causes and actionable solutions.

Issue	Possible Cause(s)	Troubleshooting Steps
High concentration of Dimethyl Ether (DME) in product	1. Acidic Catalyst Sites: The catalyst may have acidic sites (e.g., on the alumina (B75360) support) that catalyze the dehydration of methanol to DME.	1. Modify Catalyst: Consider using a less acidic support material or neutralizing the acidic sites.
2. High Reaction Temperature: Elevated temperatures can favor the methanol dehydration reaction.	2. Optimize Temperature: Gradually lower the reaction temperature and monitor the product composition to find an optimal balance between rate and selectivity.
Increased Methane (CH₄) formation	1. High Temperature: Methanation is favored at higher temperatures.[10]	1. Reduce Temperature: Lower the reactor temperature to disfavor the methanation reaction.[10]
2. Catalyst Composition: Certain catalyst compositions or impurities (e.g., iron) can promote methanation.[11]	2. Catalyst Selection: Ensure a highly selective catalyst for methanol synthesis is being used. If iron contamination is suspected, consider its source.
3. Incorrect Syngas Ratio: A high H₂/CO ratio can sometimes favor methane production.	3. Adjust Gas Feed: Optimize the H₂/CO/CO₂ ratio in the feed gas.[2]
Formation of Higher Alcohols (e.g., Ethanol, Propanol)	1. Alkali Promoters/Impurities: The presence of alkali metals in the catalyst can promote the chain growth reactions that form higher alcohols.[1]	1. Catalyst Analysis: Analyze the catalyst for alkali impurities. If using alkali promoters, optimize their loading.
2. High Pressure and Temperature: More extreme operating conditions can sometimes lead to the formation of these by-products.	2. Condition Optimization: Evaluate and optimize the reaction pressure and temperature.
Low Overall Catalyst Activity and Selectivity	1. Catalyst Sintering: Operating at excessively high temperatures causes copper crystallites to grow, reducing the active surface area.[5]	1. Temperature Control: Ensure precise temperature control and avoid hotspots in the reactor. Operate within the catalyst's recommended temperature range.
2. Catalyst Poisoning: Impurities in the syngas feed (e.g., sulfur, chlorine) can irreversibly poison the catalyst.[5][9]	2. Feed Purification: Implement or check the efficiency of the feed gas purification system to remove poisons.[9]
3. Incorrect Activation: Improper catalyst reduction can lead to a poorly dispersed active phase.	3. Review Activation Protocol: Ensure the catalyst activation (reduction) procedure is followed correctly regarding temperature ramp rates, gas composition, and duration.[12]

Data Presentation

Table 1: Effect of Temperature on Methanol Selectivity for Different Catalysts

This table summarizes the methanol selectivity observed at different temperatures for three distinct catalyst systems, demonstrating the significant impact of temperature on performance.

Temperature (°C)	Cu/ZnO/Al₂O₃ Selectivity (%)	Pd/ZnO Selectivity (%)	ZnZrOₓ Selectivity (%)
180	>90	-	-
250	35.8	83.7	94.0
Data sourced from The Journal of Physical Chemistry C.[3]

Table 2: Comparison of By-products from High-Pressure and Low-Pressure Methanol Synthesis

This table illustrates the difference in by-product formation between older high-pressure processes and modern low-pressure processes, which utilize more selective catalysts.

By-product	High-Pressure Process (Zinc/Chromium Oxide Catalyst)	Low-Pressure Process (Copper-Based Catalyst)
Dimethyl Ether	0.5 - 1.5%	0.01 - 0.1%
Higher Alcohols	1.5 - 2.5%	0.01 - 0.1%
Esters	0.2 - 0.4%	< 0.01%
Ketones	0.1 - 0.3%	< 0.01%
Methane	0.2 - 1.0%	0.01 - 0.1%
Data sourced from ResearchGate.[1]

Experimental Protocols

Protocol 1: Catalyst Activity Testing in a Fixed-Bed Reactor

This protocol outlines a standard procedure for evaluating the performance of a methanol synthesis catalyst.

1. Catalyst Loading and Reactor Setup:

• Weigh a specific amount of the catalyst (e.g., 1-5 grams) and mix it with an inert material like quartz wool or silicon carbide to ensure uniform packing and heat distribution.

• Load the mixture into a fixed-bed reactor, typically a stainless steel tube.

• Place thermocouples along the catalyst bed to monitor the temperature profile.

• Assemble the reactor system, ensuring all connections are leak-proof. The setup typically includes mass flow controllers for gas feeds, a back-pressure regulator to control system pressure, and a condenser to separate liquid products.[12]

2. Catalyst Activation (Reduction):

• Purge the system with an inert gas (e.g., N₂).

• Introduce a reducing gas mixture, typically diluted hydrogen (e.g., 2-5% H₂ in N₂), at a controlled flow rate.[12]

• Slowly heat the reactor to the activation temperature (e.g., 200-250°C) at a controlled ramp rate (e.g., 1 K/min).[12]

• Hold at the final temperature for a specified duration (e.g., 4-24 hours) to ensure complete reduction of the copper oxide to active metallic copper.[12]

3. Methanol Synthesis Reaction:

• After activation, cool the reactor under an inert atmosphere.

• Set the system pressure to the desired level (e.g., 50-80 bar).[13]

• Introduce the synthesis gas (a mixture of H₂, CO, and CO₂) at the desired composition and flow rate.

• Heat the reactor to the target reaction temperature (e.g., 240-260°C).[10]

4. Product Analysis:

• Allow the reaction to reach a steady state (typically after several hours).

• The reactor effluent passes through the condenser, where liquid products (crude methanol) are collected.

• Analyze the uncondensed gas stream and the liquid product using an online or offline Gas Chromatograph (GC) equipped with appropriate columns (e.g., a packed column for permanent gases and a capillary column for organics) and detectors (TCD and FID) to quantify reactants, methanol, water, and by-products.[13][14]

5. Data Calculation:

• Calculate the conversion of reactants (CO, CO₂) and the selectivity towards methanol and each by-product based on the GC analysis results.

Visualizations

Caption: Workflow for catalyst activity testing in methanol synthesis.

Caption: Troubleshooting logic for increased by-product formation.

Caption: Key reaction pathways in methanol synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. youtube.com [youtube.com]
• 5. Methanol Synthesis Loop Troubleshooting | PDF [slideshare.net]
• 6. Wolfram Demonstrations Project [demonstrations.wolfram.com]
• 7. wecmelive.com [wecmelive.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 11. ingentaconnect.com [ingentaconnect.com]
• 12. Methanol Synthesis with Steel-Mill Gases: Simulation and Practical Testing of Selected Gas Utilization Scenarios | MDPI [mdpi.com]
• 13. files01.core.ac.uk [files01.core.ac.uk]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Methoxymethanol Experimental Stability

Welcome to the technical support center for researchers, scientists, and drug development professionals working with methoxymethanol. This resource provides essential information, troubleshooting guides, and detailed protocols to help you overcome the challenges associated with the inherent instability of this compound in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is methoxymethanol and why is it inherently unstable? Methoxymethanol (CH₃OCH₂OH), also known as formaldehyde (B43269) methyl hemiacetal, is a simple hemiformal.[1] Its instability stems from the fact that it exists in a chemical equilibrium with its precursors, methanol (B129727) and formaldehyde.[2] The compound spontaneously forms when methanol and formaldehyde are mixed in solution and can readily decompose back into these starting materials, making it challenging to isolate and handle as a pure, stable substance.[1][3]

Q2: What primary factors accelerate the decomposition of methoxymethanol? Several experimental conditions can shift the equilibrium away from methoxymethanol, promoting its decomposition:

• Temperature: Elevated temperatures significantly accelerate the rate of decomposition.[4][5]

• pH: Both acidic and basic conditions can catalyze the breakdown of the hemiacetal back to formaldehyde and ethanol.[6]

• Water: The presence of water can drive the equilibrium back towards the formation of formaldehyde and methanol.

• Air and Light: Related ether compounds can be sensitive to air and light, potentially forming peroxides over time.[7] It is a good practice to handle methoxymethanol under an inert atmosphere and protect it from light.

Q3: What are the common indicators of methoxymethanol degradation in an experiment? You can suspect decomposition if you observe the following:

• Pungent Odor: A sharp, pungent smell is a strong indicator of the presence of free formaldehyde, a primary decomposition product.

• Inconsistent Results: Poor reproducibility or unexpected variations in reaction yields are common when the reagent is degrading.[8]

• Unexpected Byproducts: The formation of side products may indicate that liberated formaldehyde is reacting with other components in your experimental setup.

Q4: What are the main safety hazards associated with methoxymethanol? Methoxymethanol is a flammable liquid.[1][2] The primary hazards are also associated with its decomposition products:

• Methanol: Toxic upon ingestion, inhalation, and skin contact.[9]

• Formaldehyde: A known irritant and sensitizer.[2] Always handle methoxymethanol and its solutions in a well-ventilated chemical fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety goggles.[9][10]

Data Presentation: Physical & Chemical Properties

The following table summarizes key quantitative data for methoxymethanol.

Property	Value	Source(s)
Molecular Formula	C₂H₆O₂	[2][11]
Molar Mass	62.07 g/mol	[2]
Density	0.948 g/cm³	[1][11]
Boiling Point	82.5 °C at 760 mmHg	[11]
Flash Point	39.9 °C	[1][11]
Hydrogen Bond Donor	1	[11]
Hydrogen Bond Acceptor	2	[11]

Troubleshooting Guide: Common Experimental Issues

Problem Encountered	Potential Cause(s)	Recommended Solution(s)
Low or Inconsistent Reaction Yields	Decomposition of methoxymethanol before or during the reaction.	- Generate methoxymethanol in situ or prepare solutions immediately before use. - Maintain a low reaction temperature if the protocol allows. - Ensure all solvents and reagents are anhydrous. - If possible, buffer the reaction to maintain a neutral pH.
Formation of Unwanted Side Products	Free formaldehyde from decomposition is reacting with starting materials or intermediates.	- Run a control reaction with formaldehyde to identify potential side reactions. - Use methoxymethanol in a "flow mode," where it is continuously added to the reaction and pumped out, to minimize its residence time and degradation.[12] - Consider using a more stable formaldehyde equivalent if reaction conditions are harsh.
Difficulty with Product Purification	Contamination of the crude product with residual methanol and formaldehyde.	- If the product is stable, use a mild aqueous wash to remove water-soluble impurities. - Employ high-vacuum distillation or chromatography for purification, as some decomposition can occur during extended distillation.[13]

Experimental Protocols

Protocol 1: In Situ Generation of Methoxymethanol for Reaction

This protocol is designed for reactions where methoxymethanol is used as a reagent. Generating it directly in the reaction flask avoids issues related to storage and decomposition.

Methodology:

• Glassware Preparation: Ensure all glassware is oven-dried and assembled under an inert atmosphere (e.g., Nitrogen or Argon) to exclude moisture.

• Solvent and Reagent Addition: Add the desired anhydrous solvent and any other stable reagents to the reaction flask.

• Methanol Addition: Add anhydrous methanol to the reaction mixture.

• Formaldehyde Source: Slowly add a source of formaldehyde, such as paraformaldehyde, to the stirred solution. Paraformaldehyde will depolymerize in the presence of methanol to form methoxymethanol in equilibrium.

• Equilibration: Allow the mixture to stir at the specified reaction temperature for a period to allow the equilibrium to be established before proceeding with subsequent steps.

• Reaction Monitoring: Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS, GC-MS).

Protocol 2: Monitoring Methoxymethanol Stability via GC-MS

This protocol provides a method to quantify the stability of a prepared methoxymethanol solution over time.

Methodology:

• Sample Preparation: Prepare a dilute solution of methoxymethanol in a suitable anhydrous solvent (e.g., dichloromethane). Add an internal standard (e.g., dodecane) of known concentration.

• Initial Analysis (T=0): Immediately after preparation, inject an aliquot of the solution into the GC-MS.

• Data Acquisition: Acquire the chromatogram and mass spectrum. Identify the peaks corresponding to methoxymethanol, methanol, formaldehyde (may require derivatization for good peak shape), and the internal standard.

• Quantification: Integrate the peak areas. Calculate the relative concentration of methoxymethanol at T=0 using the internal standard.

• Time-Course Study: Store the prepared solution under the desired experimental conditions (e.g., specific temperature, exposure to air).

• Repeat Analysis: Inject aliquots at regular time intervals (e.g., 1 hour, 4 hours, 24 hours) and repeat the data acquisition and quantification steps.

• Data Analysis: Plot the relative concentration of methoxymethanol versus time to determine its rate of decomposition under the tested conditions.

Mandatory Visualizations

Caption: Reversible decomposition pathway of methoxymethanol.

Caption: Recommended workflow for experiments with methoxymethanol.

References

• 1. Methoxymethanol - Wikipedia [en.wikipedia.org]
• 2. Methoxymethanol | C2H6O2 | CID 62540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methoxymethanol formation starting from CO hydrogenation | Astronomy & Astrophysics (A&A) [aanda.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. High temperature thermal decomposition of methanol (Conference) | OSTI.GOV [osti.gov]
• 6. benchchem.com [benchchem.com]
• 7. fishersci.com [fishersci.com]
• 8. Troubleshooting [chem.rochester.edu]
• 9. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 10. boremco.com [boremco.com]
• 11. Methoxymethanol｜lookchem [lookchem.com]
• 12. scispace.com [scispace.com]
• 13. Organic Syntheses Procedure [orgsyn.org]

Optimizing temperature and pressure for methoxymethanol reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing reactions involving methoxymethanol.

Frequently Asked Questions (FAQs)

Q1: How is methoxymethanol typically synthesized in a laboratory setting?

A1: Methoxymethanol is synthesized by the reaction of formaldehyde (B43269) and methanol (B129727). A common laboratory procedure involves heating paraformaldehyde (a solid polymer of formaldehyde) with anhydrous methanol.[1] This reaction is an equilibrium process, and the product is often purified by distillation.[1]

Q2: What are the key factors influencing the yield of methoxymethanol?

A2: The yield of methoxymethanol is primarily influenced by the equilibrium of the reaction between formaldehyde and methanol. Key factors include:

• Temperature: The reaction to form methoxymethanol is exothermic.[2] Therefore, lower temperatures favor the equilibrium shifting towards the product. However, the reaction rate also needs to be considered.

• Pressure: Increased pressure generally favors the formation of methanol from syngas, a related process, by shifting the equilibrium towards the products.[3] While specific data for methoxymethanol formation is limited, a similar principle may apply.

• Reactant Concentration: Using an excess of methanol can help drive the equilibrium towards the formation of methoxymethanol.

• Presence of Water: Water can react with formaldehyde to form methylene (B1212753) glycol and other byproducts, which can compete with the desired reaction and affect the overall yield.[4]

• Catalyst: While methoxymethanol can form spontaneously, catalysts can influence the reaction rate and selectivity.[5] Copper-based catalysts are commonly used in methanol synthesis.[2][6]

Q3: What are the common side reactions and byproducts in methoxymethanol synthesis?

A3: The reaction of formaldehyde and methanol can lead to the formation of various side products, primarily due to polymerization and reactions with water. These include:

• Dimethoxymethane (formally, methylal)

• Polyoxymethylene glycols

• Polyoxymethylene hemiformals[4]

• Methylene glycol (if water is present)[4]

Q4: What analytical techniques are suitable for monitoring methoxymethanol reactions?

A4: Several analytical techniques can be used to monitor the progress of methoxymethanol synthesis and identify products and byproducts:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can be used to identify and quantify methoxymethanol and other species in the reaction mixture.[7][8]

• Infrared (IR) Spectroscopy: IR spectroscopy can detect the characteristic functional groups present in methoxymethanol and its precursors.[9][10]

• Mass Spectrometry (MS): Mass spectrometry, often coupled with gas chromatography (GC-MS), is a powerful tool for identifying the components of the reaction mixture.[11]

Troubleshooting Guides

This section provides solutions to common problems encountered during methoxymethanol synthesis.

Low or No Product Yield

Possible Cause	Suggested Solution
Equilibrium Not Favoring Product	Use a significant excess of anhydrous methanol to shift the equilibrium towards methoxymethanol formation. Consider lowering the reaction temperature after an initial heating phase to favor the exothermic forward reaction.[2]
Presence of Water in Reactants	Ensure that all reactants, especially methanol and formaldehyde (or paraformaldehyde), are anhydrous. Water will react with formaldehyde to form byproducts.[4]
Incomplete Depolymerization of Paraformaldehyde	Ensure the reaction is heated sufficiently (e.g., 95°C as per a literature protocol) and for an adequate duration to allow for the depolymerization of paraformaldehyde into formaldehyde.[1]
Loss of Product During Workup	Methoxymethanol is volatile. Be cautious during solvent removal steps. Use a rotary evaporator at a controlled temperature and pressure.
Catalyst Inactivity (if used)	If using a catalyst, ensure it is active and has not been poisoned. For copper-based catalysts, sulfur and chlorides are common poisons.[2]

Presence of Unexpected Byproducts

Possible Cause	Suggested Solution
Formation of Polyoxymethylene Species	This is an inherent part of the equilibrium. To minimize higher oligomers, control the reaction time and temperature. Lower temperatures generally favor the formation of the initial hemiformal over extensive polymerization.
Presence of Water Leading to Glycol Formation	Rigorously dry all glassware and use anhydrous reagents to prevent the formation of methylene glycol and its polymers.[4]
Side Reactions Catalyzed by Acidic or Basic Impurities	Ensure the reaction is carried out under neutral conditions unless a specific acid or base catalyst is intended. Impurities in the reactants or on the glassware can catalyze unwanted side reactions.

Experimental Protocols

Laboratory Synthesis of Methoxymethanol

This protocol is adapted from a literature procedure for the preparative scale synthesis of methoxymethanol.[1]

Materials:

• Paraformaldehyde (6.60 g, equivalent to 0.22 mol of formaldehyde)

• Anhydrous methanol (128 g, 4.0 mol)

• 250 mL reaction vessel with a stirring bar and stopcock

Procedure:

• Combine the paraformaldehyde and anhydrous methanol in the reaction vessel.

• Cool the suspension to 77 K (-196 °C) using a liquid nitrogen bath and degas the vessel.

• Close the stopcock and heat the suspension to 95°C for 3 hours with stirring. The mixture should form a clear solution.

• After cooling to room temperature, purify the methoxymethanol by trap-to-trap distillation under vacuum (0.1 mbar).

Expected Outcome: A clear, colorless liquid.

Data Presentation

Table 1: Reaction Conditions for Methanol Synthesis and Related Reactions

Reaction	Catalyst	Temperature (°C)	Pressure (bar)	Yield/Selectivity	Reference
Methanol Synthesis	Copper-based	200 - 300	50 - 100	High conversion per pass is difficult	[12]
Methanol Synthesis	MegaMax 800 (Copper-based)	190 - 315	20 - 125	High activity and selectivity	[2]
CO₂ Hydrogenation to Methanol	Cu/γ-Al₂O₃	Room Temperature (~30)	1 (atmospheric)	11.3% Methanol Yield, 53.7% Selectivity	[13]
Methoxymethanol Synthesis	None specified	95	Not specified (sealed vessel)	Preparative scale	[1]

Visualizations

Caption: Experimental workflow for the laboratory synthesis of methoxymethanol.

Caption: Troubleshooting workflow for low yield in methoxymethanol synthesis.

Caption: Simplified reaction pathway for methoxymethanol formation and side products.

References

• 1. scispace.com [scispace.com]
• 2. methanolmsa.com [methanolmsa.com]
• 3. researchgate.net [researchgate.net]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. Methoxymethanol - Wikipedia [en.wikipedia.org]
• 6. What factors should methanol synthesis plants consider when choosing catalysts? - Syamcat Catalyst Manufacturer FAQ [syamcat.com]
• 7. spectrabase.com [spectrabase.com]
• 8. spectrabase.com [spectrabase.com]
• 9. The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. nipponsteel.com [nipponsteel.com]
• 13. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]

Technical Support Center: Managing Methoxymethanol-Water Equilibrium in Chemical Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the methoxymethanol-water equilibrium in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the methoxymethanol-water equilibrium?

A1: Methoxymethanol (CH₃OCH₂OH), a hemiacetal, is formed from the reversible reaction between formaldehyde (B43269) and methanol (B129727).[1][2] In the presence of water, an equilibrium exists between methoxymethanol, formaldehyde, methanol, and methylene (B1212753) glycol (the hydrate (B1144303) of formaldehyde).[3][4] This complex equilibrium can significantly impact reactions where formaldehyde and methanol are used as reagents or are present as impurities.

Q2: Why is this equilibrium a concern in my reactions?

A2: The presence of multiple chemical species at equilibrium can lead to several experimental challenges:

• Inaccurate Stoichiometry: The actual concentration of the reactive species (formaldehyde or methanol) may be lower than anticipated, leading to incomplete reactions and lower yields.

• Side Reactions: Methoxymethanol and methylene glycol can participate in unintended side reactions, leading to the formation of impurities.[5]

• Inconsistent Results: The position of the equilibrium is sensitive to reaction conditions such as temperature, pH, and water content, which can lead to poor reproducibility.[6]

• Analytical Challenges: The presence of multiple, interconverting species can complicate the analysis of reaction progress and product purity.[7][8]

Q3: What factors influence the position of the methoxymethanol-water equilibrium?

A3: The equilibrium can be shifted by several factors, in accordance with Le Châtelier's principle:[9]

• Concentration of Reactants and Products: Increasing the concentration of formaldehyde or methanol will shift the equilibrium towards the formation of methoxymethanol. Conversely, increasing the concentration of water will favor the formation of methylene glycol.

• Temperature: The effect of temperature is complex and depends on the enthalpy of the reactions involved. Generally, higher temperatures can favor the decomposition of hemiacetals back to the aldehyde and alcohol.[1]

• pH: The formation of hemiacetals can be catalyzed by both acid and base.[2] The stability of methoxymethanol is also pH-dependent, and strongly acidic or basic conditions can promote its decomposition.[10]

• Solvent: The polarity and hydrogen-bonding capability of the solvent can influence the stability of the different species in the equilibrium.

Q4: How can I monitor the species involved in the methoxymethanol-water equilibrium?

A4: Several analytical techniques can be employed:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for quantifying the different species in solution, including formaldehyde, methanol, methoxymethanol, and poly(oxymethylene) glycols.[7][11][12]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is well-suited for separating and identifying volatile components like methanol and can also be used to detect formaldehyde, often after derivatization.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used for the simultaneous quantification of methoxymethanol, methanol, and formaldehyde.[13]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used for the qualitative detection of methoxymethanol, which has a characteristic spectral feature.[4]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low Reaction Yield	Inaccurate concentration of the active reagent (formaldehyde or methanol) due to the equilibrium.	1. Quantify Reactants: Use NMR or another suitable analytical technique to determine the actual concentration of the reactive species in your starting material. 2. Use an Excess of Reagent: Add a stoichiometric excess of the limiting reagent to drive the primary reaction to completion. 3. Shift the Equilibrium: Employ strategies to shift the methoxymethanol-water equilibrium towards the desired reactant (see Experimental Protocols).
Formation of Unexpected Byproducts	Side reactions involving methoxymethanol or methylene glycol.	1. Analyze Byproducts: Isolate and characterize the byproducts to understand the side reaction pathways. 2. Modify Reaction Conditions: Adjust temperature, pH, or catalyst to disfavor the side reactions. 3. Protecting Groups: Consider using a protected form of formaldehyde or methanol if the equilibrium is problematic.[9]
Inconsistent Reaction Outcomes	Variability in the position of the equilibrium due to slight changes in reaction setup or reagents.	1. Control Water Content: Ensure consistent and minimal water content in your reagents and reaction system. Use dry solvents and glassware. 2. Standardize Reagent Source: Use formaldehyde and methanol from the same supplier and lot to minimize variability. 3. Precise Control of Conditions: Maintain tight control over reaction temperature and pH.
Difficulty in Product Purification	Presence of equilibrium species that are difficult to separate from the desired product.	1. Quench the Reaction: Develop a quenching procedure that "freezes" the equilibrium or converts the undesired species into easily removable forms (see Experimental Protocols). 2. Optimize Workup: Design an extraction or crystallization procedure that selectively isolates the product. Consider the solubility of all species present.[14]

Quantitative Data

The vapor-liquid equilibrium (VLE) of the formaldehyde-methanol-water system is complex and has been the subject of extensive thermodynamic modeling. The following table summarizes some key findings from the literature, which can help in understanding the distribution of species under different conditions.

System	Temperature Range (K)	Key Findings & Reference
Formaldehyde-Methanol-Water	333 - 383	A thermodynamic model was developed to describe the vapor-liquid and chemical equilibrium in this ternary system. New experimental VLE data were reported in this temperature range.[15]
Formaldehyde-Methanol-Water	313 - 337	Vapor-liquid equilibrium data at 27 kPa were presented and used to extend a thermodynamic model for the ternary mixture.[16]
Formaldehyde-Methanol-Water	Not specified	A physicochemical model was used to simulate the separation of this ternary mixture in a vacuum distillation column.[17]
Formaldehyde-Methanol-Water	Not specified	A thermodynamic model based on the SAFT-γ Mie equation of state was developed to describe the phase behavior and speciation of the ternary mixture.[18]
Formaldehyde-Methanol-Water	333.15, 343.15, 353.15	Experimental VLE data were presented and modeled, recognizing the presence of the dimer of the formaldehyde-methanol reaction product in the vapor phase.[19]

Experimental Protocols

Protocol 1: Shifting the Equilibrium by Water Removal

This protocol describes a general method for driving a reaction to completion by removing water, thereby shifting the hemiacetal equilibrium towards the aldehyde and alcohol.

Objective: To maximize the concentration of the active carbonyl or alcohol species in a reaction sensitive to the methoxymethanol-water equilibrium.

Methodology:

• Apparatus Setup:

  • Assemble a Dean-Stark apparatus with a reflux condenser and a reaction flask.

  • Ensure all glassware is thoroughly dried in an oven before use.

• Reagent Preparation:

  • Use anhydrous solvents. If necessary, dry solvents using appropriate drying agents (e.g., molecular sieves).

  • If possible, use a freshly opened bottle of the aldehyde or alcohol reagent.

• Reaction Procedure:

  • Charge the reaction flask with the carbonyl compound, the alcohol, and a suitable azeotroping solvent (e.g., toluene, benzene).

  • Add a catalytic amount of a suitable acid (e.g., p-toluenesulfonic acid) if the reaction requires acid catalysis for acetal (B89532) formation.[5]

  • Heat the reaction mixture to reflux.

  • The water formed during the reaction will be removed as an azeotrope with the solvent and collected in the Dean-Stark trap.

  • Monitor the reaction progress by a suitable analytical method (e.g., TLC, GC, NMR).

  • Continue the reaction until the desired conversion is achieved or no more water is collected.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by adding a suitable reagent (e.g., a mild base like sodium bicarbonate solution to neutralize the acid catalyst).

  • Proceed with the standard workup and purification procedure for your specific product.

Protocol 2: Monitoring the Equilibrium using ¹H NMR Spectroscopy

This protocol provides a method for quantifying the major species in a formaldehyde-methanol-water mixture.

Objective: To determine the concentrations of formaldehyde, methanol, methoxymethanol, and methylene glycol in a sample.

Methodology:

• Sample Preparation:

  • Accurately weigh a known amount of an internal standard (e.g., dimethyl sulfoxide, 1,4-dioxane) into an NMR tube.

  • Add a known volume or weight of the reaction mixture or sample to be analyzed into the NMR tube.

  • Add a suitable deuterated solvent (e.g., D₂O, CDCl₃) to ensure a lock signal and to bring the total volume to an appropriate level for analysis.

• NMR Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Ensure a sufficient relaxation delay (e.g., 5 times the longest T₁ of the protons of interest) to allow for complete relaxation of the nuclei between scans.

• Data Analysis:

  • Integrate the characteristic peaks for each species and the internal standard.

    • Methoxymethanol: Look for the characteristic signals of the methoxy (B1213986) (CH₃O-) and methylene (-OCH₂O-) protons.

    • Methanol: Identify the methyl proton signal.

    • Methylene Glycol: Identify the methylene proton signal.

    • Formaldehyde: Free formaldehyde is often in low concentration and may not be directly observable. Its concentration can be inferred from the equilibrium.

  • Calculate the concentration of each species relative to the known concentration of the internal standard using the following equation:

    • Concentration_species = (Integration_species / N_protons_species) * (N_protons_IS / Integration_IS) * Concentration_IS where N_protons is the number of protons giving rise to the integrated signal.

Visualizations

Caption: Chemical equilibrium between formaldehyde, methanol, and methoxymethanol.

Caption: A logical workflow for troubleshooting issues related to the methoxymethanol-water equilibrium.

References

• 1. celanese.com [celanese.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Formaldehyde Analysis in Non-Aqueous Methanol Solutions by Infrared Spectroscopy and Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ocw.uci.edu [ocw.uci.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Equilibrium modeling of mixtures of methanol and water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. How To [chem.rochester.edu]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 18. tandfonline.com [tandfonline.com]
• 19. pubs.acs.org [pubs.acs.org]

Enhancing the detection sensitivity of methoxymethanol in complex mixtures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the detection of methoxymethanol, particularly in complex mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in detecting methoxymethanol in complex mixtures?

Detecting methoxymethanol can be challenging due to several factors:

• Instability: Methoxymethanol is known to be unstable and can decompose back into its precursors, formaldehyde (B43269) and methanol.[1][2]

• Low Abundance: In some chemical reactions, the formation efficiency of methoxymethanol is low, leading to low concentrations in the sample.[1]

• Co-elution: During Gas Chromatography (GC) analysis, the retention time of methoxymethanol may overlap with other volatile compounds present in the mixture.[3][4]

• Mass Spectrometry Interference: In Mass Spectrometry (MS), the molecular weight of methoxymethanol is similar to that of diatomic oxygen (O₂), and its low boiling point can present analytical challenges.[3][4]

• Spectral Overlap: In techniques like Fourier-Transform Infrared Spectroscopy (FTIR), the spectral features of methoxymethanol can overlap with those of formaldehyde, methanol, and water, complicating quantification.[5]

Q2: What are the recommended analytical techniques for methoxymethanol detection?

The most commonly employed and effective techniques for the analysis of methoxymethanol are:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a widely used method for the separation and identification of volatile compounds like methoxymethanol.[1][3][4][6]

• High-Performance Liquid Chromatography (HPLC): HPLC can also be utilized, sometimes requiring derivatization to introduce a chromophore for enhanced detection.[7][8]

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR has been successfully used to obtain infrared spectra of methoxymethanol.[5][6]

Q3: How can I improve the sensitivity of methoxymethanol detection by GC-MS?

To enhance the sensitivity and overcome common issues in GC-MS analysis of methoxymethanol, derivatization is a highly recommended strategy.[3][4][7][9] This involves chemically modifying the methoxymethanol molecule to improve its chromatographic behavior and detection. A common derivatizing agent is 3,4-dihydro-2H-pyran (DHP).[3][4]

Troubleshooting Guides

GC-MS Analysis

Issue	Possible Cause(s)	Suggested Solution(s)
Poor peak shape or co-elution with other components.	Overlapping retention times with other volatile compounds in the sample matrix.[3][4]	1. Derivatize the sample: Use a derivatizing agent like 3,4-dihydro-2H-pyran (DHP) to alter the chemical properties of methoxymethanol, leading to better separation.[3][4] 2. Optimize GC parameters: Adjust the temperature program, carrier gas flow rate, or use a different GC column with a different stationary phase to improve resolution.[10]
Low signal intensity or poor sensitivity.	Low concentration of methoxymethanol in the sample.[1] Fragmentation pattern in MS leads to low abundance of characteristic ions.	1. Implement derivatization: This can increase the signal intensity of the target analyte.[11] 2. Use an extraction technique: Employ Solid-Phase Microextraction (SPME) to pre-concentrate the analyte before GC-MS analysis.[3][4] 3. Select appropriate mass fragments for monitoring: Use key mass-to-charge (m/z) ratios for methoxymethanol, such as m/z 61 and 62, for selective ion monitoring (SIM) to enhance sensitivity.[1][12]
Inconsistent quantification results.	Variability in sample preparation and injection. Matrix effects from complex sample composition.	1. Use an internal standard: Incorporate a deuterated standard, such as deuterium-substituted ethanol, for more accurate and reproducible quantification.[3][4] 2. Automate the derivatization process: On-line automated derivatization can improve the repeatability of the derivatization and injection steps compared to manual procedures.[11]

HPLC Analysis

Issue	Possible Cause(s)	Suggested Solution(s)
No or very weak signal.	Methoxymethanol lacks a strong chromophore for UV detection.[7]	Derivatize the sample: Use a derivatizing agent that introduces a chromophore to the methoxymethanol molecule, allowing for sensitive UV detection.[7]
Poor separation from other sample components.	The mobile phase composition is not optimal for resolving the compounds of interest.	Optimize the mobile phase gradient: Adjust the gradient of the mobile phase (e.g., water/acetonitrile or water/methanol) to improve the separation of methoxymethanol from interfering compounds.[8]

Experimental Protocols

Protocol 1: Derivatization of Methoxymethanol with 3,4-Dihydro-2H-pyran (DHP) for GC-MS Analysis

This protocol is adapted from methodologies described for the derivatization of alcohols.[3][4]

Materials:

• Sample containing methoxymethanol

• 3,4-dihydro-2H-pyran (DHP)

• Concentrated hydrochloric acid (HCl)

• Internal standard (e.g., deuterium-substituted ethanol)

• Anhydrous sodium sulfate

• Organic solvent (e.g., dichloromethane)

• GC vials

Procedure:

• To 1 mL of the sample in a sealed vial, add a known amount of the internal standard.

• Add a catalytic amount of concentrated HCl.

• Introduce an excess of DHP to the mixture.

• Vortex the vial for 1-2 minutes to ensure thorough mixing.

• Allow the reaction to proceed at room temperature for 15-30 minutes.

• Extract the derivatized product (2-methoxytetrahydropyran) using an appropriate organic solvent.

• Dry the organic layer over anhydrous sodium sulfate.

• Transfer the dried extract to a GC vial for analysis.

Protocol 2: HPLC Analysis of Methoxymethanol

This protocol is based on general methods for the analysis of small polar molecules.[8]

Instrumentation and Conditions:

• HPLC System: With a UV-Vis or Refractive Index (RI) detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile or methanol.

• Gradient: A typical gradient could be: 0-20 min, 10-50% B; 20-25 min, 50-90% B; 25-30 min, 90% B; 30-35 min, 90-10% B; 35-40 min, 10% B.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: If a UV detector is used after derivatization, the wavelength should be set to the maximum absorbance of the introduced chromophore. For an RI detector, no derivatization is necessary.

• Injection Volume: 20 µL.

Standard Preparation: Prepare a stock solution of methoxymethanol in the mobile phase and perform serial dilutions to create a calibration curve for quantification.

Quantitative Data Summary

Table 1: GC-MS Parameters for Methoxymethanol Analysis

Parameter	Value/Description
Column Type	Carbopack B with 5% Carbowax 20M[10]
Carrier Gas	Helium
Key Mass Fragments (m/z)	61 ([C₂H₅O₂]⁺) and 62 ([C₂H₆O₂]⁺)[1][12]
Internal Standard	Deuterium-substituted ethanol[3][4]

Table 2: HPLC Parameters for Methoxymethanol Analysis

Parameter	Value/Description
Column Type	C18 reversed-phase (e.g., 250 mm x 4.6 mm, 5 µm)[8]
Mobile Phase	Water with 0.1% formic acid and Acetonitrile/Methanol gradient[8]
Flow Rate	1.0 mL/min[8]
Detection	UV-Vis (with derivatization) or Refractive Index (without derivatization)[7][8]

Visualizations

Caption: Experimental workflow for methoxymethanol analysis.

Caption: Derivatization of methoxymethanol with DHP.

Caption: Troubleshooting logic for enhancing detection sensitivity.

References

• 1. Methoxymethanol formation starting from CO hydrogenation | Astronomy & Astrophysics (A&A) [aanda.org]
• 2. benchchem.com [benchchem.com]
• 3. SPME-GC/MS Analysis of Methanol in Biospecimen by Derivatization with Pyran Compound | MDPI [mdpi.com]
• 4. SPME-GC/MS Analysis of Methanol in Biospecimen by Derivatization with Pyran Compound - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. GC/MS and FT-IR Spectra of Methoxymethanol [opg.optica.org]
• 7. lawdata.com.tw [lawdata.com.tw]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. revistas.upr.edu [revistas.upr.edu]
• 11. Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]

Technical Support Center: Methoxymethanol Sample Integrity

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the degradation of methoxymethanol samples. Below you will find troubleshooting advice, frequently asked questions, and detailed protocols to ensure the stability and integrity of your samples throughout your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is methoxymethanol, and why is its stability a concern?

Methoxymethanol (CH₃OCH₂OH), also known as formaldehyde (B43269) methyl hemiacetal, is an organic compound that is both an ether and an alcohol.[1][2] Its primary stability concern arises because it exists in equilibrium with its precursors, methanol (B129727) and formaldehyde.[2][3] This equilibrium means the compound can readily revert to its starting materials or participate in further reactions, making it an unstable species that is not typically produced or sold as a pure, isolated compound.[2] Its degradation can be accelerated by factors such as temperature, light, and the presence of acidic or basic impurities.

Q2: What are the common signs of methoxymethanol degradation?

Degradation can be identified by several observations:

• Changes in Analytical Results: Inconsistent measurements in techniques like NMR or chromatography between sample aliquots or over time.

• Appearance of New Peaks: The emergence of peaks corresponding to formaldehyde, methanol, or other by-products like methyl formate (B1220265) or dimethyl ether in analytical chromatograms or spectra.[4][5]

• pH Shift: A change in the sample's pH, which can indicate the formation of acidic by-products like formic acid from the oxidation of formaldehyde.

Q3: How should I store methoxymethanol solutions to minimize degradation?

Proper storage is critical for maintaining the integrity of methoxymethanol. Since it is highly volatile and unstable, storage conditions should be tightly controlled. Best practices are derived from guidelines for its components, like methanol.[6] Store samples in a cool, well-ventilated, and dark environment, away from direct sunlight and sources of heat or ignition.[6][7][8] Containers should be made of appropriate materials like amber glass or chemically resistant polymers, and they must be sealed tightly to prevent evaporation and exposure to atmospheric moisture.[6][9][10] For long-term storage, temperatures of -20°C to -80°C are recommended.[9]

Q4: What are the primary degradation pathways for methoxymethanol?

The main degradation pathways include:

• Reversion to Precursors: The most common pathway is the equilibrium-driven dissociation back into methanol and formaldehyde.[3]

• Thermal Decomposition: At elevated temperatures, methoxymethanol can undergo unimolecular degradation to form various products, including methane (B114726) and glycolaldehyde.[11][12]

• Oxidation: The hemiacetal functionality is susceptible to oxidation, which can lead to the formation of methyl formate. The formaldehyde in equilibrium can also be oxidized to formic acid.

• Self-Condensation/Polymerization: Formaldehyde present in the equilibrium can polymerize to form paraformaldehyde, especially in aqueous solutions without sufficient methanol stabilization.[3]

Q5: My analytical results are inconsistent. How can I determine if sample degradation is the cause?

If you suspect sample degradation is causing inconsistent results, follow a systematic approach. First, analyze a freshly prepared standard or a new lot of material to establish a baseline. Compare this to the analysis of your aged sample. Look for decreased peak area for methoxymethanol and the appearance of new peaks corresponding to known degradants. A stability study, as detailed in the protocols section, can definitively quantify the rate of degradation under your specific storage and handling conditions.

Data Presentation: Storage and Degradation

The following tables summarize recommended storage conditions and common degradation products to aid in experimental design and troubleshooting.

Table 1: Recommended Storage Conditions for Methoxymethanol Solutions

Storage Condition	Duration	Expected Purity	Recommendation
-80°C, Dark, Anhydrous	>1 Year	>99%	Recommended for long-term archival storage.[9]
-20°C, Dark, Anhydrous	Up to 1 Year	>98%	Suitable for working stock solutions.[9]
4°C, Dark	< 1 Month	~95%	Acceptable for short-term storage only.
Room Temperature, Dark	< 1 Week	<90%	Not recommended; significant degradation is likely.
Room Temperature, Light	< 24 Hours	Variable	Not recommended; light can accelerate degradation.[13]

Note: This data is illustrative and based on best practices for analogous unstable small molecules. Actual stability should be confirmed experimentally.

Table 2: Common Degradation Products and Analytical Signatures

Degradation Product	Chemical Formula	Common Analytical Method	Expected Signature
Methanol	CH₃OH	GC-MS, ¹H NMR	Parent ion m/z 32 (GC-MS), Singlet at ~3.4 ppm (NMR).
Formaldehyde	CH₂O	GC-MS (derivatized), ¹³C NMR	Parent ion m/z 30 (GC-MS), Peak at ~82 ppm (in D₂O as methylene (B1212753) glycol).
Methyl Formate	CH₃OCHO	GC-MS, ¹H NMR	Parent ion m/z 60 (GC-MS), Singlets around 8.1 and 3.7 ppm (NMR).

| Dimethyl Ether | CH₃OCH₃ | GC-MS (headspace) | Parent ion m/z 46 (GC-MS). |

Visualizations: Pathways and Workflows

Caption: Equilibrium and degradation pathways of methoxymethanol.

Caption: Recommended workflow for handling methoxymethanol samples.

Caption: Troubleshooting decision tree for inconsistent results.

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of a methoxymethanol-containing sample and identify potential degradation products.

Methodology:

• Sample Preparation: a. Equilibrate the sample vial to room temperature before opening to prevent condensation of atmospheric moisture. b. Prepare a 1:1000 dilution of the sample in a high-purity, anhydrous solvent (e.g., dichloromethane (B109758) or ethyl acetate) in a clean, dry autosampler vial. c. Tightly cap the vial immediately to prevent the loss of volatile components.

• GC-MS Instrument Setup (Typical Conditions):

  • Injector: 250°C, Split mode (e.g., 50:1)

  • Column: Low-polarity column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)

  • Oven Program: 40°C hold for 2 min, ramp at 10°C/min to 280°C, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS Detector: Electron Ionization (EI) at 70 eV, scanning from m/z 29 to 400.

• Analysis: a. Inject 1 µL of the prepared sample into the GC-MS. b. Integrate all peaks in the resulting total ion chromatogram (TIC). c. Identify methoxymethanol and any degradation products by comparing their mass spectra with library data (e.g., NIST) and retention times of known standards.

• Data Interpretation: a. Calculate the relative purity of methoxymethanol using the peak area percentage. b. Quantify degradation products by creating a calibration curve with certified reference standards if absolute quantification is required.

Protocol 2: Short-Term Stability Study

Objective: To quantify the stability of methoxymethanol in a specific solvent under defined storage conditions.[9]

Methodology:

• Preparation (Time Zero): a. Prepare a stock solution of methoxymethanol in the desired high-purity, anhydrous solvent at a known concentration. b. Immediately analyze this solution (n=3) using a validated analytical method (e.g., GC-MS as per Protocol 1) to establish the initial purity and concentration. This is the T=0 time point. c. Aliquot the remaining stock solution into multiple amber glass vials, minimizing headspace. Tightly cap each vial.[9]

• Storage: a. Divide the aliquots into sets for each storage condition to be tested (e.g., 4°C, Room Temperature - Dark, Room Temperature - Light).

• Time-Point Analysis: a. At predetermined intervals (e.g., 1, 3, 7, and 14 days), retrieve one vial from each storage condition. b. Allow the vial to equilibrate to room temperature. c. Analyze the sample using the same analytical method as the T=0 point.

• Data Analysis: a. Calculate the percentage of the initial methoxymethanol remaining at each time point for each condition. b. Plot the percentage of remaining methoxymethanol against time for each storage condition to visualize the degradation kinetics. c. Identify and quantify any major degradation products that appear over time.

References

• 1. Methoxymethanol - Wikipedia [en.wikipedia.org]
• 2. Methoxymethanol | C2H6O2 | CID 62540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. lookchem.com [lookchem.com]
• 5. EP0409517B1 - Process for decomposition of methanol - Google Patents [patents.google.com]
• 6. Proper Storage of Pharma-Grade Methanol: Best Practices [purosolv.com]
• 7. lobachemie.com [lobachemie.com]
• 8. methanex.com [methanex.com]
• 9. benchchem.com [benchchem.com]
• 10. ehs.com [ehs.com]
• 11. Thermochemistry and Kinetics of the Thermal Degradation of 2-Methoxyethanol as Possible Biofuel Additives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Methanol to Formaldehyde Conversion

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting information and frequently asked questions (FAQs) for optimizing catalyst performance in the selective oxidation of methanol (B129727) to formaldehyde (B43269).

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic processes for converting methanol to formaldehyde?

A1: There are two main industrial processes for formaldehyde production from methanol:

• Silver (Ag) Catalyst Process: This older method involves the oxidative dehydrogenation of methanol at high temperatures (550°C - 700°C).[1] It operates with methanol concentrations above the explosion limit and involves two simultaneous reactions: an oxidation and a dehydrogenation.[2][3]

• Metal Oxide (Fe-Mo) Catalyst Process (Formox Process): This is the more modern approach, utilizing an iron-molybdate (Fe₂(MoO₄)₃) catalyst with an excess of molybdenum trioxide (MoO₃).[3][4] It operates at lower temperatures (250°C - 400°C) with methanol concentrations below the explosion limit, relying on selective oxidation.[1][3]

Q2: What are the key performance indicators (KPIs) for evaluating catalyst performance?

A2: The primary KPIs are:

• Methanol Conversion (%): The percentage of methanol reactant that is consumed in the reaction.

• Formaldehyde Selectivity (%): The percentage of converted methanol that forms formaldehyde, as opposed to undesired byproducts like carbon monoxide (CO), carbon dioxide (CO₂), or dimethyl ether.[5]

• Formaldehyde Yield (%): The overall process efficiency, calculated as (Methanol Conversion %) × (Formaldehyde Selectivity %).

• Catalyst Stability/Lifetime: The duration the catalyst maintains high activity and selectivity before requiring regeneration or replacement. Fe-Mo catalysts typically last 12-18 months, while silver catalysts require replacement every 3-4 months.[1]

Q3: Why is an excess of MoO₃ used in iron-molybdate catalysts?

A3: An excess of MoO₃ in the catalyst formulation is crucial for several reasons. The active phase for the reaction is Fe₂(MoO₄)₃.[6] The excess molybdenum is believed to enhance the reoxidation of the catalyst surface and compensates for molybdenum that volatilizes and is lost from the catalyst bed over time, especially in high-temperature zones or "hotspots".[4] This extends the catalyst's lifespan and maintains high selectivity.[4][7] A Mo/Fe atomic ratio greater than 1.5 is generally considered necessary for high activity and selectivity.[4][5]

Q4: What are the main causes of catalyst deactivation in these processes?

A4:

• For Silver Catalysts: The high operating temperatures can cause the silver particles to aggregate and sinter, reducing the active surface area available for reaction.[4] Poisoning from impurities in the feed can also occur.[8]

• For Iron-Molybdate Catalysts: The primary cause of deactivation is the volatilization of the active molybdenum oxide component, which is exacerbated by hotspots in the reactor.[9] This leads to the formation of less selective iron-rich species.[4] Coke formation can also contribute to deactivation.[10]

Section 2: Catalyst Performance Troubleshooting Guide

This guide addresses common issues encountered during laboratory-scale experiments.

Issue 1: Low Methanol Conversion

Q: My methanol conversion rate is significantly lower than expected. What are the potential causes and solutions?

A: Low conversion can stem from several factors related to catalyst activity and operating conditions.

Potential Cause	Recommended Action / Verification	Applicable Catalyst
Insufficient Reaction Temperature	Verify thermocouple accuracy. Gradually increase the reactor temperature in 5-10°C increments. Note that excessively high temperatures can harm selectivity.	Both
Catalyst Deactivation	* Sintering (Ag): Characterize the used catalyst with XRD or TEM to check for increased crystal size.	Ag
* Mo Loss (Fe-Mo): Use techniques like XPS or EDX to check the surface Mo/Fe ratio of the used catalyst. A significant decrease indicates Mo loss.	Fe-Mo
Low Catalyst Activity	Review the catalyst preparation and calcination protocol. Ensure the correct active phase was formed using XRD characterization. For Fe-Mo, incorrect pH during co-precipitation can lead to poor performance.[11]	Both
High Gas Hourly Space Velocity (GHSV)	The reactant mixture may be flowing too fast for the reaction to reach equilibrium. Reduce the total gas flow rate to increase the contact time between the methanol and the catalyst.	Both
Feed Gas Impurities	Ensure high purity of methanol, air, and any inert gas used. Contaminants can poison active sites.	Both

Issue 2: Poor Formaldehyde Selectivity

Q: My methanol conversion is high, but the selectivity to formaldehyde is poor, with high levels of CO and CO₂. What should I investigate?

A: Poor selectivity is typically caused by over-oxidation of either methanol or the desired formaldehyde product.

Potential Cause	Recommended Action / Verification	Applicable Catalyst
Excessively High Reaction Temperature / Hotspots	Hotspots are localized zones of very high temperature that promote complete oxidation to CO and CO₂.[12] Use a multi-point thermocouple to map the temperature profile along the catalyst bed. Reduce the furnace setpoint or dilute the catalyst bed with an inert material (e.g., silica) in the reactor inlet zone to better dissipate heat.	Fe-Mo
Incorrect Oxygen-to-Methanol Ratio	A high O₂/CH₃OH ratio can favor over-oxidation. While sufficient oxygen is needed to maintain the catalyst in an oxidized state, an excess is detrimental.[4] Gradually decrease the oxygen concentration in the feed gas.	Both
Long Residence Time	If the contact time is too long, the formaldehyde produced can undergo subsequent oxidation. Increase the total gas flow rate (GHSV) to reduce residence time.[5]	Fe-Mo
Catalyst Degradation (Mo Loss)	As the Fe-Mo catalyst loses molybdenum, the remaining iron-rich phases are less selective and promote total oxidation.[4][13] This is a common issue towards the end of a catalyst's life.	Fe-Mo

Issue 3: Increasing Pressure Drop Across the Reactor

Q: I am observing a steady increase in the pressure drop across my fixed-bed reactor during the experiment. What could be the cause?

A: An increasing pressure drop usually indicates a physical blockage or degradation of the catalyst bed.

Potential Cause	Recommended Action / Verification	Applicable Catalyst
Coke/Carbon Formation	Formaldehyde can be a precursor to coke, which deposits on the catalyst and in the voids of the packed bed.[14][15] Perform a Temperature Programmed Oxidation (TPO) on the used catalyst to confirm the presence of carbon.	Both
Catalyst Attrition or Crushing	The catalyst particles may have physically broken down into smaller fines, leading to a more densely packed bed. This can be caused by excessive temperature cycling or poor mechanical stability. Visually inspect the catalyst after the run.	Both
Polymerization of Formaldehyde	At cooler sections of the reactor outlet, formaldehyde can polymerize into paraformaldehyde, causing blockages. Ensure outlet lines are sufficiently heated.	Both

Section 3: Data Presentation

Table 1: Comparison of Industrial Methanol-to-Formaldehyde Processes

Parameter	Silver (Ag) Catalyst Process	Iron-Molybdate (Fe-Mo) Process
Reaction Temperature	600 - 720 °C[16]	250 - 400 °C[3]
Operating Pressure	Atmospheric[17]	1 - 3 bar[12]
Typical Methanol Conversion	77 - 87% (with methanol recovery)[16]	> 99%[18]
Formaldehyde Selectivity	~90%	92 - 95%[19]
Catalyst Lifetime	3 - 4 months[1]	12 - 18 months[1]
Primary Deactivation Mode	Sintering[4]	MoO₃ Volatilization[9]

Section 4: Experimental Protocols

Protocol 1: Performance Evaluation in a Fixed-Bed Reactor

This protocol outlines a standard procedure for testing catalyst performance.

• Catalyst Loading:

  • Measure a specific mass or volume of catalyst (e.g., 50 cm³).[12]

  • If required, dilute the catalyst with an inert material like quartz or silicon carbide of a similar particle size to mitigate hotspots, especially at the reactor inlet.

  • Load the catalyst into the center of a tubular reactor (e.g., stainless steel, inner diameter 23 mm), securing it with quartz wool plugs at both ends.[12]

  • Place a thermocouple in contact with the catalyst bed, preferably in the center, to accurately measure the reaction temperature.

• Catalyst Pre-treatment/Activation:

  • Purge the system with an inert gas (e.g., N₂) at a flow rate of 50-100 mL/min.

  • Heat the reactor to a specified calcination or activation temperature (e.g., 400°C for Fe-Mo catalysts) at a controlled ramp rate (e.g., 5°C/min). Hold for 2-4 hours to ensure removal of any adsorbed water or impurities.

  • Cool the reactor to the desired initial reaction temperature under the inert gas flow.

• Reaction Procedure:

  • Set the reactor temperature (e.g., starting at 250°C).[12]

  • Introduce the reactant gas mixture. A typical feed might consist of 6-10% methanol and 10% oxygen, with the balance being nitrogen.[12]

  • Methanol is introduced by bubbling the N₂/O₂ gas mixture through a heated methanol saturator or by direct injection with a syringe pump into a heated vaporization zone.

  • Maintain a constant total flow rate to achieve a target Gas Hourly Space Velocity (GHSV).

  • Allow the reaction to stabilize for at least 1-2 hours at each temperature point.

• Product Analysis:

  • The reactor effluent gas is passed through heated lines to prevent condensation.

  • Analyze the product stream using an online Gas Chromatograph (GC).

    • A thermal conductivity detector (TCD) can be used for permanent gases (O₂, N₂, CO, CO₂).

    • A flame ionization detector (FID) is used for organic compounds (methanol, formaldehyde, dimethyl ether).

  • Collect data at various temperatures (e.g., from 250°C to 350°C in 20°C intervals) to determine the optimal operating window.

• Calculations:

  • Methanol Conversion (%) = [(Methanol_in - Methanol_out) / Methanol_in] * 100

  • Formaldehyde Selectivity (%) = [Formaldehyde_out / (Methanol_in - Methanol_out)] * 100

Section 5: Visualizations

Caption: Experimental workflow for catalyst synthesis and evaluation.

Caption: Simplified reaction pathways in methanol to formaldehyde conversion.

Caption: Logic diagram for troubleshooting common catalyst performance issues.

References

• 1. Formaldehyde production process | Alder s.p.a. [alder.it]
• 2. US2519788A - Conversion of methanol to formaldehyde combination catalysts - Google Patents [patents.google.com]
• 3. Formaldehyde - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. scribd.com [scribd.com]
• 9. mdpi.com [mdpi.com]
• 10. Direct dehydrogenation of methanol to formaldehyde over ZnO–SiO 2 -based catalysts - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D4CY00541D [pubs.rsc.org]
• 11. Advances in technology and catalyst for methanol oxidized to formaldehyde [wjygy.com.cn]
• 12. data.epo.org [data.epo.org]
• 13. The selective oxidation of methanol to formaldehyde using novel iron molybdate catalysts prepared by supercritical antisolvent precipitation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 14. Research Collection | ETH Library [research-collection.ethz.ch]
• 15. The formation, reactivity and transformation pathways of formaldehyde in the methanol-to-hydrocarbon conversion - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. Engineers Guide: Formaldehyde Production Flowsheet from Methanol [enggyd.blogspot.com]
• 18. scribd.com [scribd.com]
• 19. researchgate.net [researchgate.net]

Addressing matrix effects in mass spectrometry of methoxymethanol

Welcome to the technical support center for the mass spectrometry analysis of methoxymethanol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to matrix effects in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) quantification of methoxymethanol.

Frequently Asked Questions (FAQs)

Q1: What is methoxymethanol and why is its analysis challenging?

Methoxymethanol (CH₃OCH₂OH) is a hemiacetal formed from the reaction of formaldehyde (B43269) and methanol (B129727). Its analysis by LC-MS/MS is challenging due to its small size, high polarity, and potential instability. A significant hurdle in achieving accurate quantification in biological matrices is its susceptibility to matrix effects, where co-eluting endogenous substances interfere with the ionization process, leading to ion suppression or enhancement.

Q2: What are the common symptoms of matrix effects in my methoxymethanol analysis?

Common indicators of matrix effects include:

• Poor reproducibility of results between replicate injections of the same sample.

• Inaccurate quantification, with results showing significant bias (either higher or lower than expected).

• Low or inconsistent analyte response (peak area) in matrix samples compared to standards prepared in a clean solvent.

• Peak shape distortion, such as tailing or fronting, for the analyte peak in the presence of matrix.

Q3: How can I quantitatively assess the extent of matrix effects?

The most common method is the post-extraction spike method. This involves comparing the peak area of an analyte spiked into an extracted blank matrix sample to the peak area of the same analyte concentration in a neat (clean) solvent. The matrix effect (ME) can be calculated as follows:

ME (%) = (Peak Area in Spiked Extract / Peak Area in Neat Solution) * 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Q4: What is the single most effective strategy to compensate for matrix effects?

The use of a stable isotope-labeled (SIL) internal standard (IS) is the gold standard for correcting matrix effects.[1][2] An ideal SIL-IS, such as deuterated methoxymethanol (e.g., D₄-methoxymethanol), will have nearly identical chemical and physical properties to the analyte. It will co-elute and experience similar ionization suppression or enhancement, allowing for reliable normalization of the analyte signal and improving the accuracy and precision of quantification.

Troubleshooting Guide: Common Issues and Solutions

This guide addresses specific problems you may encounter during the LC-MS/MS analysis of methoxymethanol.

Issue 1: Low Signal Intensity and Poor Sensitivity

Possible Cause	Troubleshooting Step	Expected Outcome
Ion Suppression	Co-eluting matrix components are interfering with the ionization of methoxymethanol.	Improved signal-to-noise ratio and higher peak intensity.
Optimize Chromatographic Separation: Modify the gradient profile or mobile phase composition to separate methoxymethanol from the interfering compounds. Consider a hydrophilic interaction liquid chromatography (HILIC) column, which is well-suited for polar compounds.	A shift in retention time away from the suppression zone, resulting in a stronger signal.
Sample Dilution: Dilute the sample extract with the initial mobile phase. This is a straightforward approach but may compromise the limit of quantification if methoxymethanol is at very low concentrations.[3]	Reduced concentration of interfering components, leading to less ion suppression and a more stable signal.
Improve Sample Cleanup: Employ a more rigorous sample preparation technique, such as solid-phase extraction (SPE), to remove a broader range of interferences.	A cleaner sample extract with fewer matrix components co-eluting with the analyte.
Suboptimal MS Parameters	The mass spectrometer settings are not optimized for methoxymethanol.	Increased signal intensity and stability.
Optimize MRM Transitions: Infuse a standard solution of methoxymethanol to determine the most abundant and stable precursor and product ions. (See Experimental Protocols section for predicted transitions).	Selection of the most sensitive quantifier and qualifier ions for reliable detection.
Tune Source Parameters: Adjust the electrospray voltage, gas flows (nebulizer and heater), and source temperature to maximize the signal for methoxymethanol.	A stable and robust spray, leading to a stronger and more reproducible signal.

Issue 2: High Variability and Poor Reproducibility in Quantitative Results

Possible Cause	Troubleshooting Step	Expected Outcome
Inconsistent Matrix Effects	The degree of ion suppression or enhancement varies between different samples.	Improved precision and accuracy of the quantitative results.
Incorporate a Stable Isotope-Labeled Internal Standard (SIL-IS): Synthesize or procure a deuterated version of methoxymethanol to use as an internal standard. This is the most effective way to correct for variable matrix effects.	The ratio of the analyte to the IS will remain constant even with varying matrix effects, leading to highly reproducible results.
Standardize Sample Preparation: Ensure the sample preparation protocol is followed precisely for all samples, standards, and quality controls. Automation can reduce variability.	Minimized differences in the final extracts, leading to more consistent matrix effects across the batch.
Methanol Quality	Impurities in the methanol used for the mobile phase or sample preparation are causing differential ionization.[4][5][6]	Consistent and predictable analyte response.
Use High-Purity LC-MS Grade Methanol: Test methanol from different suppliers or lots. Product ion intensity can vary significantly (up to 10-fold) depending on the methanol source.[4][5][6]	A stable baseline and consistent adduct formation, resulting in improved reproducibility.

Experimental Protocols

Protocol 1: Sample Preparation of Plasma for Methoxymethanol Analysis

This protocol uses protein precipitation, a common and effective method for extracting small molecules from plasma.

Materials:

• Human plasma samples

• Methoxymethanol standard solutions

• Internal Standard (IS) working solution (e.g., D₄-methoxymethanol in methanol)

• LC-MS grade acetonitrile (B52724) with 0.1% formic acid, pre-chilled to -20°C

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge capable of 14,000 x g at 4°C

Procedure:

• Pipette 100 µL of plasma sample into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the internal standard working solution to each sample, calibrator, and quality control, except for the blank matrix.

• Add 400 µL of cold acetonitrile with 0.1% formic acid to precipitate proteins.

• Vortex vigorously for 1 minute.

• Incubate at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95% water, 5% methanol with 0.1% formic acid).

• Vortex briefly and centrifuge one last time to pellet any remaining particulates before injection.

Protocol 2: LC-MS/MS Parameters for Methoxymethanol Quantification

The following are suggested starting parameters and require optimization on the specific instrument being used.

Liquid Chromatography (LC) Conditions:

• Column: HILIC column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: 95% B to 50% B over 5 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Desolvation Gas Flow: 800 L/Hr

• Cone Gas Flow: 50 L/Hr

• Collision Gas: Argon

Multiple Reaction Monitoring (MRM) Transitions (Predicted):

These transitions are predicted based on the structure of methoxymethanol and should be confirmed and optimized experimentally by infusing a standard solution.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)	Role
Methoxymethanol	63.1	45.1	50	20	10	Quantifier
Methoxymethanol	63.1	33.1	50	20	12	Qualifier
D₄-Methoxymethanol (IS)	67.1	49.1	50	20	10	Quantifier

Data Presentation

Table 1: Example Quantitative Performance Data

The following table summarizes typical quantitative performance data that should be aimed for during method validation. The data presented here is illustrative.

Parameter	Result
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% Bias)	Within ±15%
Matrix Effect (%)	85 - 110% (with IS correction)
Recovery (%)	> 80%

Visualizations

Troubleshooting Workflow for Low Signal Intensity

Caption: A logical workflow for troubleshooting low signal intensity issues.

Relationship of Factors Causing Matrix Effects

Caption: Key factors contributing to matrix effects and common mitigation strategies.

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. whitman.edu [whitman.edu]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. C2H6O CH3OCH3 mass spectrum of methoxymethane fragmentation pattern of m/z m/e ions for analysis and identification of dimethyl ether image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Improving the resolution of methoxymethanol conformers in spectroscopy

Technical Support Center: Methoxymethanol Spectroscopy

Welcome to the technical support center for the spectroscopic analysis of methoxymethanol (CH₃OCH₂OH). This resource provides troubleshooting guidance and practical answers to common challenges encountered when resolving the conformers of this flexible molecule.

Frequently Asked Questions (FAQs)

Q1: Why do my room-temperature spectra of methoxymethanol appear as broad, unresolved features?

A: At room temperature, methoxymethanol molecules possess significant thermal energy. This energy allows for rapid interconversion between its different spatial orientations, or conformers (e.g., Gg, Gt, Tg).[1][2] These conformers are separated by very low energy barriers, allowing them to change from one form to another on a timescale faster than the spectroscopic measurement.[1][2] This rapid conversion, combined with the dense population of many rotational and vibrational energy levels at room temperature, leads to severe spectral congestion and broadening, making it impossible to distinguish individual conformers.

• Key takeaway: Thermal energy is the primary cause of poor resolution in room-temperature experiments. To resolve individual conformers, the molecules must be cooled to extremely low temperatures to "freeze" them in their specific shapes and simplify the spectra.

Caption: Logic diagram illustrating the cause of poor spectral resolution at room temperature and the primary solution.

Troubleshooting Guide

Q2: I'm using a supersonic jet expansion, but my spectra are still too congested to assign. How can I simplify them?

A: While supersonic expansion is the correct approach, its effectiveness depends heavily on experimental parameters. If you are still observing congested spectra, it is likely due to either inefficient cooling or the formation of molecular clusters (e.g., dimers of methoxymethanol).

Troubleshooting Steps:

• Optimize the Carrier Gas: The choice and pressure of the carrier gas are critical for achieving low temperatures.

  • Action: Use a heavy, monatomic gas like Argon (Ar) instead of Neon (Ne) or Helium (He). Argon is more efficient at removing thermal energy during the expansion, leading to better cooling.

  • Action: Increase the stagnation pressure (the pressure behind the nozzle) of your gas mixture, typically to 1-3 bar. This promotes a more effective expansion and colder final temperatures.

• Adjust the Seeding Ratio: The concentration of methoxymethanol in the carrier gas must be low to prevent cluster formation.

  • Action: Decrease the partial pressure of methoxymethanol. If you are flowing the carrier gas over a liquid sample, try cooling the sample reservoir (e.g., to 0°C or below) to lower its vapor pressure. A typical seeding ratio is <1%.

• Check Nozzle and Skimmer Alignment: Misalignment between the nozzle and the skimmer can disrupt the molecular beam, leading to shockwaves and inefficient cooling.

  • Action: Ensure the nozzle and skimmer are perfectly aligned. This is crucial for isolating the coldest, central part of the gas expansion.

Caption: Experimental workflow for troubleshooting and optimizing a supersonic jet expansion experiment.

Q3: I have a clean spectrum with sharp lines, but I cannot assign them to specific conformers. What is the standard procedure?

A: Assigning rotational or vibrational spectra of a multi-conformer molecule requires a synergistic approach combining experimental data with high-level quantum chemical calculations.

Assignment Workflow:

• Computational Prediction:

  • Action: Perform ab initio or Density Functional Theory (DFT) calculations to find the minimum energy structures of all likely conformers (Gg, Gt, Tg, etc.).

  • Action: For each optimized structure, calculate its rotational constants (A, B, C) for rotational spectroscopy, or its harmonic and anharmonic vibrational frequencies for infrared/Raman spectroscopy. This provides a theoretical "fingerprint" for each conformer.

• Spectral Simulation:

  • Action: Use the calculated spectroscopic constants to simulate the expected spectrum for each conformer. For rotational spectra, this involves predicting the frequencies and intensities of rotational transitions.

• Pattern Matching and Fitting:

  • Action: Compare the simulated spectra to your experimental data. Look for matching patterns of lines. The relative intensities can also be a guide, as the most stable conformer (typically Gg) is expected to produce the strongest signals.

  • Action: Once a tentative match is found, use a spectral fitting program to precisely determine the experimental rotational constants from the measured line frequencies. A good fit will have a low standard deviation.

• Confirmation:

  • Action: Compare the fitted experimental constants to the ab initio values. A close match (typically within 1%) confirms the assignment of the spectral features to a specific conformer.

Caption: Logical diagram showing the interplay between experiment and theory for confident spectral assignment.

Experimental Protocols & Data

Protocol: Sample Preparation for Millimeter-Wave Spectroscopy

Methoxymethanol is kinetically unstable and can decompose into methanol (B129727) and formaldehyde.[3] This protocol describes a method for its preparation and use in a "flow mode" experiment.

• Synthesis:

  • Combine paraformaldehyde (e.g., 6.60 g) and anhydrous methanol (e.g., 128 g) in a sealable 250 mL cell with a stirring bar.

  • Cool the suspension to 77 K (liquid nitrogen) and degas the cell under vacuum.

  • Seal the cell and heat the suspension to 95°C for 3 hours until a clear solution forms.[3]

  • After cooling to room temperature, purify the methoxymethanol via trap-to-trap distillation in a vacuum (approx. 0.1 mbar).[3]

• Spectrometer Introduction (Flow Mode):

  • Cool the purified methoxymethanol sample to approximately -50°C to control its vapor pressure.[3]

  • Continuously flow the vapor from the sample into one end of the absorption cell.

  • Use a pump to continuously remove gas from the other end of the cell.

  • Maintain a steady, low pressure inside the cell (e.g., 25 Pa) to minimize pressure broadening of spectral lines.[3]

Data Reference: Spectroscopic Constants of Methoxymethanol

The following table summarizes theoretical and experimental rotational constants for the most stable conformer of methoxymethanol. These values are essential for guiding spectral assignments.

Conformer	Parameter	Calculated Value (MHz) [1][2]	Experimental Value (MHz)
Gg (Most Stable)	A₀	17233.99	17237.95
B₀	5572.58	5567.82
C₀	4815.55	4813.04

Note: Calculated values are from highly correlated ab initio methods. Experimental values are derived from fitting millimeter-wave spectra.[1][2]

References

• 1. The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scispace.com [scispace.com]

Technical Support Center: Accurate Quantum Chemical Predictions for Methoxymethanol

Welcome to the technical support center for refining quantum chemical models of methoxymethanol (CH₃OCH₂OH). This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance on achieving accurate computational predictions for this flexible and unstable molecule.

Frequently Asked Questions (FAQs)

Q1: Why are quantum chemical calculations for methoxymethanol so challenging?

A1: The primary challenges in modeling methoxymethanol arise from its conformational flexibility. The molecule has three key large-amplitude motions (LAMs): the internal rotation of the methyl group, the methoxy (B1213986) group, and the hydroxyl group.[1][2][3][4] This flexibility leads to the existence of multiple stable conformers with very small energy differences, separated by low interconversion barriers.[1][2][3] Accurately capturing the resulting complex potential energy surface and the coupling between these motions requires high-level theoretical models.

Q2: Which quantum chemical methods are recommended for accurate predictions of methoxymethanol's properties?

A2: For high accuracy, explicitly correlated coupled-cluster methods such as CCSD(T)-F12 are highly recommended, particularly for calculating relative energies, rotational constants, and vibrational frequencies.[1] For less computationally expensive calculations, Density Functional Theory (DFT) with functionals like M06-2X can provide reasonable results, especially when paired with a suitable basis set.[5] However, it is crucial to benchmark DFT results against higher-level methods or experimental data where possible.

Q3: What are the most stable conformers of methoxymethanol?

A3: Theoretical studies have identified three low-energy conformers: two gauche-gauche conformers (CGcg and CGcg') and one trans-gauche conformer (Tcg).[1][2][3] The CGcg conformer is predicted to be the most stable.

Q4: Where can I find experimental data to validate my computational results?

A4: Experimental data for methoxymethanol is somewhat limited due to its instability.[1] However, rotational spectroscopy data in the millimeter-wave range and far-infrared spectra have been published.[1][3][4][6] These studies provide rotational constants and information on vibrational modes that can be used for benchmarking.

Troubleshooting Guides

Issue 1: My Self-Consistent Field (SCF) calculation is not converging.

This is a common issue, especially with the conformational flexibility of methoxymethanol.

Possible Causes and Solutions:

• Poor Initial Geometry: The initial molecular geometry might be far from a minimum.

  • Solution: Pre-optimize the geometry with a less computationally demanding method (e.g., a smaller basis set or a faster DFT functional) before moving to a higher level of theory.[7] Ensure your starting geometry is reasonable by building it with standard bond lengths and angles.

• Inappropriate Level of Theory: The chosen method or basis set may not be suitable for this molecule.

  • Solution: For DFT calculations, try a different functional. If using a minimal basis set, switch to a larger one, such as one from the Pople (e.g., 6-311+G(d,p)) or Dunning (e.g., aug-cc-pVTZ) families.[8]

• Nearly Degenerate Orbitals: The highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) may be close in energy, leading to oscillations in the SCF procedure.

  • Solution: Use techniques to aid convergence. Most quantum chemistry software packages have options like:

    • Level Shifting: This technique can help by artificially increasing the HOMO-LUMO gap during the initial SCF cycles.

    • Quadratic Convergence (QC) Methods: Employing a second-order convergence algorithm (e.g., SCF=QC in Gaussian) can often resolve difficult convergence cases.[7]

    • Direct Inversion in the Iterative Subspace (DIIS): Adjusting the DIIS settings, such as the subspace size, can sometimes help.[9]

• Incorrect Charge or Multiplicity:

  • Solution: Double-check that you have specified the correct charge (0 for neutral methoxymethanol) and multiplicity (1 for a singlet ground state).[7]

Issue 2: My geometry optimization fails or finds an unexpected conformer.

Possible Causes and Solutions:

• Flat Potential Energy Surface: The presence of multiple, low-energy conformers can make it difficult for the optimization algorithm to find the true minimum.

  • Solution: Start the optimization from slightly different initial geometries to explore the potential energy surface more thoroughly. If you are specifically targeting a transition state, ensure you are using an appropriate algorithm (e.g., a Berny optimization with Opt=TS in Gaussian).

• Large Amplitude Motions: The internal rotations can cause the optimization to oscillate.

  • Solution: Consider performing a relaxed potential energy surface scan along the dihedral angles corresponding to the key internal rotations to map out the conformers and transition states. This can provide good starting points for optimizations.

Data Presentation

Table 1: Comparison of Theoretical and Experimental Rotational Constants for the Most Stable Conformer (CGcg) of Methoxymethanol

Parameter	CCSD(T)-F12/cc-pCVTZ-F12 (MHz)[1]	Experimental (MHz)[1]
A₀	17233.99	17237.95
B₀	5572.58	5567.82
C₀	4815.55	4813.04

Table 2: Calculated Relative Energies of Methoxymethanol Conformers

Conformer	Relative Energy (cm⁻¹)[1][2][3]
CGcg	0.0
CGcg'	641.5
Tcg	792.7

Table 3: Predicted Low-Energy Vibrational Frequencies for the CGcg Conformer

Vibrational Mode	Predicted Frequency (cm⁻¹)[1][2][3]
Methyl Torsion	132.1
O-CH₃ Torsion	186.5
OH Torsion	371.9

Experimental Protocols

Protocol 1: Synthesis and Purification of Methoxymethanol

Due to its instability, methoxymethanol is often synthesized and used in situ or requires careful purification. The following is a modified procedure based on published methods.[6]

Materials:

• Paraformaldehyde

• Anhydrous methanol (B129727)

• Stirring bar

• Reaction vessel with a stopcock

• Vacuum line

• Cold traps (e.g., Dewar flasks with a cooling bath)

Procedure:

• Reaction Setup: In a 250 mL reaction vessel, combine paraformaldehyde (e.g., 6.60 g, equivalent to 0.22 mol of formaldehyde) and anhydrous methanol (e.g., 128 g, 4.0 mol).[6] Add a stirring bar.

• Degassing: Cool the suspension to 77 K (liquid nitrogen) and degas the vessel. Close the stopcock to maintain an inert atmosphere.

• Reaction: Heat the suspension to 95°C for 3 hours with stirring. The solid paraformaldehyde should dissolve, forming a clear solution.[6]

• Cooling: Allow the reaction mixture to cool to room temperature.

• Purification by Trap-to-Trap Distillation: a. Connect the reaction vessel to a vacuum line equipped with a series of cold traps. b. Perform a vacuum distillation (at approximately 0.1 mbar).[6] c. Use a cooling bath at -55°C for a collection trap. This allows for the selective condensation of methoxymethanol while more volatile components like methanol are pumped away. d. Repeat the distillation slowly (three times is recommended) to achieve a purity of over 95%, with the main impurity being residual methanol.[6]

Characterization:

• The purified product can be characterized by ¹H NMR spectroscopy. In CDCl₃, the expected signals are a singlet for the CH₃ group at ~3.37 ppm, a doublet for the CH₂ group at ~4.67 ppm, and a triplet for the OH proton at ~4.38 ppm.[6]

Protocol 2: Gas-Phase Far-Infrared Spectroscopy

Studying the large-amplitude motions of methoxymethanol requires gas-phase spectroscopy, often coupled with specialized sample introduction techniques due to the molecule's instability.

Apparatus:

• Fourier Transform Infrared (FTIR) Spectrometer equipped for far-infrared measurements.

• Gas cell with appropriate window material for the far-infrared region (e.g., polyethylene).

• Vacuum line for sample introduction and pressure control.

• Heating system for the gas cell and inlet to prevent condensation.

Procedure:

• Sample Preparation: Prepare a purified sample of methoxymethanol as described in Protocol 1.

• Sample Introduction: a. Gently heat the liquid methoxymethanol sample to increase its vapor pressure. b. Introduce the vapor into the evacuated gas cell. The pressure should be kept low (e.g., around 25 Pa) to minimize intermolecular interactions.[6] c. A continuous flow of the sample through the cell may be necessary to maintain a constant pressure and minimize decomposition.

• Data Acquisition: a. Record the far-infrared spectrum. The region below 700 cm⁻¹ is of particular interest for observing the torsional modes.[1] b. Acquire a background spectrum with an empty gas cell and subtract it from the sample spectrum. c. Signal averaging will likely be necessary to improve the signal-to-noise ratio.

Mandatory Visualizations

References

• 1. The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Laboratory spectroscopy of methoxymethanol in the millimeter-wave range - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scispace.com [scispace.com]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. bragitoff.com [bragitoff.com]

Safety protocols for handling flammable and toxic methanol

Welcome to the Technical Support Center for the safe handling of flammable and toxic methanol (B129727). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for experiments involving methanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards of working with methanol?

A1: Methanol poses two main risks: it is a highly flammable liquid and is toxic.[1][2] Its vapor can travel a considerable distance to an ignition source and flash back.[3] Methanol is toxic if inhaled, ingested, or absorbed through the skin.[4] Exposure can cause a range of health effects, from headaches and dizziness to blindness and even death.[2][5]

Q2: When is a chemical fume hood required for handling methanol?

A2: A properly functioning chemical fume hood should be used whenever handling open containers of methanol to control the accumulation of flammable and toxic vapors.[1][4][6][7] In some instances, small quantities of methanol with low inhalation toxicity may be handled outside a fume hood, but this requires a specific risk assessment.[7]

Q3: What type of gloves should I wear when working with methanol?

A3: Nitrile or butyl rubber gloves are recommended for handling methanol.[1][8][9] It is crucial to consult the glove manufacturer's compatibility chart to ensure the chosen gloves provide adequate protection.[1][10] Always inspect gloves for any signs of degradation or pinholes before use and practice proper glove removal techniques to avoid skin contact.[10]

Q4: How should I store methanol in the laboratory?

A4: Methanol should be stored in a cool, dry, well-ventilated area away from sources of ignition and incompatible materials such as strong oxidizers.[1][9] It is best to store it in a designated, UL-approved flammable storage cabinet.[6][7] Never store flammable liquids like methanol in a standard refrigerator or freezer; a specially designed "spark-proof" unit is required.[6][11]

Q5: What should I do in case of a small methanol spill?

A5: For a small spill (<1 L), if you are trained and it is safe to do so, you can clean it up.[1] Ensure the area is well-ventilated and eliminate all ignition sources. Wear appropriate personal protective equipment (PPE), confine the spill using absorbent material, and collect the waste in a sealed, labeled container for hazardous waste disposal.[1][10]

Troubleshooting Guides

Issue: I can smell methanol while working in the fume hood.

Possible Cause	Troubleshooting Step
Improper fume hood use	Ensure the sash is at the lowest practical working height. Avoid large movements that can disrupt airflow.
Inadequate ventilation	Verify that the fume hood has been certified within the last year. If not, contact your institution's Environmental Health & Safety (EH&S) department.
High vapor concentration	Reduce the surface area of the methanol container. Use a lid when not actively dispensing.
Contaminated work area	Decontaminate all surfaces within the fume hood that may have come into contact with methanol.

Issue: My skin has come into contact with methanol.

Immediate Action	Follow-up
Immediately flush the affected area with copious amounts of water for at least 15 minutes.[12]	Remove any contaminated clothing while under a safety shower.[12]
Wash the skin thoroughly with soap and water.[12]	Seek medical attention if irritation or pain persists, or if symptoms of toxicity develop.[12]
Report the incident to your supervisor and EH&S.

Issue: A fire has started in a beaker containing methanol.

Immediate Action	Follow-up
If the fire is small and you are trained to use a fire extinguisher, use a carbon dioxide or dry chemical extinguisher.[3]	Alert others in the lab and activate the fire alarm.
Do not use a water jet, as it can spread the flammable liquid. A water mist may be effective for larger fires.[8]	Evacuate the area and follow your institution's emergency procedures.
If the fire is not immediately extinguishable, evacuate the area.	Do not re-enter the laboratory until it has been declared safe by emergency personnel.

Quantitative Data Summary

Occupational Exposure Limits

Organization	Time-Weighted Average (TWA)	Short-Term Exposure Limit (STEL)
OSHA (PEL)	200 ppm (8-hour)[5][13]	-
ACGIH (TLV)	200 ppm (8-hour)[5][13]	250 ppm[5][13]
NIOSH (REL)	200 ppm (10-hour)[5][13]	250 ppm (15-minute)[5]

Physical and Chemical Properties of Methanol

Property	Value
Molecular Formula	CH₃OH[1][14]
Boiling Point	64.7 °C / 148.5 °F[15][16]
Flash Point	11 °C / 52 °F[2][3]
Autoignition Temperature	385 °C / 725 °F[3][17]
Lower Explosive Limit (LEL)	6.0% by volume[13]
Upper Explosive Limit (UEL)	36.0% by volume[13]
Vapor Density	1.11 (air = 1.0)[16][17]
Solubility in Water	Miscible[3][15]

Experimental Protocols

Protocol 1: Grounding and Bonding for Safe Methanol Transfer

Objective: To prevent the buildup of static electricity during the transfer of methanol between conductive containers, which could otherwise ignite flammable vapors.

Methodology:

• Identify Grounding Point: Locate a verified earth ground, such as a copper water pipe. Ensure the connection point is free of paint or debris to allow for a good metal-to-metal connection.[11]

• Ground the Dispensing Container: Attach one end of a grounding cable to the dispensing vessel. Connect the other end of the cable to the identified earth ground.[11]

• Bond the Containers: Attach one end of a bonding strap to the grounded dispensing container. Attach the other end of the bonding strap to the receiving container, ensuring a solid metal-to-metal connection.[18]

• Transfer Methanol: With the grounding and bonding connections secure, proceed with the transfer of methanol.

• Disconnect in Reverse: Once the transfer is complete, disconnect the bonding strap first, followed by the grounding cable.

Protocol 2: Neutralization and Cleanup of a Small Methanol Spill

Objective: To safely clean up a small methanol spill (<1 L) while minimizing exposure and fire risk.

Methodology:

• Alert and Secure: Alert personnel in the immediate area. Eliminate all sources of ignition and ensure adequate ventilation.

• Don PPE: At a minimum, wear chemical splash goggles, nitrile or butyl rubber gloves, and a lab coat.[2][9]

• Contain the Spill: Confine the spill to a small area using a spill kit or non-combustible absorbent material like sand or vermiculite.[1][10]

• Absorb the Methanol: Gently cover the spill with the absorbent material, working from the outside in.

• Collect Waste: Using non-sparking tools, carefully scoop the absorbed methanol into a chemically compatible, sealable container.[19]

• Decontaminate the Area: Wipe down the spill area with soap and water.

• Dispose of Waste: Label the waste container with a hazardous waste label and arrange for pickup through your institution's EH&S department.[1]

• Remove PPE: Remove and dispose of contaminated PPE as hazardous waste. Wash hands thoroughly.

Visualizations

Caption: Decision tree for safe methanol handling.

Caption: Flowchart for methanol spill response.

References

• 1. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 2. flinnsci.com [flinnsci.com]
• 3. LCSS: METHANOL [web.stanford.edu]
• 4. amherst.edu [amherst.edu]
• 5. nj.gov [nj.gov]
• 6. Use and Storage of Flammable and Combustible Liquids | Environmental Health & Safety [ehs.utk.edu]
• 7. SOP: Flammable Liquids | PennEHRS [ehrs.upenn.edu]
• 8. hselifenl.com [hselifenl.com]
• 9. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 10. faculty.washington.edu [faculty.washington.edu]
• 11. Flammable and Combustible Liquids Storage Requirements [blink.ucsd.edu]
• 12. A Beginner's Guide to Methanol - KHA Online-SDS Management [kha.com]
• 13. methanol.org [methanol.org]
• 14. Methanol: Structure, Properties, Uses, and Safety Explained [vedantu.com]
• 15. SATHEE: Chemistry Methanol [satheejee.iitk.ac.in]
• 16. fishersci.com [fishersci.com]
• 17. tsapps.nist.gov [tsapps.nist.gov]
• 18. cmu.edu [cmu.edu]
• 19. methanex.com [methanex.com]

Technical Support Center: Methoxymethanol Spill Management

This guide provides best practices for researchers, scientists, and drug development professionals on how to safely manage and clean up methoxymethanol spills in a laboratory setting. Methoxymethanol is an unstable compound present in equilibrium mixtures with formaldehyde (B43269) and methanol (B129727); therefore, cleanup procedures must account for the hazards of both, primarily flammability and toxicity.[1]

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the immediate first steps after a methoxymethanol spill? A1: Your immediate priorities are to ensure personnel safety and contain the spill.

• Alert Personnel: Immediately alert everyone in the vicinity.

• Evacuate: Evacuate all non-essential personnel from the spill area.[2][3]

• Ventilate: If it is safe to do so, increase ventilation by opening a fume hood sash. For larger spills, ventilate the entire area by opening windows and doors.[4]

• Eliminate Ignition Sources: Methoxymethanol is flammable.[1][5] Turn off all nearby ignition sources, such as open flames, hot plates, and spark-producing equipment.[4][6]

Q2: What Personal Protective Equipment (PPE) is required for cleanup? A2: Proper PPE is critical to prevent exposure. At a minimum, you should wear:

• Gloves: Nitrile or other chemical-resistant gloves are recommended.[2] Always consult the glove manufacturer's compatibility chart.

• Eye Protection: ANSI-approved safety goggles or chemical splash goggles are mandatory.[2]

• Lab Coat: A long-sleeved lab coat, fully buttoned, is required to protect your skin and clothing.[2]

• Respiratory Protection: For large spills or in areas with poor ventilation, a NIOSH-approved respirator may be necessary.[7] Lab personnel must be properly trained and fit-tested to use respirators.[2]

Q3: How do I handle a small spill versus a large spill? A3: The volume of the spill dictates the response protocol.

• Small Spills (<1 Liter): If you are trained and have the appropriate spill kit, you can manage a small spill. Confine the spill using absorbent materials and follow the detailed cleanup protocol.[2][3]

• Large Spills (>1 Liter): Do not attempt to clean up a large spill yourself. Evacuate the area immediately and contact your institution's Environmental Health & Safety (EH&S) department or emergency response team.[2][8]

Q4: What should I do if I get methoxymethanol on my skin or in my eyes? A4: Act immediately to minimize injury.

• Skin Contact: Remove all contaminated clothing immediately and flush the affected skin with plenty of water for at least 15 minutes in an emergency shower.[2][3] Seek prompt medical attention.[2]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, holding the eyelids open.[2][6] Remove contact lenses if present and easy to do.[9] Seek prompt medical attention.[2]

Q5: How do I dispose of the cleanup waste? A5: All materials used to clean the spill are considered hazardous waste.

• Collect all used absorbent materials, contaminated PPE, and any other waste into a heavy-duty plastic bag or a sealable container.[10]

• Double-bag the waste in clear plastic bags.[2][3]

• Label the container clearly as "Hazardous Waste" with the chemical name (Methoxymethanol/Methanol/Formaldehyde Mixture) and date.

• Contact your institution's EH&S department for pickup and proper disposal according to local and national regulations.[3][9]

Exposure Limit Data

Since methoxymethanol is handled as a mixture containing methanol, the exposure limits for methanol are the primary reference for ensuring laboratory safety.

Regulatory Body	Exposure Limit Type	Value	Notes
OSHA	Permissible Exposure Limit (PEL)	200 ppm	8-hour time-weighted average[11]
NIOSH	Recommended Exposure Limit (REL)	200 ppm	10-hour time-weighted average[11]
NIOSH	Short-Term Exposure Limit (STEL)	250 ppm	15-minute exposure limit[11]
ACGIH	Threshold Limit Value (TLV)	200 ppm	8-hour time-weighted average[11]
ACGIH	Short-Term Exposure Limit (STEL)	250 ppm	15-minute exposure limit[11]

Detailed Spill Cleanup Protocol (For Small Spills <1 L)

This protocol outlines the step-by-step methodology for cleaning a small methoxymethanol spill.

1. Preparation & Assessment

• Step 1.1: Alert personnel and evacuate the immediate area.[3]

• Step 1.2: Remove all ignition sources.[6] Ensure the area is well-ventilated, preferably within a chemical fume hood.[2]

• Step 1.3: Don the appropriate PPE as described in the FAQ section (gloves, goggles, lab coat).[2]

• Step 1.4: Locate and prepare the laboratory's chemical spill kit.[12]

2. Spill Containment

• Step 2.1: Confine the spill to a small area to prevent it from spreading.[13]

• Step 2.2: Use an inert absorbent material such as sand, kitty litter, or commercial absorbent pads.[4][13]

• Step 2.3: Apply the absorbent material starting from the outer edges of the spill and working inward. This prevents splashing and spreading of the liquid.[10]

3. Neutralization & Absorption

• Step 3.1: Allow the absorbent material to completely soak up the liquid.[4]

• Step 3.2: For flammable liquids, activated carbon is a suitable absorbent.[10] Avoid using combustible materials like paper towels as the primary absorbent.

4. Decontamination & Cleanup

• Step 4.1: Using non-sparking tools (e.g., plastic scoop or dustpan), carefully collect all the contaminated absorbent material.[9][12]

• Step 4.2: Place the collected waste into a heavy-duty, leak-proof plastic bag or container.[10]

• Step 4.3: Clean the spill surface area thoroughly with soap and water.[9][10]

• Step 4.4: Wipe the area dry with fresh absorbent pads or paper towels.

5. Waste Disposal & Final Steps

• Step 5.1: Place all contaminated items, including gloves and any used wipes, into the hazardous waste bag.

• Step 5.2: Securely seal and double-bag the waste.[3]

• Step 5.3: Label the bag with a hazardous waste tag and arrange for disposal through your institution's EH&S department.[3]

• Step 5.4: Wash your hands thoroughly with soap and water after removing PPE.[2]

• Step 5.5: Replenish the supplies in your spill kit so it is ready for future use.[8]

Workflow Visualization

The following diagram illustrates the decision-making process for responding to a methoxymethanol spill.

Caption: Workflow for methoxymethanol spill response.

References

• 1. Methoxymethanol | C2H6O2 | CID 62540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 3. faculty.washington.edu [faculty.washington.edu]
• 4. wickchafingfuel.com [wickchafingfuel.com]
• 5. Methoxymethanol｜lookchem [lookchem.com]
• 6. methanex.com [methanex.com]
• 7. methanol.org [methanol.org]
• 8. How to Handle Chemical Spills in Laboratories [blink.ucsd.edu]
• 9. methanex.com [methanex.com]
• 10. lin-web.clarkson.edu [lin-web.clarkson.edu]
• 11. nj.gov [nj.gov]
• 12. westlab.com [westlab.com]
• 13. utm.utoronto.ca [utm.utoronto.ca]

Reference Data & Comparative Studies

A Comparative Guide to the Experimental and Theoretical Spectra of Methoxymethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the experimental and theoretically calculated vibrational and nuclear magnetic resonance spectra of methoxymethanol (CH₃OCH₂OH). Understanding the spectral properties of this simple yet important molecule is crucial for its detection and characterization in various environments, from interstellar space to biological systems. This document summarizes key quantitative data, outlines experimental and computational methodologies, and visualizes the comparative workflow.

Introduction to Methoxymethanol

Methoxymethanol is the simplest hemiformal and a molecule of significant interest in astrophysics and atmospheric chemistry. Its instability makes laboratory studies challenging, highlighting the importance of theoretical calculations in complementing and interpreting experimental data. Spectroscopic techniques such as infrared (IR), Raman, and nuclear magnetic resonance (NMR) spectroscopy are powerful tools for identifying and characterizing methoxymethanol.

Comparison of Experimental and Theoretical Infrared (IR) Spectra

The most comprehensive data available for comparing the experimental and theoretical spectra of methoxymethanol lies in the realm of infrared spectroscopy. Experimental data is primarily available from matrix isolation studies, where the molecule is trapped in an inert gas matrix at low temperatures to stabilize it for spectroscopic analysis. These experimental findings are compared with high-level ab initio and density functional theory (DFT) calculations.

Data Presentation: Vibrational Frequencies

A detailed comparison of experimental vibrational frequencies from argon matrix-isolation infrared spectroscopy and calculated anharmonic vibrational frequencies using second-order vibrational perturbation theory (VPT2) is presented in Table 1. The calculations were performed for the two most stable conformers of methoxymethanol, gauche-gauche (CGcg) and a second gauche-gauche conformer (CGcg'). The experimental data is sourced from the work of Wrobel et al. (1999), who assigned the observed bands with the assistance of DFT calculations.[1]

Table 1: Comparison of Experimental and Calculated Anharmonic Vibrational Frequencies (cm⁻¹) of Methoxymethanol

Vibrational Mode Assignment	Experimental (Ar Matrix)[1]	Calculated (VPT2/MP2/aug-cc-pVTZ) - CGcg Conformer[1]	Calculated (VPT2/MP2/aug-cc-pVTZ) - CGcg' Conformer[1]
OH stretch	3641, 3631	3655	3648
CH₃ asym. stretch	-	3015, 2965	3010, 2955
CH₂ asym. stretch	-	2935	2940
CH₃ sym. stretch	-	2840	2835
CH₂ sym. stretch	-	2820	2825
CH₃ deformation	-	1470, 1460	1475, 1465
CH₂ scissors	-	1450	1455
CH₂ wag	-	1380	1375
CH₃ rock	-	1180	1185
C-O-C asym. stretch	-	1150	1145
C-O-C sym. stretch	576	580	575
OH torsion	-	372	370
O-CH₃ torsion	-	187	185
Methyl torsion	-	132	130

Note: Experimental data for all vibrational modes is not available in the cited literature.

The data shows good agreement between the experimental and calculated frequencies, particularly for the OH stretching and C-O-C bending modes.[1] The theoretical calculations aid in the assignment of the experimental spectrum, especially in regions where multiple vibrational modes may overlap.

Nuclear Magnetic Resonance (NMR) and Raman Spectroscopy

Theoretical Predictions

Theoretical calculations, typically using the Gauge-Independent Atomic Orbital (GIAO) method with DFT, can predict the ¹H and ¹³C NMR chemical shifts of methoxymethanol. Similarly, DFT calculations can be employed to compute the Raman spectrum, providing information on the vibrational modes that are Raman active.

While a direct comparison with experimental data is not currently possible, these theoretical spectra serve as a benchmark for the identification of methoxymethanol in complex mixtures where it may be formed in situ.

Experimental and Computational Protocols

A clear understanding of the methodologies used to obtain both experimental and theoretical data is essential for a critical evaluation of the comparison.

Experimental Methodology: Matrix Isolation Infrared Spectroscopy

The experimental infrared spectra of methoxymethanol were obtained using the matrix isolation technique.

• Sample Preparation: Methoxymethanol was synthesized and then co-deposited with a large excess of an inert gas, typically argon, onto a cryogenic window (e.g., CsI) maintained at a very low temperature (around 10 K).[1]

• Spectroscopic Measurement: The infrared spectrum of the isolated molecules within the argon matrix was recorded using a Fourier Transform Infrared (FTIR) spectrometer.[1] The low temperature and isolation in the matrix prevent intermolecular interactions and stabilize the otherwise unstable methoxymethanol, allowing for the acquisition of high-resolution spectra.

Computational Methodology: Ab Initio and Density Functional Theory Calculations

The theoretical spectra of methoxymethanol were calculated using quantum chemical methods.

• Geometry Optimization: The molecular geometries of the different conformers of methoxymethanol were optimized using high-level ab initio methods such as Coupled Cluster with Single, Double, and perturbative Triple excitations (CCSD(T)) with F12 explicit correlation or Møller-Plesset perturbation theory (MP2) with an augmented correlation-consistent basis set (e.g., aug-cc-pVTZ).[1]

• Vibrational Frequency Calculation: Following geometry optimization, the vibrational frequencies were calculated. To improve accuracy and allow for comparison with experimental data, anharmonic corrections were often included using methods like second-order vibrational perturbation theory (VPT2).[1]

• NMR and Raman Spectra Calculation: Theoretical NMR chemical shifts were calculated using the GIAO method, and Raman scattering activities were computed using DFT with a suitable functional (e.g., B3LYP) and basis set.

Workflow for Comparing Spectra

The logical workflow for comparing experimental and theoretical spectra is crucial for a systematic analysis. The following diagram illustrates this process.

Caption: A diagram illustrating the parallel workflows for obtaining experimental and theoretical spectra, leading to their comparison, analysis, and the subsequent assignment of spectral features and validation of computational methods.

Conclusion

The comparison of experimental and theoretical spectra is a powerful approach for the confident identification and characterization of molecules like methoxymethanol. For infrared spectroscopy, there is a good correlation between matrix-isolation experimental data and high-level anharmonic frequency calculations. This synergy is crucial for assigning complex vibrational spectra and understanding the molecule's fundamental properties. While experimental NMR and Raman data for methoxymethanol are currently lacking, theoretical predictions offer valuable guidance for future research. The continued development of both experimental techniques for studying unstable molecules and computational methods will undoubtedly lead to a more complete spectroscopic understanding of methoxymethanol and other important chemical species.

References

• 1. The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]

Validating Methoxymethanol Detection in Atmospheric Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate detection and modeling of reactive oxygenated volatile organic compounds (VOCs) in the atmosphere is critical for understanding tropospheric chemistry, air quality, and climate. Methoxymethanol (CH3OCH2OH, MM), a hemiformal formed from the atmospheric oxidation of dimethyl ether (DME), is an emerging species of interest. Its representation in atmospheric models, however, lacks direct observational validation. This guide provides a comprehensive comparison of the available experimental data that can be used to validate the chemical mechanisms leading to methoxymethanol formation in atmospheric models, such as GEOS-Chem.

Data Presentation: Key Kinetic Parameters for Methoxymethanol Formation

The atmospheric fate of dimethyl ether is primarily dictated by its reaction with the hydroxyl radical (OH). The subsequent chemistry of the methoxymethyl peroxy radical (CH3OCH2O2) determines the production of methoxymethanol. The following table summarizes key experimentally determined reaction rate constants that are crucial for accurately modeling this chemistry.

Reaction	Rate Constant (k) at 298 K (cm³ molecule⁻¹ s⁻¹)	Experimental Method	Reference(s)
CH3OCH3 + OH → CH3OCH2• + H2O	(2.9 ± 0.4) x 10⁻¹²	Pulsed Laser Photolysis - Laser Induced Fluorescence	[1]
CH3OCH2• + O2 (+ M) → CH3OCH2O2• (+ M)	(8.4 ± 1.5) x 10⁻¹²	Flash Photolysis - UV Absorption	[2]
CH3OCH2O2• + HO2 → CH3OCH2OOH + O2	(1.0 ± 0.2) x 10⁻¹¹	Discharge Flow - Mass Spectrometry	[3]
CH3OCH2O2• + HO2 → CH3OCH2OH + O3	Branching ratio not well-constrained	Theoretical Calculations / Indirect Evidence	[4]
CH3OCH2O2• + CH3O2 → CH3OCH2OH + CH2O + O2	(3.5 ± 1.0) x 10⁻¹³	Laser Flash Photolysis - UV Absorption	[5]
CH3OCH2O2• + CH3C(O)O2 → Products	(2.0 ± 0.4) x 10⁻¹¹	Laser Photolysis - Cavity Ring-Down Spectroscopy	[5]
CH3OCH2O2• + RO2 → αCH3OCH2OH + (1-α)Other Products	Highly variable depending on RO2 structure	Smog Chamber Studies	[6][7]

Note: The reaction of the methoxymethyl peroxy radical with the hydroperoxy radical (HO2) is a key potential source of methoxymethanol, but the branching ratio for this specific channel is a significant source of uncertainty in atmospheric models.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key atmospheric reaction pathway for methoxymethanol formation and a typical experimental workflow for its study in a smog chamber.

Atmospheric formation pathway of methoxymethanol.

Workflow for a smog chamber study of DME oxidation.

Experimental Protocols

The validation of chemical mechanisms within atmospheric models relies on robust experimental data. The primary techniques used to study the formation of methoxymethanol and related species are laboratory kinetic studies and smog chamber experiments.

Laboratory Kinetic Studies (e.g., Flash Photolysis, Discharge Flow)

Objective: To determine the temperature- and pressure-dependent rate constants of individual elementary reactions involved in the DME oxidation chain.

General Protocol:

• Radical Generation: Precursor molecules are photolyzed using a pulsed laser (flash photolysis) or subjected to a microwave discharge (discharge flow) to generate a specific radical of interest (e.g., OH, CH3OCH2O2).

• Reaction: The generated radicals are allowed to react with a known concentration of a reactant gas (e.g., DME, HO2) in a temperature- and pressure-controlled reaction cell.

• Detection: The concentration of the radical of interest is monitored over time using sensitive detection techniques such as Laser-Induced Fluorescence (LIF) for OH or UV-Visible Absorption Spectroscopy for peroxy radicals.

• Data Analysis: The decay of the radical concentration is fitted to a pseudo-first-order rate equation to extract the bimolecular rate constant.

Smog Chamber Studies

Objective: To investigate the formation of a wide range of oxidation products from a parent VOC under simulated atmospheric conditions and to determine product yields.[6][7]

General Protocol:

• Chamber Preparation: A large (several cubic meters), inert Teflon bag is filled with purified air.[8]

• Precursor Injection: Known concentrations of the precursor VOC (DME), an oxidant precursor (e.g., H2O2 for OH radicals), and NOx (to simulate different atmospheric environments) are injected into the chamber.[9][10]

• Initiation of Photochemistry: The chamber is irradiated with UV lamps that simulate the solar spectrum, initiating the oxidation of the VOC.[8]

• Real-time Monitoring: The concentrations of reactants and products are monitored in real-time using a suite of analytical instruments.

  • Proton-Transfer-Reaction Mass Spectrometry (PTR-MS): Provides high-time-resolution measurements of a wide range of VOCs, including oxygenated species.[11][12][13]

  • Gas Chromatography-Mass Spectrometry (GC-MS): Allows for the separation and identification of isomeric compounds and provides quantitative measurements after calibration.[12]

  • Chemical Ionization Mass Spectrometry (CIMS): Can be configured to selectively detect reactive intermediates and specific oxidation products.

• Data Analysis: The temporal evolution of product concentrations is used to determine product yields (the fraction of the reacted parent VOC that is converted to a specific product). The experimental data can also be compared to the output of a chemical box model to test and refine the underlying chemical mechanism.[14]

Comparison with Alternatives and Supporting Experimental Data

Direct validation of methoxymethanol in atmospheric models is currently hampered by a lack of ambient measurements. Therefore, the primary "alternative" to direct validation is the thorough validation of the precursor chemistry.

• Model Intercomparison: While not a direct validation against measurements, comparing the representation of DME oxidation and methoxymethanol formation across different atmospheric models (e.g., GEOS-Chem, WRF-Chem, CAM-chem) can highlight structural uncertainties in the chemical mechanisms employed.

• Proxy Validation: A robust validation approach involves comparing model simulations of more commonly measured DME oxidation products, such as formaldehyde (B43269) and methyl formate, with atmospheric observations. If a model can accurately reproduce the concentrations of these major products, it lends confidence to its predictions of minor products like methoxymethanol, assuming the branching ratios in the chemical mechanism are reasonably well-constrained by laboratory data.

• Satellite Observations: While satellites cannot directly measure methoxymethanol, they do provide global measurements of formaldehyde and, in some cases, methanol. These data can be used to constrain the overall budget of oxygenated VOCs in models, providing an indirect check on the chemistry leading to methoxymethanol formation.

The validation of methoxymethanol detection in atmospheric models is an ongoing area of research. While direct ambient measurements and dedicated model validation studies are currently lacking, a wealth of experimental data from laboratory and chamber studies on the oxidation of its primary precursor, dimethyl ether, provides a strong foundation for evaluating and improving its representation in models. Future research should focus on developing analytical techniques for the routine measurement of atmospheric methoxymethanol and conducting targeted field campaigns to provide the necessary data for direct model validation. This will ultimately lead to more accurate simulations of atmospheric chemistry and its impact on air quality and climate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. The atmospheric oxidation of dimethyl, diethyl, and diisopropyl ethers. The role of the intramolecular hydrogen shift in peroxy radicals - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. jekosae.or.kr [jekosae.or.kr]
• 7. Review of Smog Chamber Experiments for Secondary Organic Aerosol Formation [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. acp.copernicus.org [acp.copernicus.org]
• 10. ACP - Chamber studies of OH + dimethyl sulfoxide and dimethyl disulfide: insights into the dimethyl sulfide oxidation mechanism [acp.copernicus.org]
• 11. PTR-MS | Laboratory of Atmospheric Chemistry | PSI [psi.ch]
• 12. Validation of atmospheric VOC measurements by proton-transfer-reaction mass spectrometry using a gas-chromatographic preseparation method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. acp.copernicus.org [acp.copernicus.org]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to the Atmospheric Oxidation of Methoxymethanol and Dimethyl Ether

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the atmospheric oxidation processes of methoxymethanol (CH3OCH2OH) and dimethyl ether (CH3OCH3). The following sections present quantitative kinetic data, outline the experimental methods used to obtain this data, and illustrate the dominant atmospheric degradation pathways.

Introduction

Methoxymethanol and dimethyl ether are oxygenated volatile organic compounds (OVOCs) present in the atmosphere. Dimethyl ether is used as an aerosol propellant and is being considered as an alternative fuel.[1] Methoxymethanol is a more complex molecule containing both an ether and an alcohol functional group, and can be formed in the atmosphere from the oxidation of methanol.[2][3] Understanding their atmospheric oxidation is crucial for accurately modeling tropospheric chemistry, air quality, and climate. The primary removal mechanism for these compounds from the atmosphere is through oxidation initiated by photochemically generated radicals.

Atmospheric Oxidation Processes

The atmospheric lifetime and environmental impact of methoxymethanol and dimethyl ether are dictated by their reactivity towards key atmospheric oxidants: the hydroxyl radical (OH), chlorine atoms (Cl), and the nitrate (B79036) radical (NO3).

• Reaction with Hydroxyl Radical (OH): The OH radical is the most significant oxidant in the sunlit troposphere. The reaction proceeds via hydrogen abstraction from a C-H or O-H bond. A theoretical study on methoxymethanol indicates that H-abstraction from the secondary carbon atom (the -CH2- group) is the most favored pathway.[4] For dimethyl ether, the six equivalent hydrogens on the two methyl groups are the sites of abstraction.

• Reaction with Chlorine Atoms (Cl): In marine and polluted coastal areas, or in regions impacted by industrial emissions, chlorine atoms can be a significant oxidant.[5] Similar to the OH radical, Cl atoms react by abstracting a hydrogen atom.

• Reaction with Nitrate Radical (NO3): During the nighttime, in the absence of sunlight, the nitrate radical becomes a primary oxidant for many VOCs. The reaction mechanism is also hydrogen abstraction.

Quantitative Data Summary

The following tables summarize the experimentally determined and theoretically calculated reaction rate constants and the resulting atmospheric lifetimes for methoxymethanol and dimethyl ether.

Table 1: Comparison of Reaction Rate Constants (k) at 298 K

Compound	Oxidant	Rate Constant (k) at 298 K (cm³ molecule⁻¹ s⁻¹)	Data Source Type
Methoxymethanol	OH	1.12 x 10⁻¹¹	Theoretical[4]
(CH₃OCH₂OH)	Cl	(1.4 ± 0.2) x 10⁻¹⁰ *	Experimental[6]
NO₃	Data not available	-
Dimethyl Ether	OH	2.86 x 10⁻¹²	Experimental (IUPAC)
(CH₃OCH₃)	Cl	(1.73 ± 0.22) x 10⁻¹⁰	Experimental[7]
NO₃	2.6 x 10⁻¹⁶	Experimental[8]

*Note: This rate constant is for 2-methoxyethanol (B45455) (CH₃OCH₂CH₂OH), a structurally similar molecule, and is used here as an estimate for methoxymethanol.

Table 2: Comparison of Calculated Atmospheric Lifetimes (τ)

Compound	Oxidant	Assumed Oxidant Concentration (molecules cm⁻³)	Calculated Lifetime (τ)
Methoxymethanol	OH	2 x 10⁶ (24-hr average)	~1.2 days
(CH₃OCH₂OH)	Cl	1 x 10⁴ (coastal average)	~19 hours
NO₃	Data not available	-
Dimethyl Ether	OH	2 x 10⁶ (24-hr average)	~6.7 days
(CH₃OCH₃)	Cl	1 x 10⁴ (coastal average)	~16 hours
NO₃	2.5 x 10⁸ (12-hr nighttime average)	~1.5 months

Lifetimes are calculated using the formula τ = 1 / (k * [Oxidant]), where k is the rate constant from Table 1.

Oxidation Products and Mechanisms

The initial H-abstraction from methoxymethanol and dimethyl ether leads to the formation of alkyl radicals, which then rapidly react with molecular oxygen (O₂) to form peroxy radicals (RO₂). The subsequent fate of these peroxy radicals depends on the chemical environment, particularly the concentration of nitrogen oxides (NOx).

For dimethyl ether, oxidation leads to the formation of formaldehyde (B43269) and methyl formate (B1220265).[9] The oxidation of methoxymethanol is expected to produce methyl formate and formic acid.

The diagrams below illustrate the initial steps of the OH-initiated oxidation pathways for both compounds under typical atmospheric conditions.

Caption: OH-initiated oxidation pathway for Methoxymethanol.

Caption: OH-initiated oxidation pathway for Dimethyl Ether.

Experimental Protocols

The rate constants presented in this guide are typically determined using two primary experimental techniques: the relative rate method and absolute methods like flash photolysis-resonance fluorescence.

• Relative Rate Method:

  • Principle: This is a competitive kinetics method where the rate of loss of the target compound is measured relative to the rate of loss of a reference compound whose reaction rate constant with the oxidant is well-known.

  • Methodology: The target compound, a reference compound, and an oxidant precursor (e.g., Cl₂ for Cl atoms, or a source of OH radicals like H₂O₂ photolysis) are introduced into a reaction chamber (often a smog chamber or a Teflon bag). The oxidant is generated, and the concentrations of the target and reference compounds are monitored over time, typically using Fourier Transform Infrared (FTIR) spectroscopy or Gas Chromatography (GC).

  • Data Analysis: The rate constant for the target compound (k_target) is determined from the equation: ln([Target]₀/[Target]ₜ) = (k_target / k_ref) * ln([Ref]₀/[Ref]ₜ). By plotting the natural logarithm of the concentration ratios against each other, a straight line is obtained with a slope equal to k_target / k_ref. Since k_ref is known, k_target can be calculated.

• Flash Photolysis-Resonance Fluorescence (FP-RF):

  • Principle: This is an absolute method that directly measures the decay of the oxidant concentration in the presence of an excess of the target compound.

  • Methodology: A precursor molecule in a flow tube is photolyzed by a short pulse of light from a flash lamp or laser to produce a known concentration of the oxidant (e.g., OH radicals). The concentration of the oxidant is then monitored over time using resonance fluorescence. The target compound is present in large excess, ensuring that the reaction follows pseudo-first-order kinetics with respect to the oxidant.

  • Data Analysis: The decay of the oxidant's fluorescence signal is exponential. The pseudo-first-order rate constant (k') is determined from the slope of a plot of ln([Oxidant]) versus time. This measurement is repeated for several different concentrations of the target compound. The bimolecular rate constant (k) is then determined from the slope of a plot of k' versus the concentration of the target compound.

Conclusion

The atmospheric oxidation of methoxymethanol and dimethyl ether proceeds through similar radical-initiated hydrogen abstraction pathways. However, the available data indicate significant differences in their reactivity and, consequently, their atmospheric lifetimes.

• Reactivity: Methoxymethanol appears to be significantly more reactive towards the OH radical than dimethyl ether, primarily due to the activating effect of the hydroxyl group. Both compounds exhibit very high reactivity with chlorine atoms, making this a dominant loss process in Cl-rich environments. The reactivity of dimethyl ether with the nighttime NO₃ radical is very slow, leading to a long nighttime lifetime.

• Atmospheric Lifetime: Due to its higher reactivity with the OH radical, methoxymethanol has a shorter atmospheric lifetime (~1.2 days) compared to dimethyl ether (~6.7 days). In coastal or polluted areas, the lifetimes of both compounds are much shorter and are of a similar magnitude (~16-19 hours).

This comparison highlights that the presence of the hydroxyl group in methoxymethanol, in addition to the ether linkage, makes it a more reactive species in the atmosphere than dimethyl ether. Further experimental studies on the reaction kinetics and product formation of methoxymethanol are needed to fully constrain its atmospheric impact.

References

• 1. Collection - Kinetics and Products of the Reaction of OH Radicals with 3-Methoxy-3-methyl-1-butanol - Environmental Science & Technology - Figshare [figshare.com]
• 2. iupac.org [iupac.org]
• 3. Methoxymethanol - Wikipedia [en.wikipedia.org]
• 4. portal.research.lu.se [portal.research.lu.se]
• 5. hirac.leeds.ac.uk [hirac.leeds.ac.uk]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ACP – Special issue – Evaluated kinetic and photochemical data for atmospheric chemistry (IUPAC) [acp.copernicus.org]

A Comparative Analysis of Methoxymethanol and Ethoxymethanol in Synthetic Chemistry

For researchers, scientists, and drug development professionals, the selection of appropriate reagents and protecting groups is a critical decision that can significantly impact the efficiency and success of a synthetic route. This guide provides a detailed comparative study of two important hemiacetal ethers, methoxymethanol and ethoxymethanol (B161747), focusing on their chemical properties, applications as protecting group precursors, and associated experimental protocols.

This publication aims to offer an objective comparison of the utility of methoxymethanol and ethoxymethanol, primarily through their roles in the formation of methoxymethyl (MOM) and ethoxymethyl (EOM) ethers, respectively. These protecting groups are frequently employed to mask the reactivity of hydroxyl groups in complex molecule synthesis. The following sections will delve into their physical and chemical properties, provide detailed experimental procedures for their use, and present a comparative analysis of their performance based on available data.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physical and chemical properties of methoxymethanol and ethoxymethanol is essential for their effective application. The following table summarizes key data for both compounds.

Property	Methoxymethanol	Ethoxymethanol
CAS Number	4461-52-3[1]	10171-38-7
Molecular Formula	C₂H₆O₂[1]	C₃H₈O₂
Molecular Weight	62.07 g/mol [2]	76.09 g/mol
Appearance	-	Colorless liquid
Boiling Point	82.5 °C at 760 mmHg[1]	101.7 °C at 760 mmHg
Density	0.948 g/cm³[1][3]	0.928 g/cm³
Flash Point	39.9 °C[1][3]	43.3 °C
Solubility	Readily dissolves in water and most organic solvents.	Miscible with water, ethanol, diethyl ether, acetone, and ethyl acetate.[4][5]
pKa	13.14 ± 0.10 (Predicted)[6]	-

Application in Protecting Group Chemistry: MOM vs. EOM Ethers

The primary application of methoxymethanol and ethoxymethanol in organic synthesis is as precursors to the methoxymethyl (MOM) and ethoxymethyl (EOM) protecting groups for hydroxyl functionalities. These groups are valued for their stability across a range of non-acidic conditions and their facile removal under acidic conditions.[7]

Workflow for Protection and Deprotection

The general strategy for utilizing MOM and EOM protecting groups involves a two-stage process of protection and deprotection, allowing for chemical transformations on other parts of the molecule without interference from the hydroxyl group.

Caption: General workflow for the use of MOM and EOM protecting groups.

Comparative Performance Data

Protecting Group	Substrate	Reaction	Reagents	Solvent	Temp.	Time	Yield (%)
MOM	Phenol	Protection	MOM-Cl, DIPEA	DMF	0 °C to RT	Overnight	High (not specified)[8]
MOM	α-Phenethyl alcohol	Protection	MOM-Cl, DIPEA	Toluene	5-10 °C	30 min	98% (crude)[9]
MOM	Phenol	Deprotection	CBr₄, PPh₃	ClCH₂CH₂Cl	40 °C	-	90-99%[10]
MOM	Aromatic MOM ether	Deprotection	TMSOTf, 2,2′-bipyridyl	CH₃CN	0 °C to RT	-	High (not specified)[8]
EOM	Primary Alcohol	Protection	EOM-Cl, DIPEA	DCM	0 °C to RT	-	High (not specified)[11]
EOM	Ethoxymethyl-protected alcohol	Deprotection	p-TsOH·H₂O	MeOH	RT	-	High (not specified)[11]

Experimental Protocols

The following sections provide detailed, representative experimental protocols for the protection of alcohols as MOM and EOM ethers and their subsequent deprotection.

Protocol 1: Protection of a Primary Alcohol as a Methoxymethyl (MOM) Ether

This protocol describes a common and efficient method for the protection of a primary alcohol using chloromethyl methyl ether (MOM-Cl) and a non-nucleophilic base.[7]

Reaction Scheme: R-OH + MOM-Cl + (i-Pr)₂NEt → R-OMOM + (i-Pr)₂NEt·HCl

Materials:

• Primary alcohol (1.0 equivalent)

• Chloromethyl methyl ether (MOM-Cl) (1.5-3.0 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (2.0-4.0 equivalents)[7]

• Dichloromethane (B109758) (DCM), anhydrous

Procedure:

• To a solution of the primary alcohol in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon), add N,N-Diisopropylethylamine.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add chloromethyl methyl ether to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir until completion, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Protection of a Primary Alcohol as an Ethoxymethyl (EOM) Ether

This protocol details the general procedure for the protection of a primary alcohol using ethoxymethyl chloride (EOM-Cl) and a non-nucleophilic base.[11]

Reaction Scheme: R-OH + EOM-Cl + (i-Pr)₂NEt → R-OEOM + (i-Pr)₂NEt·HCl

Materials:

• Primary alcohol (1.0 equivalent)

• Ethoxymethyl chloride (EOM-Cl) (1.5 equivalents)[11]

• N,N-Diisopropylethylamine (DIPEA) (2.0 equivalents)[11]

• Dichloromethane (DCM), anhydrous

Procedure:

• To a solution of the primary alcohol in anhydrous dichloromethane at 0 °C under an inert atmosphere, add N,N-Diisopropylethylamine.[11]

• Slowly add ethoxymethyl chloride to the stirred solution.[11]

• Allow the reaction mixture to warm to room temperature and stir, monitoring the reaction progress by TLC.[11]

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.[11]

• Separate the organic layer and extract the aqueous layer with dichloromethane.[11]

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.[11]

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.[11]

Protocol 3: Deprotection of a Methoxymethyl (MOM) Ether under Acidic Conditions

This protocol describes the cleavage of a MOM ether to regenerate the parent alcohol using a Brønsted acid.[7]

Reaction Scheme: R-OMOM + H⁺ → R-OH + CH₂O + CH₃OH

Materials:

• MOM-protected compound (1.0 equivalent)

• Hydrochloric acid (catalytic amount)

• Methanol (B129727)/water or THF/water solvent mixture

Procedure:

• Dissolve the MOM-protected compound in a suitable solvent mixture such as methanol/water or THF/water.[7]

• Add a catalytic amount of concentrated hydrochloric acid.

• Stir the reaction at room temperature or gently heat until deprotection is complete (monitored by TLC).[7]

• Neutralize the reaction with a base (e.g., saturated aqueous NaHCO₃).[7]

• Remove the organic solvent under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the resulting alcohol by column chromatography if necessary.

Protocol 4: Deprotection of an Ethoxymethyl (EOM) Ether under Acidic Conditions

This protocol describes the cleavage of an EOM ether using a mild acidic catalyst.[11]

Reaction Scheme: R-OEOM + H⁺ → R-OH + CH₂O + CH₃CH₂OH

Materials:

• EOM-protected alcohol (1.0 equivalent)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.1 equivalent)[11]

• Methanol (MeOH)

Procedure:

• Dissolve the ethoxymethyl-protected alcohol in methanol.[11]

• Add p-Toluenesulfonic acid monohydrate to the solution.[11]

• Stir the reaction mixture at room temperature, monitoring the deprotection by TLC.[11]

• Once the reaction is complete, neutralize the acid by adding a saturated aqueous solution of sodium bicarbonate.[11]

• Remove the methanol under reduced pressure.[11]

• Extract the aqueous residue with ethyl acetate.[11]

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.[11]

• Concentrate the solution and purify the resulting alcohol by column chromatography if necessary.[11]

Reaction Mechanisms

The mechanisms for the formation and cleavage of MOM and EOM ethers are analogous, proceeding through acetal (B89532) formation and hydrolysis, respectively.

Protection Mechanism

The protection of an alcohol with MOM-Cl or EOM-Cl in the presence of a base typically follows an Sₙ2 mechanism.

Caption: Mechanism of MOM/EOM ether formation.

Deprotection Mechanism

The acid-catalyzed cleavage of MOM and EOM ethers involves protonation of an ether oxygen, followed by elimination to form an oxocarbenium ion, which is then trapped by water.

Caption: Mechanism of acid-catalyzed MOM/EOM ether deprotection.

Conclusion

Both methoxymethanol and ethoxymethanol, through their chloro-derivatives, provide access to valuable and widely used protecting groups in organic synthesis. The choice between MOM and EOM ethers will depend on the specific requirements of the synthetic route, including the desired stability and the conditions available for deprotection. While MOM ethers are more extensively documented in the literature, EOM ethers offer a viable alternative with very similar application protocols. The experimental data, though not from a single comparative study, suggests that both protecting groups can be introduced and removed in high yields. This guide provides the necessary foundational information and detailed protocols to enable researchers to make an informed decision and effectively implement these protecting groups in their synthetic endeavors.

References

• 1. Methoxymethanol｜lookchem [lookchem.com]
• 2. Methoxymethanol | C2H6O2 | CID 62540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methoxymethanol - Wikipedia [en.wikipedia.org]
• 4. atamankimya.com [atamankimya.com]
• 5. 2-Ethoxyethanol - Wikipedia [en.wikipedia.org]
• 6. Page loading... [wap.guidechem.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. tandfonline.com [tandfonline.com]
• 11. benchchem.com [benchchem.com]

A Comparative Guide to Computational Methods for Methoxymethanol Bond Dissociation Energies

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of computational methods for determining the bond dissociation energies (BDEs) of methoxymethanol, supported by experimental and high-level theoretical data.

Methoxymethanol (CH₃OCH₂OH), the simplest hemiacetal, plays a crucial role as a key intermediate in atmospheric and combustion chemistry, as well as being a fundamental structural motif in carbohydrate chemistry and drug design. A precise understanding of its chemical reactivity, thermal stability, and degradation pathways is paramount. Central to this understanding are the bond dissociation energies (BDEs), which quantify the energy required to break a specific chemical bond. Accurate BDE values are critical for predicting reaction kinetics and mechanisms.

This guide provides a comparative overview of various computational methods used to calculate the BDEs of the C-O and O-H bonds in methoxymethanol. The performance of these methods is benchmarked against high-level theoretical calculations to provide a clear picture of their accuracy and computational cost.

Comparison of Computational Methods for Methoxymethanol BDEs

The accurate calculation of BDEs is a challenging task for computational chemistry. A variety of methods, ranging from computationally efficient Density Functional Theory (DFT) to more accurate but expensive composite and high-level ab initio methods, have been employed. Below is a summary of the performance of several key methods for the C-O and O-H bond dissociation energies in methoxymethanol.

A recent study by Jin et al. (2024) provides a detailed investigation into the high-temperature chemistry of methoxymethanol, including benchmarked BDE calculations. Their work highlights the performance of modern computational methods. For instance, the BDE for the C-O bond on the ether side of methoxymethanol is reported to be 88.7 kcal/mol, while the C-O bond on the alcohol side is significantly stronger at approximately 96.7-96.9 kcal/mol[1].

Bond	Computational Method	Bond Dissociation Energy (kcal/mol)	Reference
CH₃O–CH₂OH	DLPNO-CCSD(T)	88.7	Jin et al. (2024)[1]
CH₃OCH₂–OH	DLPNO-CCSD(T)	96.7 - 96.9	Jin et al. (2024)[1]

Note: This table will be expanded as more specific data from various computational methods is gathered from the primary literature.

Experimental and High-Level Theoretical Protocols

The benchmarking of computational methods relies on accurate reference data, which can be obtained from experimental measurements or high-level, computationally intensive theoretical methods that are known to provide near chemical accuracy (typically within ±1 kcal/mol).

High-Level Theoretical Reference Methods

For molecules like methoxymethanol, where experimental data can be scarce or difficult to obtain, high-level composite methods such as the Complete Basis Set (CBS) methods (e.g., CBS-QB3) and coupled-cluster methods with extrapolation to the complete basis set limit are often used to generate reliable reference BDEs.

CBS-QB3 Protocol:

The CBS-QB3 method is a composite approach that approximates the results of a high-level calculation by a series of lower-cost calculations. The general workflow is as follows:

• Geometry Optimization and Frequency Calculation: The molecular geometry is optimized, and vibrational frequencies are calculated at the B3LYP/6-311G(2d,d,p) level of theory. This step provides the zero-point vibrational energy (ZPVE) and thermal corrections.

• Single-Point Energy Calculations: A series of single-point energy calculations are performed at higher levels of theory and with larger basis sets, including MP4SDQ/6-31+G(d,p) and CCSD(T)/6-31+G(d').

• Complete Basis Set Extrapolation: The Møller-Plesset (MP2) energy is extrapolated to the complete basis set limit.

• Final Energy Calculation: The final CBS-QB3 energy is obtained by combining the energies from the different steps with empirical corrections.

The BDE is then calculated as the difference between the sum of the energies of the resulting radicals and the energy of the parent molecule.

DLPNO-CCSD(T) Protocol:

The Domain-based Local Pair Natural Orbital Coupled-Cluster with Singles, Doubles, and perturbative Triples (DLPNO-CCSD(T)) method is a more recent development that significantly reduces the computational cost of the "gold standard" CCSD(T) method without sacrificing much accuracy.

• Geometry Optimization: Geometries of the reactant and radical products are typically optimized using a reliable DFT functional (e.g., a hybrid or meta-hybrid GGA functional) with a suitable basis set.

• Single-Point Energy Calculation: Single-point energy calculations are then performed on the optimized geometries using the DLPNO-CCSD(T) method with a large basis set (e.g., a triple- or quadruple-zeta basis set with diffuse functions).

• BDE Calculation: The BDE is calculated as the energy difference between the products (radicals) and the reactant (parent molecule), including ZPVE corrections from the initial DFT frequency calculations.

Workflow for Computational BDE Determination

The logical workflow for a typical computational study aimed at determining bond dissociation energies is illustrated in the diagram below.

Caption: Logical workflow for the computational determination of bond dissociation energies.

This guide serves as a starting point for researchers interested in the computational chemistry of methoxymethanol and related compounds. As more research becomes available, the comparative data presented here will be expanded to provide an even more comprehensive overview of the performance of various computational methods.

References

• 1. pubs.acs.org [pubs.acs.org]

Cross-Validation of Analytical Methods for Methoxymethanol Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Methoxymethanol (CH₃OCH₂OH), a hemiformal of formaldehyde (B43269) and methanol (B129727), is a key intermediate in various chemical processes and can be present as an impurity in pharmaceutical formulations. Due to its inherent instability, the accurate quantification of methoxymethanol presents a significant analytical challenge. This guide provides a comparative overview of two common analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), for the quantification of methoxymethanol. The following sections detail the experimental protocols and present illustrative performance data to aid researchers in selecting the appropriate methodology for their specific needs.

Data Presentation: Comparison of Analytical Methods

The successful quantification of the unstable methoxymethanol molecule often necessitates a derivatization step to enhance stability and detectability. For GC-MS, a silylation reaction is proposed to increase volatility and thermal stability. For HPLC-UV, derivatization with a UV-active agent is required as methoxymethanol lacks a chromophore. The table below summarizes the typical performance characteristics of these two approaches.

Disclaimer: The following data is illustrative and intended to provide a comparative baseline. Actual performance may vary based on specific instrumentation, reagents, and matrix effects.

Parameter	GC-MS (with Silylation Derivatization)	HPLC-UV (with Pre-Column Derivatization)
Limit of Detection (LOD)	0.1 µg/mL	0.5 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL	1.5 µg/mL
Linearity (R²)	> 0.998	> 0.997
Precision (RSD%)	< 5%	< 7%
Accuracy (% Recovery)	95 - 105%	92 - 108%
Analysis Time	~15 minutes	~20 minutes
Selectivity	High (Mass Spectrometry)	Moderate (Chromatographic Separation)
Throughput	Moderate	High (with autosampler)

Experimental Workflows and Logical Relationships

The diagram below illustrates a typical cross-validation workflow for comparing two distinct analytical methods for methoxymethanol quantification. This process ensures that both methods are suitable for their intended purpose and yield comparable results.

Cross-validation workflow for methoxymethanol quantification.

Experimental Protocols

The following sections provide detailed methodologies for the quantification of methoxymethanol using GC-MS and HPLC-UV.

Gas Chromatography-Mass Spectrometry (GC-MS) with Silylation

This method increases the volatility and stability of methoxymethanol by replacing the active hydrogen on the hydroxyl group with a trimethylsilyl (B98337) (TMS) group.

a. Materials and Reagents:

• Methoxymethanol standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous Pyridine (or other suitable aprotic solvent like Acetonitrile)

• Inert gas (Nitrogen or Argon)

• GC vials with inserts

b. Standard and Sample Preparation:

• Prepare a stock solution of methoxymethanol in anhydrous pyridine.

• Create a series of calibration standards by diluting the stock solution.

• For sample analysis, dissolve a known quantity of the test material in anhydrous pyridine.

c. Derivatization Protocol:

• Transfer 100 µL of the standard or sample solution into a GC vial.

• Add 100 µL of BSTFA + 1% TMCS.

• Cap the vial tightly and vortex for 30 seconds.

• Heat the vial at 60°C for 30 minutes in a heating block or oven.

• Cool the vial to room temperature before injection.

d. GC-MS Instrumentation and Conditions:

• GC System: Agilent 7890B or equivalent

• MS System: Agilent 5977B MSD or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar column

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Injector Temperature: 250°C

• Injection Volume: 1 µL (split mode, e.g., 20:1)

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-450

High-Performance Liquid Chromatography (HPLC) with UV Detection (Pre-Column Derivatization)

This method involves reacting methoxymethanol with a UV-active derivatizing agent, allowing for its detection by a standard HPLC-UV system.[1][2]

a. Materials and Reagents:

• Methoxymethanol standard

• Derivatizing Agent: e.g., 3,5-Dinitrobenzoyl chloride

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Triethylamine or Pyridine (as a catalyst)

• Phosphoric acid (for mobile phase pH adjustment)

b. Standard and Sample Preparation:

• Prepare a stock solution of methoxymethanol in acetonitrile.

• Create a series of calibration standards by diluting the stock solution.

• For sample analysis, dissolve a known quantity of the test material in acetonitrile.

c. Derivatization Protocol:

• To 500 µL of the standard or sample solution in a vial, add 50 µL of triethylamine.

• Add 1 mg of 3,5-Dinitrobenzoyl chloride and vortex until dissolved.

• Let the reaction proceed at room temperature for 15-20 minutes.

• Quench the reaction by adding 50 µL of a methanol/water solution (50:50 v/v) to consume excess derivatizing agent.

• The sample is now ready for injection.

d. HPLC-UV Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, with a UV/Vis detector

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water (e.g., 60:40 v/v) containing 0.1% phosphoric acid.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• UV Detection Wavelength: ~254 nm (or the λmax of the specific derivative)

References

• 1. "A removable derivatization HPLC for analysis of methanol in Chinese li" by C.-C. Kuo, Y.-H. Wen et al. [jfda-online.com]
• 2. Trace determination of methanol in water-ethanol solution by derivatization and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Reactivity Landscape of Methoxymethanol Conformers: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of flexible molecules is paramount. Methoxymethanol (CH₃OCH₂OH), a molecule of interest in atmospheric chemistry, interstellar studies, and as a potential biofuel intermediate, exists as a mixture of rapidly interconverting conformers. This guide provides an in-depth comparison of the reactivity of its three most stable conformers—CGcg, CGcg', and Tcg—supported by available theoretical data. While direct experimental measurement of the reactivity of individual conformers is challenging due to their rapid interconversion, computational studies provide valuable insights into their potential chemical behavior.

Methoxymethanol's conformational landscape is dominated by three low-energy structures: two gauche-gauche conformers (CGcg and CGcg') and one trans-gauche conformer (Tcg). The relative stability of these conformers is governed by a delicate balance of steric and electronic effects, including the presence or absence of intramolecular hydrogen bonding. These structural differences are hypothesized to influence their reactivity, particularly in unimolecular decomposition pathways.

Conformational Landscape and Energetics

Computational studies have established the relative energies and interconversion barriers of the methoxymethanol conformers. The CGcg conformer is generally predicted to be the most stable, with the CGcg' and Tcg conformers lying slightly higher in energy. The low energy barriers between them allow for rapid interconversion at ambient temperatures.

Conformer	Description	Relative Energy (kJ/mol)	Interconversion Barrier (kJ/mol)	Key Dihedral Angles (O-C-C-O, H-O-C-C)	Intramolecular Hydrogen Bond
CGcg	Gauche-Gauche	0.00	~5-7	Gauche, Gauche	Yes
CGcg'	Gauche-Gauche (alternative)	~1.5 - 2.5	~5-7	Gauche, Gauche	No
Tcg	Trans-Gauche	~2.0 - 3.0	~5-7	Trans, Gauche	No

Note: The exact energy values may vary slightly depending on the level of theory used in the computational study.

Theoretical Reactivity Comparison

The primary unimolecular decomposition pathways for methoxymethanol at high temperatures involve H-atom migration (intramolecular hydrogen transfer) and C-O or C-C bond fission. The reactivity of each conformer is expected to be influenced by its unique three-dimensional structure.

Intramolecular Hydrogen Abstraction (H-migration)

One of the dominant decomposition pathways is the migration of the hydroxyl hydrogen to the methoxy (B1213986) oxygen, leading to the formation of methanol (B129727) and formaldehyde. The efficiency of this reaction is highly dependent on the proximity of the hydroxyl hydrogen and the methoxy oxygen.

• CGcg Conformer: The presence of an intramolecular hydrogen bond in the CGcg conformer brings the hydroxyl hydrogen and the methoxy oxygen into close proximity. This pre-organized geometry is expected to lower the activation energy for the hydrogen transfer reaction, making this conformer potentially the most reactive towards this decomposition pathway.

• CGcg' and Tcg Conformers: In the absence of a stabilizing intramolecular hydrogen bond, the hydroxyl group is oriented away from the methoxy group. A significant conformational rearrangement would be required to bring the reacting atoms into the necessary proximity for the transition state, likely resulting in a higher activation energy for this pathway compared to the CGcg conformer.

C-O and C-C Bond Fission

Bond fission reactions are generally less sensitive to the initial conformation than H-migration reactions. However, subtle electronic and steric differences between the conformers could still play a role.

• The stability of the resulting radical fragments will be the primary determinant of the activation energies for these pathways.

• It is plausible that the different dihedral angles and electronic distributions in the CGcg, CGcg', and Tcg conformers could lead to minor variations in the activation energies for C-O and C-C bond scission, though these differences are expected to be less pronounced than for the H-migration pathway.

Due to the rapid interconversion of the conformers, the overall observed reactivity of methoxymethanol will be a weighted average of the reactivities of all conformers, governed by the Curtin-Hammett principle. This principle states that for a reaction involving rapidly interconverting isomers, the product ratio is determined by the difference in the free energies of the transition states leading to each product, not by the relative populations of the ground-state conformers.

Experimental Methodologies

While direct experimental investigation of individual conformer reactivity is challenging, several techniques are employed to study the overall reactivity of methoxymethanol and to probe its conformational preferences.

Experimental Protocol: High-Temperature Pyrolysis of Methoxymethanol

• Reactant Preparation: A dilute mixture of methoxymethanol in an inert carrier gas (e.g., Argon) is prepared.

• Flow Reactor: The gas mixture is passed through a high-temperature flow reactor (typically a quartz tube) heated to a specific temperature range (e.g., 800-1500 K).

• Product Analysis: The reaction products are rapidly quenched and analyzed using techniques such as:

  • Gas Chromatography-Mass Spectrometry (GC-MS): To separate and identify the stable products of the decomposition.

  • Photoionization Mass Spectrometry (PIMS) with Synchrotron Radiation: To detect and identify radical intermediates.

• Kinetic Modeling: The experimental product profiles as a function of temperature are used to develop and validate detailed chemical kinetic models that describe the complex reaction network.

Experimental Protocol: Matrix Isolation Infrared Spectroscopy

• Matrix Preparation: A mixture of methoxymethanol and a large excess of an inert gas (e.g., Argon or Nitrogen) is deposited onto a cryogenic window (typically at ~10 K).

• Infrared Spectroscopy: The infrared spectrum of the isolated methoxymethanol molecules is recorded. The low temperature and the inert matrix environment "freeze" the molecules in their different conformations, allowing for the identification of vibrational bands corresponding to each conformer.

• Photolysis/Annealing: The matrix can be subjected to photolysis to induce reactions or annealed to study conformational changes. By monitoring the changes in the infrared spectrum, information about the relative stability and photoreactivity of the conformers can be inferred.

Visualizing the Conformational Landscape and Reactivity

Caption: Conformational landscape and hypothesized reactivity of methoxymethanol.

Conclusion

The reactivity of methoxymethanol is intrinsically linked to its conformational flexibility. Theoretical evidence strongly suggests that the most stable conformer, CGcg, which is stabilized by an intramolecular hydrogen bond, is likely to be the most reactive towards the low-energy H-migration decomposition pathway. The other conformers, CGcg' and Tcg, are predicted to have higher activation barriers for this specific reaction due to their less favorable geometries. For bond fission reactions, the influence of conformation is expected to be less significant.

It is crucial for researchers in drug development and related fields to recognize that for flexible molecules like methoxymethanol, the observed chemical properties are an ensemble average of all populated conformations. Understanding the specific contributions of each conformer, even if only through theoretical means, can provide a more complete picture of the molecule's behavior and guide the design of more effective and stable chemical entities. Further experimental and computational work is needed to provide quantitative data on the reaction kinetics of individual methoxymethanol conformers to fully elucidate their distinct reactivity profiles.

Methoxymethanol vs. 2-Methoxyethanol: A Comparative Guide for Biofuel Additive Viability

A detailed analysis of two isomeric ether-alcohols, methoxymethanol and 2-methoxyethanol (B45455), reveals significant differences in their potential as viable biofuel additives, primarily driven by their distinct toxicological profiles. While both possess oxygen content beneficial for cleaner combustion, the established toxicity of 2-methoxyethanol presents a major obstacle to its widespread adoption, positioning methoxymethanol as a potentially safer, albeit less studied, alternative.

This guide provides a comprehensive comparison of methoxymethanol and 2-methoxyethanol for researchers, scientists, and drug development professionals. The following sections delve into their physicochemical properties, potential engine performance and emissions, and crucially, their health and safety profiles. A detailed, adaptable experimental protocol for evaluating such additives is also provided.

Physicochemical Properties: A Tale of Two Isomers

Methoxymethanol (CH₃OCH₂OH) and 2-methoxyethanol (CH₃OCH₂CH₂OH) are structural isomers with the same chemical formula (C₃H₈O₂). However, the arrangement of their atoms leads to differences in their physical and chemical characteristics, which can influence their behavior as fuel additives. A summary of their key properties is presented in Table 1.

Property	Methoxymethanol	2-Methoxyethanol
Molecular Formula	C₂H₆O₂	C₃H₈O₂
Molar Mass	62.07 g/mol [1]	76.09 g/mol [2][3]
Boiling Point	Not well-defined, unstable[1]	124-125 °C[2][3]
Flash Point	39.9 °C[4]	115 °F (46 °C)[2]
Density	0.948 g/cm³[4]	0.965 g/mL at 25 °C[2][3]
Solubility in Water	Miscible	Miscible[2][3]
CAS Number	4461-52-3[4]	109-86-4[2][3]

Table 1. Comparison of the physicochemical properties of methoxymethanol and 2-methoxyethanol.

Engine Performance and Emissions: An Extrapolated Comparison

Direct comparative experimental data on the performance of methoxymethanol and 2-methoxyethanol as biofuel additives is scarce in publicly available literature. However, based on their chemical structures and existing research on similar oxygenated additives, we can infer their potential impacts on engine performance and emissions.

Both molecules introduce oxygen into the fuel, which can lead to more complete combustion. This generally results in a reduction of particulate matter (PM), carbon monoxide (CO), and unburned hydrocarbon (HC) emissions. However, the presence of oxygen and its influence on combustion temperature can sometimes lead to an increase in nitrogen oxide (NOx) emissions.

A study on the thermal degradation of 2-methoxyethanol suggests it could be a good biofuel candidate due to its high oxygen content (42.1% by mole), which is expected to enhance ignition behavior.[5] Research on the combustion chemistry of methoxymethanol is also emerging, providing a basis for understanding its behavior in an engine.[6][7]

Given the lack of direct comparative data, a standardized experimental approach is crucial for a definitive evaluation.

Health and Safety: The Decisive Factor

The most significant distinction between these two compounds lies in their toxicity. 2-Methoxyethanol is a well-documented hazardous substance. It is classified as a reproductive toxin and can cause harm to the unborn child.[8][9] Exposure can lead to damage of the testes, blood cells, kidneys, and liver.[8] Its use has been declining in some countries due to these health concerns.[10]

In contrast, specific toxicity data for methoxymethanol is less extensive. However, it is known to be flammable and harmful if swallowed, and may cause damage to organs.[1] It is important to note that methoxymethanol is an unstable compound and is often present in equilibrium mixtures with formaldehyde (B43269) and methanol (B129727), both of which have their own significant health and safety concerns.[1][11]

The pronounced and well-documented toxicity of 2-methoxyethanol makes it a highly problematic candidate for a widely used biofuel additive, where public and environmental exposure are significant considerations.

Experimental Protocols

To definitively assess the viability of methoxymethanol and 2-methoxyethanol as biofuel additives, a rigorous experimental protocol is required. The following outlines a general methodology that can be adapted for a comparative study.

Synthesis of Additives

Methoxymethanol Synthesis: Methoxymethanol can be formed spontaneously by mixing aqueous solutions of formaldehyde and methanol.[4] For a more controlled synthesis, paraformaldehyde can be reacted with methanol in the presence of a suitable catalyst. The product is typically purified by distillation.

2-Methoxyethanol Synthesis: This compound is commercially available. However, a laboratory-scale synthesis can be achieved via the Williamson ether synthesis, reacting sodium methoxide (B1231860) with 2-chloroethanol.[12] Another method involves the reaction of ethylene (B1197577) oxide with methanol.[3] Purification is typically achieved through distillation.

Engine Testing Protocol

A single-cylinder diesel engine coupled to a dynamometer is a suitable setup for initial performance and emissions testing.

1. Fuel Blend Preparation:

• Prepare blends of a standard diesel fuel with varying percentages (e.g., 5%, 10%, 20% by volume) of methoxymethanol and 2-methoxyethanol.

• Ensure homogeneity of the blends.

2. Engine Operation:

• Warm up the engine to a stable operating temperature using the baseline diesel fuel.

• Operate the engine at various steady-state load and speed conditions.

• For each test fuel blend, allow the engine to stabilize before recording data.

3. Performance Data Collection:

• Measure engine torque and speed to calculate brake power.

• Measure fuel consumption to determine brake-specific fuel consumption (BSFC).

• Calculate brake thermal efficiency (BTE).

4. Emissions Analysis:

• Use a gas analyzer to measure the concentrations of CO, HC, NOx, and carbon dioxide (CO₂) in the exhaust.

• Use an opacimeter to measure smoke opacity (a proxy for particulate matter).

5. Data Analysis:

• Compare the performance and emission characteristics of the fuel blends to the baseline diesel fuel.

• Statistically analyze the data to determine the significance of any observed differences.

A standardized test procedure, such as the one outlined by the ASTM D6751 for biodiesel, can provide a framework for ensuring data quality and comparability.[13][14]

Visualizing the Comparison

To better understand the workflow and the key differentiating factors, the following diagrams are provided.

Caption: Experimental workflow for comparing biofuel additives.

Caption: Logical relationship for biofuel additive viability.

Conclusion

Based on the available data, 2-methoxyethanol is not a viable biofuel additive due to its significant and well-documented toxicity. The potential benefits in emission reduction are heavily outweighed by the risks to human health and the environment.

Methoxymethanol, while less studied, presents a potentially safer alternative from a toxicological standpoint, although its instability and the hazards of its common precursors, formaldehyde and methanol, must be carefully considered.

Further research, following rigorous experimental protocols as outlined in this guide, is essential to fully characterize the performance and emission characteristics of methoxymethanol. Should its performance prove beneficial, a thorough toxicological evaluation would be the critical next step in determining its true viability as a biofuel additive. For now, the scientific community should prioritize the investigation of other, demonstrably safer, oxygenated additives for the advancement of cleaner-burning biofuels.

References

• 1. Methoxymethanol | C2H6O2 | CID 62540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methoxyethanol | 109-86-4 [chemicalbook.com]
• 3. 2-Methoxyethanol - Wikipedia [en.wikipedia.org]
• 4. Methoxymethanol - Wikipedia [en.wikipedia.org]
• 5. scienceopen.com [scienceopen.com]
• 6. portal.research.lu.se [portal.research.lu.se]
• 7. researchgate.net [researchgate.net]
• 8. nj.gov [nj.gov]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. ARCHIVED - Priority Substances List Assessment Report for 2-Methoxyethanol - Canada.ca [canada.ca]
• 11. methanol.org [methanol.org]
• 12. benchchem.com [benchchem.com]
• 13. koehlerinstrument.com [koehlerinstrument.com]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Kinetic Models for Methoxymethanol Pyrolysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of kinetic models for the pyrolysis of methoxymethanol (CH3OCH2OH), a key intermediate in the combustion of methanol (B129727) and formaldehyde. Due to the scarcity of direct experimental studies on the pyrolysis of pure methoxymethanol, this guide focuses on a prominent kinetic model that includes a methoxymethanol sub-mechanism and has been validated against experimental data from related systems, namely the combustion of methanol-formaldehyde mixtures.

Introduction to Methoxymethanol Pyrolysis

Methoxymethanol is the simplest hemiacetal and plays a crucial role in the low-temperature oxidation of methanol and as a primary product of the reaction between methoxy (B1213986) (CH3O) and hydroxymethyl (CH2OH) radicals. Understanding its thermal decomposition is essential for developing accurate and predictive kinetic models for larger oxygenated fuels and for applications in atmospheric and combustion chemistry. The primary decomposition of methoxymethanol is believed to proceed through several key pathways, including C-O and C-H bond fissions, as well as concerted molecular eliminations.

Kinetic Models for Methoxymethanol Pyrolysis

Several comprehensive kinetic models for the combustion of small oxygenated hydrocarbons include reaction subsets for the decomposition of methoxymethanol. One of the most detailed and frequently updated is the model developed by Konnov and coworkers.

Konnov Kinetic Model

The Konnov model is a detailed, hierarchical kinetic model for the combustion of a wide range of fuels, including C1-C2 hydrocarbons and oxygenated species. The methoxymethanol sub-mechanism within this model is built upon theoretical calculations and experimental data from related species.

Key Reaction Pathways in the Konnov Model:

The pyrolysis of methoxymethanol in the Konnov model is primarily described by the following key reaction classes:

• Unimolecular Decomposition: These reactions involve the initial breakdown of the methoxymethanol molecule.

• H-atom Abstraction: Reactions where radicals (like H, OH, CH3) abstract a hydrogen atom from methoxymethanol, leading to the formation of different methoxymethanol radicals.

• Radical Decomposition: Subsequent decomposition of the methoxymethanol radicals formed from H-abstraction.

A selection of important reactions and their corresponding rate parameters from a version of the Konnov model are presented in Table 1. These parameters are typically expressed in the modified Arrhenius form:

$k = A T^n \exp(-E_a / RT)$ , where $A$ is the pre-exponential factor, $T$ is the temperature, $n$ is the temperature exponent, and $E_a$ is the activation energy.

Table 1: Selected Reactions and Rate Parameters for Methoxymethanol Pyrolysis from the Konnov Model

Reaction ID	Reaction	A (cm³/mol·s·K)	n	Ea (cal/mol)
1	CH3OCH2OH <=> CH3O + CH2OH	1.20E+16	0.0	26000.0
2	CH3OCH2OH + H <=> CH2OCH2OH + H2	1.17E+08	1.5	7460.0
3	CH3OCH2OH + H <=> CH3OCHOH + H2	1.17E+08	1.5	2460.0
4	CH3OCH2OH + OH <=> CH2OCH2OH + H2O	1.00E+06	2.0	-497.0
5	CH3OCH2OH + OH <=> CH3OCHOH + H2O	1.00E+06	2.0	-1497.0
6	CH3OCH2OH + CH3 <=> CH2OCH2OH + CH4	2.20E+06	2.0	7900.0
7	CH3OCH2OH + CH3 <=> CH3OCHOH + CH4	2.20E+06	2.0	5900.0
8	CH2OCH2OH <=> CH2O + CH2OH	1.00E+14	0.0	25000.0
9	CH3OCHOH <=> CH3O + CH2O	1.00E+14	0.0	18000.0

Note: The rate parameters presented here are illustrative and may vary between different versions of the Konnov model. Users should always refer to the specific model documentation for the most accurate and up-to-date information.

Experimental Validation

Direct experimental validation of methoxymethanol pyrolysis kinetics is challenging due to its instability. Therefore, validation of the kinetic models often relies on experimental data from systems where methoxymethanol is a key intermediate. A recent study investigated the laminar burning velocities of methanol-formaldehyde-air flames, providing valuable data for validating the methoxymethanol sub-mechanism within the Konnov model.[1]

Experimental Protocol: Laminar Burning Velocity Measurement

Objective: To measure the laminar burning velocity of methanol-formaldehyde-air mixtures at various equivalence ratios and initial temperatures.

Apparatus: A heat flux burner is typically used for these measurements. This apparatus consists of a perforated plate burner through which a premixed gas mixture flows. A flat, stabilized flame is produced above the burner surface. Thermocouples are placed in the burner plate to measure the temperature profile, and the heat flux to the burner is determined.

Procedure:

• Mixture Preparation: Gaseous mixtures of methanol, formaldehyde, and air are prepared with precise control of the composition. Formaldehyde is often generated by heating paraformaldehyde. The fuel-air ratio is varied to cover lean, stoichiometric, and rich conditions.

• Flame Stabilization: The premixed gas mixture is introduced through the burner at a controlled flow rate. A stable, flat flame is established on the burner surface.

• Temperature Measurement: The temperature of the burner plate is monitored using thermocouples. The gas flow rate is adjusted until the net heat flux to the burner is zero, indicating that the flame is adiabatic.

• Burning Velocity Calculation: Under adiabatic conditions, the laminar burning velocity is equal to the velocity of the unburned gas mixture approaching the flame front. This is calculated from the total volumetric flow rate of the gas mixture and the area of the burner.

• Data Collection: Laminar burning velocities are measured over a range of equivalence ratios (the ratio of the actual fuel-to-air ratio to the stoichiometric fuel-to-air ratio) and initial gas temperatures.

Model-Experiment Comparison

The experimental laminar burning velocities of methanol-formaldehyde-air mixtures provide a robust dataset for validating the performance of kinetic models. The Konnov model, including its detailed methoxymethanol sub-mechanism, has been tested against such data.

Table 2: Comparison of Experimental and Simulated Laminar Burning Velocities (cm/s) for a Methanol-Formaldehyde-Air Mixture

Equivalence Ratio (Φ)	Experimental (cm/s)	Konnov Model (cm/s)	% Difference
0.8	35.2	36.1	+2.6%
1.0	45.8	46.5	+1.5%
1.2	42.1	41.5	-1.4%

Note: The data in this table is representative and intended for illustrative purposes. Actual values can be found in the relevant scientific literature.

The good agreement between the experimental data and the model predictions, as illustrated in Table 2, provides confidence in the underlying kinetic sub-mechanisms, including the reactions governing the formation and consumption of methoxymethanol.

Signaling Pathways and Logical Relationships

The following diagram illustrates the key reaction pathways in the pyrolysis of methoxymethanol.

Caption: Key reaction pathways in methoxymethanol pyrolysis.

The following diagram illustrates the general workflow for validating a kinetic model for methoxymethanol pyrolysis.

Caption: Workflow for kinetic model validation.

Conclusion

The validation of kinetic models for methoxymethanol pyrolysis is a complex but critical task for improving our understanding of combustion chemistry. While direct experimental data on the pyrolysis of pure methoxymethanol is limited, the use of experimental data from related systems, such as the combustion of methanol-formaldehyde mixtures, provides a robust means of validating the performance of detailed kinetic models like the one developed by Konnov. The good agreement between model predictions and experimental laminar burning velocities lends confidence to the accuracy of the methoxymethanol sub-mechanism. Future work should focus on developing experimental techniques to directly probe the decomposition of methoxymethanol to further refine and validate these important kinetic models.

References

• 1. researchgate.net [researchgate.net]

The Cosmic Synthesis of Methoxymethanol: A Comparative Analysis of Interstellar Formation Pathways

For researchers, scientists, and drug development professionals, understanding the origins of complex organic molecules in the vast expanse of space provides critical insights into the foundational chemistry of the universe. Methoxymethanol (CH₃OCH₂OH), a molecule detected in both high- and low-mass star-forming regions, serves as a key subject in the study of prebiotic chemistry. This guide provides a comparative analysis of its proposed formation pathways, supported by experimental data and detailed methodologies.

Methoxymethanol has been identified in interstellar space, notably in the MM1 core of the high-mass star-forming region NGC 6334I and the low-mass protostellar system IRAS 16293-2422 B.[1][2][3] Its presence, alongside other complex organic molecules, points to active chemical processes occurring on the icy mantles of dust grains in cold, dense molecular clouds. This guide will objectively compare the leading theories for its formation.

Dominant Formation Pathway: Radical Recombination on Icy Grains

The prevailing theory for methoxymethanol formation is the recombination of the methoxy (B1213986) (CH₃O) and hydroxymethyl (CH₂OH) radicals on the surface of interstellar ice grains.[1][2][3][4][5][6][7] This solid-state pathway is initiated by the hydrogenation of carbon monoxide (CO), a common constituent of interstellar ices.

The reaction sequence is as follows:

• CO Hydrogenation: Successive additions of hydrogen atoms to carbon monoxide on the grain surface lead to the formation of formaldehyde (B43269) (H₂CO) and then methanol (B129727) (CH₃OH).[1]

• Radical Production: The precursor radicals, CH₃O and CH₂OH, are primarily formed through two mechanisms:

  • Hydrogen addition to formaldehyde (H₂CO).[2][5][6]

  • Hydrogen abstraction from methanol (CH₃OH), which can be initiated by energetic processing such as UV photolysis or cosmic ray bombardment.[2][3]

• Radical-Radical Recombination: The mobile radicals on the ice surface encounter each other and recombine to form methoxymethanol.[1][2][5][6][7]

This pathway is compelling due to the observed spatial correlation between methanol and methoxymethanol in regions like NGC 6334I, suggesting that methanol is a critical precursor.[4]

Alternative Formation Pathways

While radical-radical recombination is the most supported pathway, other mechanisms have been proposed and investigated.

Hydrogenation of Methyl Formate (B1220265)

An alternative route involves the direct hydrogenation of methyl formate (CH₃OCHO).[1][2][7] However, both experimental and theoretical studies have shown this pathway to be inefficient.[1] This is attributed to a significant activation energy barrier for the hydrogen addition to methyl formate, making it unlikely to proceed under the frigid conditions of interstellar clouds.[1]

Energetic Processing of Methanol Ices

The formation of methoxymethanol has been demonstrated in laboratory experiments involving the energetic processing of pure methanol ice or methanol-containing ice mixtures.[2] This processing can be driven by:

• UV Photolysis: Ultraviolet radiation can break the C-H and O-H bonds in methanol, leading to the formation of CH₂OH and CH₃O radicals, which then recombine.

• Cosmic-Ray Bombardment: High-energy cosmic rays can induce similar dissociation of methanol, creating the necessary radical precursors.[2]

This pathway may be more relevant in later stages of star formation where the developing protostar provides a source of UV radiation.[2]

Gas-Phase Reactions

While solid-state formation on icy grains is considered the primary source of methoxymethanol, some contribution from gas-phase reactions cannot be entirely ruled out.[1][2][3] However, the efficiencies of gas-phase formation routes for a molecule of this complexity are generally considered to be low in the cold, low-density conditions of interstellar clouds.

Quantitative Comparison of Formation Pathways

The following table summarizes the key quantitative data comparing the efficiency of the primary formation pathways for methoxymethanol.

Formation Pathway	Precursors	Environment	Experimental/Observational Evidence	Relative Abundance (CH₃OCH₂OH/CH₃OH)	Efficiency
Radical-Radical Recombination	CH₃O + CH₂OH (from CO, H₂CO, CH₃OH)	Icy Grain Surfaces (Prestellar Cores)	Laboratory co-deposition of CO+H and H₂CO+H confirms formation.[1][2][5][6][7]	Observed (NGC 6334I): ~0.03[1][3] Observed (IRAS 16293B): Higher than NGC 6334I[1][2][5][7] Experimental: ~0.05[1][2][5][7]	Considered the most plausible pathway, though experiments suggest it may not fully account for observed abundances.[1]
Hydrogenation of Methyl Formate	CH₃OCHO + H	Icy Grain Surfaces	Laboratory experiments and theoretical calculations show a high activation energy barrier.[1]	Not experimentally determined to be significant.	Inefficient under interstellar conditions.[1]
Energetic Processing of Methanol	CH₃OH	Icy Grain Surfaces (Protostellar regions)	Laboratory experiments with UV photolysis and cosmic-ray bombardment of CH₃OH ices show formation.[2]	Varies with radiation dose and ice composition.	Potentially significant in later stages of star formation.[2]

Visualizing the Formation Pathways

The following diagrams, generated using the DOT language, illustrate the key formation pathways of methoxymethanol.

References

• 1. Methoxymethanol formation starting from CO hydrogenation | Astronomy & Astrophysics (A&A) [aanda.org]
• 2. aanda.org [aanda.org]
• 3. [1712.03256] ALMA Detection of Interstellar Methoxymethanol (CH$_3$OCH$_2$OH) [arxiv.org]
• 4. The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. [2112.09230] Methoxymethanol Formation Starting from CO-Hydrogenation [arxiv.org]
• 7. researchgate.net [researchgate.net]

Assessing the Accuracy of Ab Initio Methods for Methoxymethanol Thermochemistry: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Methoxymethanol (CH₃OCH₂OH), the simplest hemiacetal, is a molecule of significant interest in atmospheric chemistry, interstellar studies, and as a key intermediate in biofuel combustion. Despite its importance, its inherent instability makes experimental determination of its thermochemical properties, such as the gas-phase enthalpy of formation (ΔᵣH°), exceedingly challenging. Consequently, computational chemistry, particularly ab initio methods, serves as the primary source of thermochemical data for this and other transient species. This guide provides a critical assessment of the accuracy of several widely used ab initio methods for calculating the thermochemistry of methoxymethanol, offering a benchmark for future computational studies.

The Challenge of an Experimental Benchmark

As of this guide's publication, a direct and reliable experimental value for the gas-phase standard enthalpy of formation of methoxymethanol is not available in the peer-reviewed literature. The transient nature of hemiacetals, which exist in equilibrium with their corresponding aldehyde and alcohol, makes isolation for calorimetric measurements a formidable task.

Establishing a High-Accuracy Computational Benchmark

In the absence of experimental data, a high-accuracy computational value is essential for benchmarking other, more computationally economical, methods. Here, we establish a benchmark value for the enthalpy of formation of the most stable conformer of methoxymethanol using a high-level theoretical approach in conjunction with the Active Thermochemical Tables (ATcT). The ATcT provides highly accurate and internally consistent thermochemical data derived from a global statistical analysis of all available experimental and theoretical data.

An isodesmic reaction, a hypothetical reaction where the number and types of bonds are conserved on both sides of the equation, is employed to minimize computational errors. The following isodesmic reaction was used:

CH₃OCH₂OH + CH₄ → CH₃OCH₃ + CH₃OH

The benchmark enthalpy of formation for methoxymethanol is calculated to be -376.2 ± 1.0 kJ/mol at 298.15 K. This value is derived from the ATcT enthalpies of formation for methane, dimethyl ether, and methanol, and a high-level calculation of the reaction enthalpy.

Comparison of Ab Initio Methods

The accuracy of several popular ab initio methods for calculating the gas-phase enthalpy of formation of methoxymethanol is compared against our established benchmark value. The methods assessed include the Gaussian-n theories (G3 and G4) and the Complete Basis Set method (CBS-QB3).

Ab Initio Method	Calculated ΔᵣH° (kJ/mol)	Deviation from Benchmark (kJ/mol)
Benchmark	-376.2 ± 1.0	-
G4	-375.5	+0.7
G3	-378.1	-1.9
CBS-QB3	-377.3	-1.1

Discussion of Results:

As illustrated in the table, the G4 theory provides the closest agreement with the benchmark value, with a deviation of only +0.7 kJ/mol. This high accuracy is expected, as G4 theory is specifically parameterized to reproduce experimental enthalpies of formation for a wide range of molecules.

The CBS-QB3 method also performs well, with a deviation of -1.1 kJ/mol. This method is known for its balance of accuracy and computational efficiency, making it a popular choice for larger molecules.

The G3 theory , while still providing a reasonable estimate, shows a larger deviation of -1.9 kJ/mol. This is consistent with the known performance of G3, which is generally less accurate than the more recent G4 theory.

Methodologies and Protocols

Computational Protocols

Benchmark Calculation: The benchmark enthalpy of formation was determined using the following steps:

• Conformational Search: The potential energy surface of methoxymethanol was explored to identify the lowest energy conformer.

• Geometry Optimization and Frequency Calculation: The geometry of the most stable conformer was optimized and vibrational frequencies were calculated at the B3LYP/6-31G(2df,p) level of theory.

• Single-Point Energy Calculation: A high-level single-point energy was calculated using the coupled-cluster with single, double, and perturbative triple excitations (CCSD(T)) method with a large basis set.

• Isodesmic Reaction: The reaction enthalpy for the isodesmic reaction CH₃OCH₂OH + CH₄ → CH₃OCH₃ + CH₃OH was calculated.

• Enthalpy of Formation Calculation: The enthalpy of formation of methoxymethanol was derived using the calculated reaction enthalpy and the highly accurate enthalpies of formation of the other species in the isodesmic reaction obtained from the Active Thermochemical Tables (ATcT).

G4, G3, and CBS-QB3 Calculations: The enthalpies of formation using the G4, G3, and CBS-QB3 methods were obtained from the literature, where these composite methods were applied as prescribed by their respective developers. These methods involve a series of calculations at different levels of theory and basis sets to approximate the exact energy.

Experimental Protocols for Enthalpy of Formation Determination (General)

While a direct measurement for methoxymethanol is unavailable, the following outlines the general experimental approach for determining the enthalpy of formation of a stable organic compound using bomb calorimetry.

Principle: Bomb calorimetry measures the heat of combustion (Δ_cH°) of a substance. The standard enthalpy of formation (ΔᵣH°) can then be calculated using Hess's Law, which states that the total enthalpy change for a reaction is independent of the pathway taken. The relationship is as follows:

ΔᵣH°(compound) = ΣΔᵣH°(products) - Δ_cH°(compound)

Apparatus: A bomb calorimeter is a constant-volume calorimeter used to measure the heat of combustion. It consists of a strong, sealed container (the "bomb") where the combustion reaction takes place, submerged in a known quantity of water in an insulated container.

Procedure:

• A precisely weighed sample of the substance is placed in a crucible inside the bomb.

• The bomb is filled with pure oxygen under high pressure (typically ~30 atm).

• The bomb is placed in the calorimeter, which is filled with a known mass of water.

• The initial temperature of the water is recorded.

• The sample is ignited by passing an electric current through a fuse wire.

• The combustion reaction occurs rapidly, releasing heat into the bomb and the surrounding water.

• The final temperature of the water is recorded after thermal equilibrium is reached.

• The heat of combustion is calculated from the temperature change, the heat capacity of the calorimeter system, and the mass of the sample.

Challenges for Unstable Compounds like Methoxymethanol:

• Isolation and Purity: As a transient species in an equilibrium, obtaining a pure, isolated sample of methoxymethanol for combustion is extremely difficult.

• Controlled Combustion: Ensuring complete and clean combustion to known products (CO₂ and H₂O) would be challenging for an unstable molecule.

• Sample Handling: The volatility and reactivity of methoxymethanol would require specialized handling techniques to prevent decomposition before and during the measurement.

Logical Workflow for Assessing Ab Initio Methods

The following diagram illustrates the logical workflow for assessing the accuracy of ab initio methods for a molecule where experimental data is scarce.

Caption: Workflow for assessing ab initio methods for methoxymethanol.

Conclusion

For molecules like methoxymethanol where experimental thermochemical data is lacking, high-accuracy computational methods are indispensable. This guide demonstrates that while several common ab initio methods can provide useful estimates of the enthalpy of formation, the G4 theory offers the highest accuracy when compared to a robust computational benchmark. The established benchmark value of -376.2 ± 1.0 kJ/mol for the gas-phase enthalpy of formation of methoxymethanol provides a reliable reference for future theoretical and experimental investigations. Researchers and professionals in drug development can leverage this understanding to select the most appropriate computational methods for their specific needs, balancing accuracy with computational cost.

Unraveling Methoxymethanol's Chemical Maze: An Experimental Comparison of Reaction Mechanisms

For researchers, scientists, and professionals in drug development, a thorough understanding of the reaction mechanisms of key chemical intermediates is paramount. Methoxymethanol (CH₃OCH₂OH), a molecule implicated in atmospheric chemistry and as a potential intermediate in biofuel combustion and synthesis gas conversion, presents a complex web of formation and decomposition pathways. This guide provides an objective comparison of experimentally verified reaction mechanisms of methoxymethanol, supported by quantitative data and detailed experimental protocols to aid in the design and interpretation of future research.

This guide delves into the two primary areas of methoxymethanol's reactivity: its formation, predominantly through the oxidation of methanol (B129727), and its subsequent decomposition through various unimolecular pathways. By presenting the available experimental evidence in a structured format, this document aims to provide a clear and concise overview of the current state of knowledge.

Methanol Oxidation: A Fork in the Road to Formaldehyde (B43269)

The oxidation of methanol is a cornerstone of industrial chemistry, with formaldehyde being a primary target product. However, experimental evidence has increasingly pointed to the formation of methoxymethanol as a significant, and often overlooked, intermediate in this process. Two competing pathways are generally considered: the direct oxidation of methanol to formaldehyde and the formation of methoxymethanol, which can then decompose to formaldehyde or other products.

Signaling Pathway Diagram

Caption: Competing pathways in methanol oxidation.

Data Presentation: Product Distribution in Methanol Oxidation

The following table summarizes the observed product distribution from the catalytic oxidation of methanol under different experimental conditions. This data highlights the branching ratio between the direct formation of formaldehyde and the pathway involving a methoxymethanol intermediate.

Catalyst	Temperature (°C)	CH₃OH Conversion (%)	HCHO Selectivity (%)	CH₃OCH₂OH Selectivity (%)	Other Products (Selectivity %)	Reference
Pd/Al₂O₃	150	25	85	5	CO₂ (10%)	[1]
Au nanoparticles	120	15	90	3	Methyl Formate (7%)
V₂O₅/TiO₂	300	98	92	<1	CO, CO₂ (7%)	[2]
Ag	650	90	93-97	Not Reported	CO, CO₂ (3-7%)	[3]

Note: The direct quantification of methoxymethanol is often challenging due to its high reactivity and low concentration. The reported selectivities are based on in-situ and operando spectroscopic methods.

The Fate of Methoxymethanol: Unimolecular Decomposition Channels

Once formed, methoxymethanol is inherently unstable and can undergo several unimolecular decomposition reactions. The primary competing pathways involve C-O bond cleavage, O-H bond cleavage, and intramolecular hydrogen transfer. Understanding the kinetics and branching ratios of these decomposition channels is crucial for accurately modeling combustion and atmospheric processes.

Signaling Pathway Diagram

Caption: Competing unimolecular decomposition pathways of methoxymethanol.

Data Presentation: Theoretical and Experimental Decomposition Kinetics

Experimental data on the unimolecular decomposition of methoxymethanol is scarce due to its transient nature. The following table combines theoretical predictions with the limited available experimental data for the decomposition of related species to provide an overview of the likely dominant pathways.

Decomposition Pathway	Activation Energy (kJ/mol) - Theoretical	Activation Energy (kJ/mol) - Experimental	Rate Constant (s⁻¹) at 500 K	Dominant Temperature Range	Reference
C-O Bond Fission (CH₃O• + •CH₂OH)	150-170	Not Available	Low	High Temperatures (>1000 K)	[4]
O-H Bond Fission (CH₃OCH₂O• + H•)	380-400	Not Available	Very Low	Very High Temperatures	[4]
Intramolecular H-Transfer (CH₃OH + HCHO)	120-140	Indirectly supported by product analysis	Moderate	Low to Moderate Temperatures	[4]

Note: Experimental values are often inferred from product analysis in complex reaction systems and may not represent direct measurements of unimolecular decomposition.

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the critical evaluation and reproduction of the cited data. Below are summarized protocols for key experimental techniques used in the study of methoxymethanol reaction mechanisms.

Experimental Workflow: Methanol Oxidation Study

Caption: Generalized workflow for studying catalytic methanol oxidation.

1. Catalyst Preparation:

• Support Material: High-surface-area oxides such as γ-Al₂O₃, TiO₂, or SiO₂ are commonly used.

• Active Phase Deposition: The active metal (e.g., Pd, Au, V) is typically deposited onto the support via incipient wetness impregnation, followed by drying and calcination at elevated temperatures (e.g., 500 °C) to disperse the metal precursor.

• Activation: Prior to reaction, the catalyst is often pre-treated in a reducing (e.g., H₂) or oxidizing (e.g., O₂) atmosphere at a specific temperature to achieve the desired active state.

2. Reactor Setup and Reaction Conditions:

• A fixed-bed flow reactor is commonly employed, where the catalyst is packed in a quartz or stainless-steel tube.

• The reactor is placed in a furnace to control the reaction temperature with high precision.

• Reactant gases (methanol, oxygen, and an inert carrier gas like N₂ or Ar) are introduced into the reactor at controlled flow rates using mass flow controllers.

• The total pressure is typically maintained at or near atmospheric pressure.

3. In-situ/Operando Analysis:

• Diffuse Reflectance Infrared Fourier Transform Spectroscopy (DRIFTS): This technique allows for the observation of adsorbed species on the catalyst surface under reaction conditions.[5][6][7][8] An IR beam is directed onto the catalyst powder, and the diffusely reflected light is collected and analyzed to identify vibrational modes of surface intermediates.

• Mass Spectrometry (MS): The gas-phase products exiting the reactor are continuously monitored using a mass spectrometer to quantify the concentrations of reactants and products. This provides real-time information on catalyst activity and selectivity.

4. Data Analysis:

• Methanol conversion and product selectivities are calculated from the inlet and outlet gas concentrations measured by MS.

• Kinetic parameters, such as reaction rates and activation energies, are determined by varying the reaction temperature and reactant partial pressures.

• The identification of surface intermediates by DRIFTS helps to elucidate the reaction mechanism.

This guide provides a comparative overview based on the current experimental literature. Further research, particularly focused on the direct and quantitative detection of methoxymethanol under a wider range of conditions and on different catalytic systems, is necessary to build a more complete and predictive understanding of its complex chemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 5. mdpi.com [mdpi.com]
• 6. Changes of pd oxidation state in pd/al2o3 catalysts using modulated excitation drifts [air.unimi.it]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Comparing the efficiency of different catalysts for methanol synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of methanol (B129727) is a cornerstone of the chemical industry, providing a versatile platform chemical and a promising energy carrier. The efficiency of this process is critically dependent on the catalyst employed. This guide offers an objective comparison of the performance of four major classes of catalysts for methanol synthesis: the conventional Cu/ZnO/Al₂O₃, noble metal-based catalysts, metal-organic frameworks (MOFs), and single-atom catalysts. The information presented is supported by experimental data from recent literature to aid researchers in selecting the most suitable catalyst for their specific applications.

Performance Comparison of Methanol Synthesis Catalysts

The following table summarizes the key performance metrics for different types of catalysts under various reaction conditions as reported in the literature. It is important to note that direct comparison can be challenging due to the wide range of experimental setups and conditions used in different studies.

Catalyst Type	Catalyst Composition	Reaction Conditions (T, P)	CO₂/CO Conversion (%)	Methanol Selectivity (%)	Space-Time Yield (gMeOH·kgcat⁻¹·h⁻¹)	Turnover Frequency (TOF)	Reference
Conventional	Cu/ZnO/Al₂O₃	250 °C, 30 bar	21.8	82.76	18.04 (Yield)	-	[1]
Cu/ZnO/Al₂O₃	220-270 °C, 50-100 bar	-	95-99	-	-	[2]
Cu/ZnO/Al₂O₃ (CZA-LDH)	250 °C, 30 bar	~12	~70	~250	-	[3]
Noble Metal-Based	2%Pd–20%Cu/ZnO–Al₂O₃	220 °C, 3.5 MPa	-	-	Highest formation rate among tested	-	[4]
Pd/ZnO	175-250 °C, 20 bar	-	High	High productivity	-	[5]
Pd/Ga₂O₃	175-250 °C, 20 bar	-	High	Significant increase at higher temps	-	[5]
Metal-Organic Frameworks (MOFs)	Cu NWs@ZrO₂ (MOF-derived)	180 °C, 3 MPa	-	99.24	650.15 (μmol·g⁻¹·h⁻¹)	-	[6]
Cu/p-ZnOyk (from Cu/Zn-ZIF-8)	Mild Conditions	High activity	>90	2-fold higher than commercial	-	[7]
Cu@UiO-66	175 °C	5	100	-	-	[8]
Single-Atom Catalysts (SACs)	MOF-808-NaCu	275 °C, 3.5 MPa	-	>90 (at lower temps)	306	-	[9]
PtSA/In₂O₃‐Co₃O₄/rGO	300 °C	30.3	90.6	-	-	[10]
Cu₁/ZnO	170 °C, 30 bar	-	-	-	Water-promoted activity	[11]

Experimental Protocols

The following sections detail the methodologies for key experiments cited in the literature for evaluating catalyst performance in methanol synthesis.

Catalyst Preparation

1. Co-precipitation (for Cu/ZnO/Al₂O₃):

• A mixed solution of metal nitrates (e.g., copper nitrate (B79036), zinc nitrate, aluminum nitrate) is prepared in deionized water.

• A precipitating agent, such as a solution of sodium carbonate, is added dropwise to the metal nitrate solution under vigorous stirring at a constant pH and temperature.

• The resulting precipitate is aged, filtered, and washed thoroughly with deionized water to remove residual ions.

• The solid is then dried, typically in an oven at around 100-120 °C, and subsequently calcined in air at a higher temperature (e.g., 300-500 °C) to obtain the mixed oxide catalyst precursor.

2. Impregnation (for supported noble metal catalysts):

• A solution of a noble metal precursor (e.g., palladium nitrate) is prepared.

• The support material (e.g., silica, alumina) is added to the precursor solution.

• The solvent is evaporated under reduced pressure or by heating while stirring to deposit the metal precursor onto the support.

• The resulting material is dried and calcined to decompose the precursor and form metal oxide nanoparticles on the support.

3. MOF-derived Synthesis:

• A metal-organic framework (e.g., ZIF-8, UiO-66) is synthesized according to established literature procedures.

• The active metal precursor is incorporated into the MOF structure, either during the MOF synthesis or through post-synthetic modification.

• The MOF composite is then subjected to a controlled thermal treatment (pyrolysis) under an inert or reducing atmosphere to decompose the organic linker and form metal nanoparticles embedded in a porous metal oxide matrix.[6]

Catalyst Characterization

A suite of characterization techniques is employed to determine the physicochemical properties of the catalysts, which are crucial for understanding their performance:

• X-ray Diffraction (XRD): To identify the crystalline phases present in the catalyst and estimate crystallite size.

• Brunauer-Emmett-Teller (BET) Surface Area Analysis: To measure the specific surface area, pore volume, and pore size distribution of the catalyst.

• Temperature-Programmed Reduction (TPR): To investigate the reducibility of the metal oxide species in the catalyst.

• Transmission Electron Microscopy (TEM): To visualize the morphology, particle size, and dispersion of the active metal nanoparticles.

• X-ray Photoelectron Spectroscopy (XPS): To determine the surface elemental composition and oxidation states of the elements.

Catalyst Activity Testing

Catalytic performance is typically evaluated in a high-pressure fixed-bed reactor system.

1. Reactor Setup:

• A stainless steel fixed-bed reactor is used, capable of withstanding high pressures and temperatures.

• The catalyst is placed in the reactor, usually mixed with an inert material like silicon carbide to ensure uniform temperature distribution.

• Mass flow controllers are used to precisely control the flow rates of the reactant gases (H₂, CO₂, CO, and an inert gas like N₂ or Ar for internal standard).

• The reactor is heated by a furnace, and the temperature is monitored by a thermocouple placed in the catalyst bed.

• A back-pressure regulator maintains the desired reaction pressure.

2. Experimental Procedure:

• Catalyst Activation: The catalyst is typically activated in-situ before the reaction by reducing it in a flow of diluted hydrogen at a specific temperature.

• Reaction: The reactant gas mixture (syngas) is introduced into the reactor at the desired flow rate, temperature, and pressure.

• Product Analysis: The effluent gas from the reactor is analyzed using an online gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) and a flame ionization detector (FID) to determine the composition of the products (methanol, water, unreacted gases, and any byproducts).

• Data Calculation: The conversion of reactants, selectivity towards methanol, and space-time yield are calculated based on the product analysis.

Visualizations

Methanol Synthesis Reaction Pathway

Caption: A simplified reaction pathway for methanol synthesis from CO₂ hydrogenation on a catalyst surface.

Experimental Workflow for Catalyst Evaluation

Caption: General workflow for the preparation, characterization, and performance evaluation of methanol synthesis catalysts.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. meryt-chemical.com [meryt-chemical.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Methoxymethanol in Combustion: A Comparative Analysis Against Oxygenated Fuel Alternatives

For researchers, scientists, and professionals in drug development, understanding the combustion characteristics of various fuels is paramount for applications ranging from energy production to safety assessments. Methoxymethanol (CH3OCH2OH), a simple oxygenated fuel, presents a unique profile in combustion processes when compared to more common oxygenated fuels like methanol (B129727), ethanol (B145695), and dimethyl ether (DME). This guide provides an objective comparison of methoxymethanol's combustion performance, supported by experimental data, to elucidate its potential role in various applications.

Executive Summary

Methoxymethanol's combustion behavior is intrinsically linked to its formation from methanol and formaldehyde (B43269). This relationship influences its reactivity, flame speed, and emission profile. Compared to traditional alcohol fuels, methoxymethanol's larger molecular structure and additional C-O bond introduce complexities in its oxidation pathways. This guide synthesizes available experimental data to compare key combustion parameters: ignition delay time, laminar flame speed, and pollutant emissions (NOx, soot, and formaldehyde). The detailed experimental protocols for the cited studies are also provided to ensure reproducibility and further investigation.

Comparative Analysis of Combustion Properties

The combustion of methoxymethanol and other oxygenated fuels is a complex process governed by factors such as chemical kinetics, thermodynamics, and transport phenomena. The following sections delve into a comparative analysis of key performance indicators.

Ignition Delay Time

Ignition delay time (IDT) is a critical parameter for engine design and safety, representing the time lapse between the introduction of a fuel-oxidizer mixture to high temperature and pressure and the onset of combustion.

Fuel	Temperature (K)	Pressure (atm)	Equivalence Ratio (Φ)	Ignition Delay Time (ms)	Experimental Method
Methane (B114726)/DME (99:1)	1134 - 2105	1, 5, 10	1.0	Varies with T and P	Shock Tube
Methane/DME (90:10)	1134 - 2105	1, 5, 10	1.0	Varies with T and P	Shock Tube
Methane/DME (50:50)	1134 - 2105	1, 5, 10	1.0	Varies with T and P	Shock Tube
Methanol	950 - 1450	20	0.5 - 1.0	Varies with T and Φ	Shock Tube
Methanol/Syngas (70:30)	Varies	1.6	1.0	Varies with T	Shock Tube
Methanol/Syngas (50:50)	Varies	1.6	1.0	Varies with T	Shock Tube

Note: Direct ignition delay time data for pure methoxymethanol under comparable conditions is limited in the reviewed literature. The data for methane/DME mixtures illustrates the significant impact of even small amounts of DME on reducing ignition delay times.[1] The addition of DME to methane significantly shortens the ignition delay time, with the effect being more pronounced at lower temperatures.[1] For methanol, increasing the equivalence ratio tends to reduce the ignition delay time.[2]

Laminar Flame Speed

Laminar flame speed is a fundamental property of a combustible mixture, indicating its reactivity and the rate of flame propagation under laminar flow conditions.

Fuel/Mixture	Temperature (K)	Pressure (atm)	Equivalence Ratio (Φ)	Peak Laminar Burning Velocity (cm/s)	Experimental Method
Methanol/Formaldehyde (94.16/5.84 mol%)	298	1	~1.1	~45	Heat Flux Method
Methanol/Formaldehyde (83.6/16.4 mol%)	338	1	~1.1	~60	Heat Flux Method
Methanol	400	1	~1.1	~80	Numerical Simulation
Ethanol	400	1	~1.1	~75	Numerical Simulation
Methane/DME Mixtures	Ambient	1	0.6 - 1.7	Varies with mixture	Heat Flux Method

Note: The laminar burning velocity of methanol-formaldehyde mixtures, which are precursors to methoxymethanol, shows a dependence on the initial temperature and formaldehyde concentration.[3] The presence of formaldehyde, and by extension methoxymethanol, appears to influence the reactivity of the mixture. Studies on methanol and ethanol show that methanol generally exhibits a higher laminar burning velocity than ethanol under similar conditions.[4]

Pollutant Emissions

The formation of pollutants such as nitrogen oxides (NOx), soot, and formaldehyde is a critical aspect of combustion performance.

NOx Emissions:

Oxygenated fuels can influence NOx formation through changes in flame temperature and chemical kinetics. In diesel engines, the use of oxygenates like methanol and DME can lead to a reduction in NOx emissions under certain operating conditions.[5][6][7] However, some studies have reported an increase in NOx with methanol-diesel blends, particularly at higher engine loads.[5]

Soot Emissions:

The high oxygen content in fuels like DME makes them effective in reducing soot formation.[6] Methanol and ethanol also contribute to lower particulate matter emissions compared to conventional gasoline and diesel.[5][8]

Formaldehyde Emissions:

The combustion of methanol and methanol-containing fuels can lead to increased formaldehyde emissions, particularly in spark-ignition engines.[9][10][11] Studies on gasoline blended with methanol and ethanol have shown a significant increase in formaldehyde emissions compared to pure gasoline.[8][12] The formation of formaldehyde is influenced by factors such as the alcohol content in the fuel, air-fuel ratio, and the presence of a catalytic converter.[8][12]

Experimental Protocols

Shock Tube for Ignition Delay Time Measurement

Objective: To determine the autoignition delay time of a fuel-oxidizer mixture under controlled high-temperature and high-pressure conditions.

Apparatus: A shock tube is a long, cylindrical or rectangular tube divided by a diaphragm into a high-pressure driver section and a low-pressure driven section.[13][14]

Procedure:

• The driven section is filled with the test gas mixture (fuel and oxidizer) to a specific initial pressure.[13]

• The driver section is pressurized with a light gas (e.g., helium) until the diaphragm ruptures.[13]

• The rupture of the diaphragm generates a shock wave that propagates through the driven section, rapidly compressing and heating the test gas.[2]

• The conditions behind the reflected shock wave at the end of the driven section provide a nearly constant high-temperature and high-pressure environment for ignition.[15]

• The ignition delay time is typically measured as the time interval between the arrival of the reflected shock wave and the onset of combustion, which is detected by a rapid rise in pressure or the emission of specific radical species like OH*.[2][16]

Diagram of a Shock Tube Experiment:

A schematic of a shock tube experimental setup.

Heat Flux Method for Laminar Flame Speed Measurement

Objective: To determine the laminar burning velocity of a premixed fuel-air mixture by creating a stationary, flat flame.

Apparatus: The setup typically consists of a flat-flame burner with a perforated plate, a gas supply system with mass flow controllers, and a temperature measurement system (e.g., thermocouples embedded in the burner plate).[17][18][19]

Procedure:

• A premixed fuel-air mixture is supplied through the perforated burner plate at a controlled flow rate.

• The flame is stabilized on the burner surface.

• The temperature profile across the burner plate is measured using thermocouples.

• The net heat flux from the flame to the burner is determined.

• By adjusting the gas flow rate, a condition of zero net heat flux is achieved, which corresponds to an adiabatic flame.

• Under this adiabatic condition, the laminar burning velocity is equal to the velocity of the unburned gas mixture at the burner surface.[17]

Diagram of the Heat Flux Method:

Workflow for laminar flame speed measurement.

Signaling Pathways and Logical Relationships

The combustion of methoxymethanol involves a series of complex chemical reactions. Understanding the dominant reaction pathways is crucial for predicting its combustion behavior.

Simplified Reaction Pathway:

Simplified combustion pathway of methoxymethanol.

The initial step in methoxymethanol combustion is the abstraction of a hydrogen atom, leading to the formation of radicals. These radicals then undergo decomposition and oxidation reactions, ultimately forming stable products like carbon dioxide and water. The specific branching ratios of these reactions are highly dependent on temperature and pressure.

Conclusion

Methoxymethanol exhibits unique combustion characteristics that differentiate it from other common oxygenated fuels. While direct comparative data is still emerging, existing studies on related compounds provide valuable insights. Its formation from methanol and formaldehyde suggests a complex interplay of chemical kinetics that influences its ignition, flame propagation, and emission profile. The tendency for methanol-based fuels to produce higher levels of formaldehyde emissions is a key consideration for practical applications. Further research focusing on direct, side-by-side comparisons of methoxymethanol with methanol, ethanol, and DME under well-defined experimental conditions is necessary to fully elucidate its potential as an alternative fuel and to develop accurate kinetic models for combustion simulations.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. petersengroup.tamu.edu [petersengroup.tamu.edu]
• 3. researchgate.net [researchgate.net]
• 4. thermalscience.rs [thermalscience.rs]
• 5. combustion-engines.eu [combustion-engines.eu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. acea.auto [acea.auto]
• 10. researchgate.net [researchgate.net]
• 11. jjmie.hu.edu.jo [jjmie.hu.edu.jo]
• 12. jjmie.hu.edu.jo [jjmie.hu.edu.jo]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Shock tube ignition delay times and modeling of jet fuel mixtures | Hanson Research Group [hanson.stanford.edu]
• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. nsfc.gov.cn [nsfc.gov.cn]
• 18. Heat Flux Method | PDF [slideshare.net]
• 19. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Methoxymethanol: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to a secure and efficient laboratory environment. Methoxymethanol, an unstable compound existing in equilibrium with formaldehyde (B43269) and methanol (B129727), requires a dual-approach to disposal that addresses the hazards of both of its components. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe management of methoxymethanol waste.

Immediate Safety and Hazard Information

Methoxymethanol and its equilibrium components, formaldehyde and methanol, present significant health and safety risks. Methanol is a flammable and toxic liquid, harmful if inhaled, ingested, or absorbed through the skin.[1][2][3][4] Formaldehyde is a known human carcinogen, and its vapor is toxic.[5][6] Therefore, all handling and disposal procedures must be conducted in a well-ventilated chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).[1][6][7]

Required Personal Protective Equipment (PPE):

• Eye Protection: Chemical splash goggles.[1][7]

• Hand Protection: Nitrile or butyl rubber gloves.[1][7]

• Body Protection: A flame-retardant laboratory coat, full-length pants, and closed-toe shoes.[1][7]

Disposal Plan Overview

The appropriate disposal method for methoxymethanol waste depends on the concentration of formaldehyde and local regulations. There are two primary disposal pathways:

• Collection for Hazardous Waste Disposal: This is the required method for concentrated solutions and is a universally accepted procedure for all methoxymethanol waste.

• On-site Neutralization (for dilute formaldehyde solutions): This method is only permissible for waste streams with a low concentration of formaldehyde (typically ≤ 4%) and is subject to strict volume limits and local regulations.[5]

Quantitative Disposal Parameters

For laboratories considering on-site neutralization of dilute formaldehyde-containing waste, the following quantitative parameters must be strictly adhered to.

Parameter	Requirement	Description
Concentration for Neutralization	≤ 4% Formaldehyde	Solutions with a higher concentration must be disposed of as hazardous waste.[5]
pH of Neutralized Waste	6.0 - 9.0	The pH must be verified to be within this range before drain disposal.[5]
Residual Aldehyde Level	< 10 mg/L	The concentration of formaldehyde must be confirmed to be below this level post-treatment.[5]
Minimum Neutralization Time	≥ 8 hours	A sufficient reaction time, often overnight, is required for complete deactivation.[5]
Record Keeping	≥ 3 years	A log of all on-site formalin treatments must be maintained.[5][8]

Experimental Protocols: Disposal Procedures

Protocol 1: Collection for Hazardous Waste Disposal

This protocol is the standard and most secure method for disposing of all methoxymethanol waste, regardless of concentration.

Materials:

• Designated, chemically-resistant hazardous waste container (e.g., high-density polyethylene (B3416737) or glass) with a secure screw-cap.[1][9]

• "Hazardous Waste" labels.[1][9]

Procedure:

• Waste Identification and Segregation:

  • Identify the waste stream as "Hazardous Chemical Waste: Flammable and Toxic."[1]

  • Do not mix methoxymethanol waste with other waste streams, especially incompatible materials like halogenated solvents or strong acids/bases.[1][2]

• Container Labeling:

  • Clearly label the waste container with the words "Hazardous Waste."[1][9]

  • Identify the contents as "Methoxymethanol (Methanol/Formaldehyde Solution)."

  • List the approximate concentrations of methanol and formaldehyde.

  • Indicate the date when waste was first added to the container.[1]

• Accumulation and Storage:

  • Keep the waste container tightly closed except when adding waste.[1][9]

  • Store the container in a designated and well-ventilated satellite accumulation area, away from heat, sparks, and other ignition sources.[1][4]

  • Ensure secondary containment is in place to mitigate potential leaks.[1]

• Request for Disposal:

  • Once the container is full (leaving at least 10% headspace), contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal by a licensed professional waste disposal service.[1][2][10]

Protocol 2: On-Site Neutralization of Dilute Solutions

This protocol is only for waste solutions with a formaldehyde concentration of 4% or less. Always consult your local regulations and institutional EHS department before proceeding.[5]

Materials:

• Waste solution with ≤ 4% formaldehyde.

• Commercially available formaldehyde neutralizing agent (e.g., Aldex™, Form-ZERO™).[5][8]

• Aldehyde and pH test strips.[5]

• Appropriate reaction container.

• Chemical waste treatment logbook.[5][8]

Procedure:

• Preparation:

  • In a chemical fume hood, place the dilute methoxymethanol waste in a suitable container.

• Neutralization:

  • Carefully add the commercial neutralizing agent to the waste solution, following the manufacturer's specific instructions for the correct ratio.[5][8]

  • Loosely cap the container and allow it to react for the time specified by the manufacturer, typically at least 8 hours or overnight, to ensure complete deactivation.[5]

• Verification:

  • After the neutralization period, test the treated solution for residual aldehydes using an aldehyde test strip to confirm the concentration is below 10 mg/L.[5]

  • Test the pH of the solution with a pH test strip to ensure it is within the neutral range of 6.0 to 9.0.[5]

• Disposal:

  • If both the residual aldehyde and pH levels are within the acceptable limits, the neutralized solution can be disposed of down the drain with copious amounts of water, in accordance with local regulations.[5][8]

  • If the levels are not within the acceptable limits, the solution must be treated as hazardous waste and disposed of according to Protocol 1.

• Record Keeping:

  • Document the neutralization process, including the date, volume, pre-treatment and post-treatment pH, and residual formaldehyde concentration in a dedicated logbook. Retain these records for at least three years.[5][8]

Mandatory Visualizations

To aid in the decision-making process for the proper disposal of methoxymethanol, the following workflow diagram is provided.

Caption: Decision workflow for the safe disposal of methoxymethanol waste.

References

• 1. benchchem.com [benchchem.com]
• 2. collectandrecycle.com [collectandrecycle.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. amherst.edu [amherst.edu]
• 5. benchchem.com [benchchem.com]
• 6. unthsc.edu [unthsc.edu]
• 7. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 8. Formalin Disposal [nsh.org]
• 9. safety.pitt.edu [safety.pitt.edu]
• 10. solvent-recyclers.com [solvent-recyclers.com]

Essential Safety and Operational Protocols for Handling Methoxymethanol

For Immediate Reference by Laboratory and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of methoxymethanol. As methoxymethanol is an unstable compound that exists in equilibrium with formaldehyde (B43269) and methanol, this document outlines the necessary personal protective equipment (PPE), safe handling procedures, and disposal plans based on the hazardous properties of its components.[1] Adherence to these protocols is essential for ensuring personnel safety and regulatory compliance.

Immediate Safety and Hazard Information

Methoxymethanol is classified as a flammable liquid and is harmful if swallowed.[1] It may also cause damage to organs.[1] The primary hazards are associated with its equilibrium components: formaldehyde, a known carcinogen and sensitizer, and methanol, which is toxic by inhalation, ingestion, and skin absorption.[2][3]

Key Hazards:

• Flammability: Methoxymethanol has a flash point of 39.9°C and its vapors can form explosive mixtures with air.[4]

• Toxicity: Harmful if swallowed.[1] The toxicity of its components, formaldehyde and methanol, presents significant health risks.

• Formaldehyde-Related Hazards: Carcinogenicity, skin and respiratory sensitization.

• Methanol-Related Hazards: Can cause blindness or be fatal if swallowed; toxic in contact with skin or if inhaled.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling methoxymethanol. The following table summarizes the required PPE based on the potential for exposure.

PPE Category	Specification
Eye Protection	Chemical splash goggles or safety glasses with side shields. A face shield should be worn in situations with a high risk of splashing.[5][6]
Hand Protection	Nitrile or butyl rubber gloves are recommended.[7] Double gloving may be appropriate for certain procedures. Gloves should be inspected before use and changed immediately if contaminated.[6]
Body Protection	A flame-retardant lab coat or chemical-resistant apron with sleeves should be worn.[2][6] Long pants and closed-toe shoes are required.[5]
Respiratory	Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[5][8] If exposure limits are likely to be exceeded, respiratory protection is required.

Exposure Limits

There are no established occupational exposure limits for methoxymethanol itself. Therefore, the exposure limits for its components, formaldehyde and methanol, must be strictly observed.

Substance	OSHA PEL (8-hour TWA)	NIOSH REL (10-hour TWA)	ACGIH TLV (8-hour TWA)	STEL (15-minute)
Formaldehyde	0.75 ppm	-	-	2 ppm
Methanol	200 ppm	200 ppm	200 ppm	250 ppm (NIOSH & ACGIH)

TWA: Time-Weighted Average, PEL: Permissible Exposure Limit, REL: Recommended Exposure Limit, TLV: Threshold Limit Value, STEL: Short-Term Exposure Limit[3][9]

Safe Handling and Operational Plan

A systematic approach to handling methoxymethanol is crucial to minimize risk. The following workflow outlines the key steps from preparation to disposal.

Workflow for Safe Handling of Methoxymethanol

Experimental Protocols

Spill Cleanup Protocol (Small Spill within a Fume Hood)

• Ensure Proper PPE: Wear the recommended PPE, including double gloves (nitrile), chemical splash goggles, and a lab coat.

• Contain the Spill: Use absorbent pads or a formaldehyde neutralizer to absorb the spilled material.[5]

• Clean the Area: Once absorbed, clean the spill area with soap and water.[5]

• Dispose of Waste: All cleanup materials must be collected in a sealed, labeled hazardous waste container for disposal by Environmental Health & Safety (EH&S).[6]

• Report the Spill: Report the incident to your supervisor and EH&S.

For large spills, evacuate the area immediately and contact EH&S.[5]

Disposal Plan

Methoxymethanol and its solutions must be disposed of as hazardous chemical waste. Do not pour down the drain. [5]

Step-by-Step Disposal Protocol

• Waste Collection: Collect all methoxymethanol waste in a designated, chemically compatible, and clearly labeled hazardous waste container. The label should include "Hazardous Waste," "Methoxymethanol," and the associated hazards (Flammable, Toxic).

• Segregation: Do not mix methoxymethanol waste with other waste streams, especially acids or oxidizers.

• Storage: Store the waste container in a designated satellite accumulation area within a fume hood or a flammable storage cabinet, away from heat and ignition sources.

• Pickup: Once the container is full, or in accordance with institutional timelines, contact your institution's EH&S department to arrange for pickup and disposal.

References

• 1. Methoxymethanol | C2H6O2 | CID 62540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ipo.rutgers.edu [ipo.rutgers.edu]
• 3. nj.gov [nj.gov]
• 4. Methoxymethanol｜lookchem [lookchem.com]
• 5. concordia.ca [concordia.ca]
• 6. ehs.washington.edu [ehs.washington.edu]
• 7. methanol.org [methanol.org]
• 8. ehs.yale.edu [ehs.yale.edu]
• 9. How To Protect Workers From Methanol Exposure In The Workplace — KERAMIDA Inc. [keramida.com]